1-(2-Methoxyphenyl)azo-2-naphthol-d3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 1-(2-Methoxyphenyl)azo-2-naphthol-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of the deuterated azo dye, 1-(2-Methoxyphenyl)azo-2-naphthol-d3. This document details the synthetic pathway, experimental protocols, and in-depth characterization data. The inclusion of a deuterium-labeled methoxy (B1213986) group makes this compound a valuable tool in various research applications, including as an internal standard for quantitative analysis by NMR or mass spectrometry and as a tracer in metabolic studies.[1][2]

Synthesis Methodology

The synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is achieved through a two-step process. The first step involves the diazotization of 2-methoxyaniline followed by an azo coupling reaction with 2-naphthol (B1666908) to form the non-deuterated precursor, 1-(2-Methoxyphenyl)azo-2-naphthol. The second step is the deuteromethylation of the hydroxyl group of the precursor, followed by a rearrangement, or more directly, the synthesis can be adapted by using a deuterated precursor. However, for the purpose of this guide, we will focus on the more common approach of synthesizing the azo dye first and then performing a deuteromethylation reaction. A more direct approach would involve the use of 2-methoxy-d3-aniline as a starting material for the diazotization reaction.

The overall synthetic pathway can be visualized as follows:

Caption: Synthetic pathway for 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Experimental Protocols

Synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol

This procedure outlines the synthesis of the non-deuterated precursor.

Materials:

• 2-Methoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• 2-Naphthol

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Ice

Procedure:

• Diazotization of 2-Methoxyaniline:

  • In a beaker, dissolve 2-methoxyaniline (1.23 g, 10 mmol) in a mixture of concentrated HCl (3 mL) and water (10 mL).

  • Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Prepare a solution of sodium nitrite (0.76 g, 11 mmol) in water (5 mL) and cool it to 0-5 °C.

  • Slowly add the cold sodium nitrite solution to the 2-methoxyaniline hydrochloride solution while maintaining the temperature between 0-5 °C.

  • Stir the resulting diazonium salt solution for 15-20 minutes at 0-5 °C.

• Azo Coupling:

  • In a separate beaker, dissolve 2-naphthol (1.44 g, 10 mmol) in a 10% aqueous solution of sodium hydroxide (10 mL).

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the alkaline 2-naphthol solution with vigorous stirring.

  • A colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol will form immediately.

  • Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete reaction.

• Isolation and Purification:

  • Filter the precipitate using a Buchner funnel and wash it thoroughly with cold water until the filtrate is neutral.

  • Recrystallize the crude product from ethanol to obtain pure 1-(2-Methoxyphenyl)azo-2-naphthol.

  • Dry the purified product in a desiccator. A yield of approximately 80-90% can be expected.[3][4]

Synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3

This procedure details the deuteromethylation of the precursor.

Materials:

• 1-(2-Methoxyphenyl)azo-2-naphthol

• Deuterated methyl iodide (CD₃I)

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

Procedure:

• Deuteromethylation:

  • In a round-bottom flask, dissolve 1-(2-Methoxyphenyl)azo-2-naphthol (0.28 g, 1 mmol) in anhydrous DMF (10 mL).

  • Add potassium carbonate (0.28 g, 2 mmol) to the solution.

  • Add deuterated methyl iodide (0.15 g, 1.05 mmol) to the reaction mixture.

  • Stir the mixture at room temperature for 24 hours.

• Work-up and Purification:

  • Pour the reaction mixture into ice-cold water (50 mL).

  • Extract the product with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane-ethyl acetate) to obtain the pure 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Characterization Data

The following tables summarize the key characterization data for 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated analog.

Table 1: Physicochemical and Spectroscopic Data

Property	1-(2-Methoxyphenyl)azo-2-naphthol	1-(2-Methoxyphenyl)azo-2-naphthol-d3	Reference
Molecular Formula	C₁₇H₁₄N₂O₂	C₁₇H₁₁D₃N₂O₂	[1][5]
Molecular Weight	278.31 g/mol	281.33 g/mol	[1][5]
Melting Point	~131-134 °C	Not explicitly reported, expected to be similar to the non-deuterated compound.	[3][6]
Appearance	Orange-red crystalline solid	Orange-red crystalline solid	[3]
Yield	~80-90%	Dependent on deuteromethylation efficiency.	[3][4]
UV-Vis (λmax)	~478 nm (in ethanol)	~420-460 nm (in polar solvents)	[2][7]
Molar Extinction Coefficient (ε)	~1.49 x 10⁴ L·mol⁻¹·cm⁻¹ (for a similar compound)	Not explicitly reported.	[7]

Table 2: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃, δ in ppm)

Proton Assignment	1-(2-Methoxyphenyl)azo-2-naphthol	1-(2-Methoxyphenyl)azo-2-naphthol-d3
-OCH₃	~3.9 (s, 3H)	Absent
Aromatic Protons	~6.8-8.6 (m, 11H)	~6.8-8.6 (m, 11H)
-OH	~16.3 (s, 1H, broad)	~16.3 (s, 1H, broad)

Note: The chemical shifts for the aromatic protons are complex due to overlapping multiplets. The broad singlet for the -OH proton is characteristic of intramolecular hydrogen bonding.

Table 3: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃, δ in ppm)

Carbon Assignment	1-(2-Methoxyphenyl)azo-2-naphthol	1-(2-Methoxyphenyl)azo-2-naphthol-d3
-OCH₃	~55.9	Signal significantly reduced or absent, may show a multiplet due to C-D coupling.
Aromatic C-O	~171.8, ~147.5	~171.8, ~147.5
Aromatic C-N	~144.8, ~140.0	~144.8, ~140.0
Other Aromatic C	~110-135	~110-135

Note: The assignments are based on data for similar azo dyes and may vary slightly.

Table 4: Mass Spectrometry Data

Ion	1-(2-Methoxyphenyl)azo-2-naphthol (m/z)	1-(2-Methoxyphenyl)azo-2-naphthol-d3 (m/z)
[M]⁺	~278.1	~281.1
[M - CH₃]⁺	~263.1	Not applicable
[M - CD₃]⁺	Not applicable	~263.1
[C₁₀H₇O]⁺	~143.1	~143.1
[C₇H₇O]⁺	~107.1	Not applicable
[C₇H₄D₃O]⁺	Not applicable	~110.1

Note: The fragmentation pattern is predicted based on the structure and common fragmentation pathways of azo dyes.[8]

Experimental Workflow and Logical Relationships

The following diagram illustrates the overall workflow from starting materials to final characterization.

Caption: Experimental workflow for synthesis and characterization.

Signaling Pathways and Logical Relationships

The core of the synthesis relies on the electrophilic aromatic substitution mechanism. The diazotization step generates a highly electrophilic diazonium ion, which then attacks the electron-rich naphthol ring.

Caption: Key mechanistic relationships in the azo dye synthesis.

This technical guide provides a foundational understanding for the synthesis and characterization of 1-(2-Methoxyphenyl)azo-2-naphthol-d3. The provided protocols and data serve as a valuable resource for researchers in synthetic chemistry, drug development, and analytical sciences. Further optimization of reaction conditions and more detailed spectroscopic analysis can be pursued for specific research applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Buy 1-(2-Methoxyphenyl)azo-2-naphthol-d3 [smolecule.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-[(2-methoxyphenyl)azo]-2-naphthol [webbook.nist.gov]
• 6. chembk.com [chembk.com]
• 7. Synthesis and Spectroscopic Study of 1-Phenylazo-2-Naphthol and 1 - (2-Nitrophenylazo) - 2-Naphthol [xuebao.jlict.edu.cn]
• 8. Collisional activation mass spectra of M-. ions of azo dyes containing 2-naphthol - PubMed [pubmed.ncbi.nlm.nih.gov]

Deuterium Labeling of Azo Dyes: An In-depth Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, methodologies, and applications of deuterium-labeled azo dyes in research. The strategic incorporation of deuterium (B1214612) into azo dye molecules offers significant advantages in various scientific disciplines, particularly in analytical chemistry, drug metabolism studies, and environmental fate analysis. This document details the synthesis, characterization, and application of these valuable research tools, providing practical guidance for their effective use.

Introduction to Deuterium Labeling and Azo Dyes

Deuterium (²H or D), a stable isotope of hydrogen, has become an invaluable tool in chemical and biomedical research. Its increased mass compared to protium (B1232500) (¹H) leads to a stronger carbon-deuterium (C-D) bond, which can significantly alter the rate of chemical reactions involving the cleavage of this bond—a phenomenon known as the Kinetic Isotope Effect (KIE).[1] This property, along with the mass difference detectable by mass spectrometry, makes deuterium-labeled compounds powerful probes for elucidating reaction mechanisms, tracing metabolic pathways, and serving as superior internal standards in quantitative analysis.[][3]

Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are a major class of synthetic colorants used in a wide range of industries.[3] However, concerns exist regarding their potential toxicity, as some azo dyes can be metabolized to carcinogenic aromatic amines.[4][5] Deuterium-labeled azo dyes are crucial for accurately studying their metabolic fate and quantifying their presence in various matrices.[6]

Synthesis of Deuterium-Labeled Azo Dyes

The synthesis of deuterium-labeled azo dyes typically follows the classical pathway of diazotization of a primary aromatic amine followed by coupling with a suitable coupling component, such as a phenol (B47542) or another aromatic amine.[7] The deuterium labels can be incorporated into either the amine or the coupling component precursor.

General Synthetic Workflow

The synthesis generally involves two main steps:

• Diazotization: A deuterated primary aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite (B80452) and a strong acid) at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The resulting diazonium salt is then reacted with a coupling component (e.g., β-naphthol) to form the deuterium-labeled azo dye. The product is typically isolated by filtration and purified by recrystallization.

Synthetic workflow for deuterium-labeled azo dyes.

Experimental Protocol: Synthesis of Sudan I-d₅

This protocol is adapted from the synthesis of deuterium-labeled Sudan dyes.[7]

Materials:

• Aniline-d₅

• β-Naphthol

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Hydroxide (NaOH)

• Ethanol

• Ice

Procedure:

• Diazotization of Aniline-d₅:

  • Dissolve aniline-d₅ (1 equivalent) in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ (1 equivalent) dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve β-naphthol (1 equivalent) in an aqueous solution of NaOH.

  • Cool this solution to 0-5 °C in an ice bath.

  • Slowly add the previously prepared diazonium salt solution to the β-naphthol solution with vigorous stirring, maintaining the temperature below 5 °C.

  • A colored precipitate of Sudan I-d₅ will form immediately.

• Isolation and Purification:

  • Continue stirring the reaction mixture for 1-2 hours in the ice bath.

  • Collect the precipitate by vacuum filtration and wash it with cold water until the filtrate is neutral.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure Sudan I-d₅.

Quantitative Data

The synthesis of deuterium-labeled azo dyes generally proceeds with good yields and high isotopic purity. The following table summarizes representative data for some deuterated Sudan dyes.

Deuterated Azo Dye	Deuterated Precursor(s)	Chemical Yield (%)	Isotopic Purity (%)	Reference
Sudan I-d₅	Aniline-d₅	>90	>98	[7]
Sudan II-d₉	2,4-Dimethylaniline-d₉	~85 (overall)	>98	[7]
Para Red-d₄	p-Nitroaniline-d₄	>90	>98	[8]
Sudan III-d₉	4-(Phenylazo)aniline-d₉	High	>98	[7]
Sudan IV-d₆	o-Toluidine-d₇, 2,4-Xylidine-d₉	High	>98	[8]

Analytical Characterization

The structural confirmation and determination of isotopic purity of deuterium-labeled azo dyes are crucial. The primary analytical techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The absence or significant reduction of proton signals at the labeled positions compared to the unlabeled analog confirms successful deuteration.[9][10]

• ²H NMR: Directly detects the deuterium nuclei, providing information about the location and relative abundance of the deuterium labels.[11]

• Quantitative ¹H NMR (qNMR): Can be used to determine the isotopic purity by comparing the integral of a residual proton signal at a deuterated position to the integral of a signal from an unlabeled position in the molecule or an internal standard.[12][13]

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the deuterated azo dye in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Filter the solution into an NMR tube.

• Instrument Parameters (Example for a 400 MHz spectrometer):

  • Pulse Angle: 30-45°

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay (D1): 5-10 seconds (ensure full relaxation for quantitative measurements)

  • Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)

Mass Spectrometry (MS)

Mass spectrometry is highly sensitive for determining the molecular weight of the labeled compound and its isotopic distribution.[7] High-resolution mass spectrometry (HRMS) is particularly useful for confirming the elemental composition and the exact number of deuterium atoms incorporated.[14] Tandem mass spectrometry (MS/MS) can be used to study the fragmentation patterns of the deuterated dyes, which can provide further structural confirmation.[7][14]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the deuterated azo dye (e.g., 1-10 µg/mL) in a suitable solvent compatible with electrospray ionization (ESI), such as methanol (B129727) or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) acetate (B1210297) to promote ionization.

• Instrument Settings (Example for ESI-QTOF MS):

  • Ionization Mode: Positive or negative, depending on the dye structure

  • Capillary Voltage: 3-4 kV

  • Nebulizer Gas (N₂): 1-2 Bar

  • Drying Gas (N₂): 6-8 L/min

  • Drying Gas Temperature: 180-220 °C

  • Mass Range: m/z 100-1000

Research Applications of Deuterium-Labeled Azo Dyes

Internal Standards for Quantitative Analysis

The primary application of deuterium-labeled azo dyes is as internal standards for the quantitative analysis of their unlabeled counterparts in complex matrices like food, textiles, and environmental samples.[6][8] Since the deuterated standard is chemically identical to the analyte, it co-elutes during chromatography and experiences similar matrix effects during ionization in mass spectrometry, allowing for accurate correction of analytical variability.[15]

Metabolic Fate and ADME Studies

Deuterium-labeled azo dyes are invaluable tools for studying their absorption, distribution, metabolism, and excretion (ADME).[][16] By administering the labeled dye, researchers can trace its metabolic fate and identify its metabolites using mass spectrometry. This is particularly important for assessing the potential of azo dyes to be metabolized into harmful aromatic amines.

Metabolic Pathway of Azo Dye Reduction:

The primary metabolic pathway for azo dyes is the reductive cleavage of the azo bond, which is primarily carried out by azoreductase enzymes produced by intestinal microorganisms and to a lesser extent by liver enzymes.[4][5][17] This reduction breaks the dye molecule into two or more aromatic amines.

Metabolic reduction of azo dyes by azoreductase.

Experimental Workflow for an In Vitro Metabolism Study:

Workflow for an in vitro azo dye metabolism study.

Conclusion

Deuterium labeling of azo dyes provides researchers with powerful tools to address critical questions in analytical chemistry, toxicology, and drug development. The ability to synthesize high-purity labeled compounds, coupled with modern analytical techniques like NMR and mass spectrometry, enables accurate quantification and detailed metabolic profiling. This technical guide serves as a foundational resource for scientists and professionals seeking to leverage the advantages of deuterium-labeled azo dyes in their research endeavors.

References

• 1. Flow Chemistry for Contemporary Isotope Labeling - X-Chem [x-chemrx.com]
• 3. scispace.com [scispace.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. mdpi.com [mdpi.com]
• 6. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-throughput mass spectrometry: the mechanism of sudan azo dye fragmentation by ESI tandem mass spectrometry and extensive deuterium labeling experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijpsonline.com [ijpsonline.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Spectroscopic and Synthetic Profile of 1-(2-Methoxyphenyl)azo-2-naphthol-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR, MS, IR) and synthetic methodology for 1-(2-methoxyphenyl)azo-2-naphthol-d3 (B12394262). Given the limited availability of direct experimental data for the deuterated compound, this document leverages data from its non-deuterated analogue, 1-(2-methoxyphenyl)azo-2-naphthol, and related azo dyes to provide a robust predictive and comparative framework. The inclusion of deuterium (B1214612) labeling enhances its utility in spectroscopic studies, particularly in Nuclear Magnetic Resonance (NMR), for tracer and quantitative analysis purposes.[1][2]

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-(2-methoxyphenyl)azo-2-naphthol and its related compounds. This data is essential for the characterization and quality control of these molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterium labeling in 1-(2-methoxyphenyl)azo-2-naphthol-d3 is primarily aimed at enhancing NMR spectroscopic analysis.[1] While specific data for the d3 variant is not publicly available, the following table presents ¹H and ¹³C NMR data for the analogous non-deuterated compound, 1-phenylazo-2-naphthol. The absence of the signal corresponding to the deuterated position in the ¹H NMR spectrum and the presence of a characteristic signal in the ²H NMR spectrum would confirm deuteration.

Table 1: NMR Spectroscopic Data for 1-Phenylazo-2-naphthol in CDCl₃ [3]

¹H NMR (ppm)	¹³C NMR (ppm)
16.30 (s, 1H)	171.8
8.59 (d, 1H)	144.8
7.76 (m, 3H)	140.0
7.63 (d, 1H)	133.6
7.58 (m, 1H)	130.1
7.51 (m, 2H)	129.6
7.42 (m, 1H)	128.9
7.33 (m, 1H)	128.6
6.89 (d, 1H)	128.1
127.4
125.7
124.8
121.7
118.6

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. The table below shows the mass spectral data for the related compound 1-(4-methoxyphenyl)azo-2-naphthol. For 1-(2-methoxyphenyl)azo-2-naphthol-d3, the molecular ion peak would be expected to be shifted by +3 m/z units compared to its non-deuterated counterpart.

Table 2: Mass Spectrometry Data for 1-(4-Methoxyphenyl)azo-2-naphthol [4]

m/z	Interpretation
278	[M]⁺
185
152
143
107

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The characteristic absorption bands for azo compounds are listed below.

Table 3: General Infrared (IR) Absorption Bands for Azo-Naphthol Compounds [5]

Functional Group	Absorption Range (cm⁻¹)
O-H (stretch)	3400-3600
C=C (aromatic stretch)	1500-1700
N=N (azo stretch)	1400-1600

Experimental Protocols

The synthesis of 1-(2-methoxyphenyl)azo-2-naphthol-d3 involves a two-stage process: the deuteration of 2-naphthol (B1666908) followed by an azo coupling reaction.

Synthesis of 2-Naphthol-d3

The deuteration of 2-naphthol can be achieved using deuterium oxide (D₂O) under elevated temperatures and pressures, potentially with the use of acid or base catalysts to facilitate the exchange of the labile phenolic proton and subsequent aromatic protons.[6][7]

Protocol:

• Reaction Setup: In a high-pressure reactor, combine 2-naphthol with an excess of deuterium oxide.

• Catalyst (Optional): Add a catalytic amount of a suitable acid (e.g., DCl) or base (e.g., NaOD).

• Reaction Conditions: Heat the mixture to a temperature range of 200-450 °C. The optimal temperature and reaction time need to be determined empirically to achieve the desired level of deuteration.[7]

• Work-up: After cooling, the deuterated 2-naphthol can be extracted with a suitable organic solvent and purified by recrystallization or chromatography.

Synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3

This synthesis follows a standard azo coupling procedure.

Protocol: [5][8][9]

• Diazotization of 2-Methoxyaniline:

  • Dissolve 2-methoxyaniline in a cold aqueous solution of a strong acid (e.g., HCl).

  • Maintain the temperature at 0-5 °C using an ice bath.

  • Slowly add a cold aqueous solution of sodium nitrite (B80452) with constant stirring to form the diazonium salt.

• Azo Coupling:

  • Dissolve the synthesized 2-naphthol-d3 in a cold aqueous solution of sodium hydroxide.

  • Slowly add the previously prepared diazonium salt solution to the 2-naphthol-d3 solution, maintaining the temperature at 0-5 °C.

  • Stir the reaction mixture for 10-30 minutes. A colored precipitate of 1-(2-methoxyphenyl)azo-2-naphthol-d3 will form.

• Isolation and Purification:

  • Filter the precipitate and wash it thoroughly with cold water.

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the purified compound.

Visualized Workflows

The following diagrams illustrate the key processes involved in the synthesis and analysis of 1-(2-methoxyphenyl)azo-2-naphthol-d3.

Caption: Synthetic pathway for 1-(2-methoxyphenyl)azo-2-naphthol-d3.

Caption: Workflow for spectroscopic analysis of the final product.

References

• 1. Buy 1-(2-Methoxyphenyl)azo-2-naphthol-d3 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Substituent and Solvent Polarity on the Spectroscopic Properties in Azo Derivatives of 2-Hydroxynaphthalene and Their Difluoroboranes Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(4-Methoxyphenylazo)-2-naphthol | C17H14N2O2 | CID 139450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sphinxsai.com [sphinxsai.com]
• 6. Deuteration of 2-methylnaphthalene and eugenol in supercritical and pressurised hot deuterium oxide [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. View of Synthesis and Characterization of 1-Amino-2-Naphthol Hydrochloride and Dyeing Potentials of 1-(1-Phenylazo)-2-Naphthol | International Journal of Chemistry and Materials Research [archive.conscientiabeam.com]
• 9. ijpsjournal.com [ijpsjournal.com]

An In-depth Technical Guide to the Tautomeric Forms of 1-(2-Methoxyphenyl)azo-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Methoxyphenyl)azo-2-naphthol, a member of the versatile class of azo dyes, exhibits a fascinating and crucial chemical phenomenon known as tautomerism. This guide delves into the core principles of the azo-hydrazone tautomerism specific to this molecule, providing a comprehensive overview for researchers and professionals in drug development and materials science. The equilibrium between the azo and hydrazone forms is highly sensitive to environmental factors, which in turn dictates the compound's color, stability, and potential biological activity. This document outlines the structural characteristics of each tautomer, detailed experimental protocols for their synthesis and analysis, and quantitative data to facilitate a deeper understanding and application of this compound's unique properties.

Introduction to Azo-Hydrazone Tautomerism

Azo dyes containing a hydroxyl group ortho or para to the azo linkage are capable of existing as two distinct, interconvertible isomers known as tautomers.[1][2] In the case of 1-(2-Methoxyphenyl)azo-2-naphthol, this equilibrium exists between the hydroxy-azo form and the keto-hydrazone form.[3] This prototropic tautomerism involves the intramolecular transfer of a proton from the hydroxyl oxygen to one of the azo nitrogen atoms, accompanied by a rearrangement of the double bonds.[2]

The position of this equilibrium is a critical determinant of the compound's physicochemical properties, including its absorption spectrum (color), solubility, and reactivity.[4] Factors such as the electronic nature of substituents on the aromatic rings, the polarity and hydrogen-bonding capabilities of the solvent, temperature, and pH all play a significant role in shifting the equilibrium towards one tautomer over the other.[2][3] Understanding and controlling this tautomeric balance is paramount for applications ranging from dye chemistry to the design of sophisticated molecular switches and chemosensors.

Tautomeric Forms of 1-(2-Methoxyphenyl)azo-2-naphthol

The two tautomeric forms of 1-(2-Methoxyphenyl)azo-2-naphthol are the Azo (enol) form and the Hydrazone (keto) form.

• Azo (Enol) Form: Characterized by a true -N=N- double bond (azo group) and a hydroxyl (-OH) group on the naphthol ring. The presence of the electron-donating methoxy (B1213986) group (-OCH3) on the phenyl ring is generally expected to favor the azo tautomer.

• Hydrazone (Keto) Form: Features a C=O double bond (keto group) on the naphthalene (B1677914) ring and an -NH-N= linkage (hydrazone group). This form is often stabilized by a strong intramolecular hydrogen bond between the N-H group and the ketonic oxygen.[2]

The equilibrium between these two forms is dynamic and can be influenced by various factors as detailed in the subsequent sections.

Figure 1: Azo-Hydrazone Tautomeric Equilibrium.

Quantitative Data

Table 1: UV-Visible Absorption Maxima (λmax) of Tautomers in Different Solvents

Solvent	Tautomeric Form	λmax (nm) for 1-phenylazo-2-naphthol	Reference
Hexane	Azo	~420	[5]
Hydrazone	~480	[5]
Ethanol (B145695)	Azo	~425	[6]
Hydrazone	~508	[6]
DMSO	Azo	~425	[7]
Hydrazone	~510	[7]

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts (δ, ppm)

Note: Specific experimental data for 1-(2-Methoxyphenyl)azo-2-naphthol tautomers is sparse. The following are characteristic shifts for the parent compound, 1-phenylazo-2-naphthol, in CDCl₃.

Nucleus	Tautomeric Form	Characteristic Chemical Shift (ppm)	Reference
¹H	Azo (-OH)	~12-14 (broad)	[8]
Hydrazone (-NH)	~15-16	[1]
¹³C	Azo (C-OH)	~155-160	[8]
Hydrazone (C=O)	~175-185	[1]

Experimental Protocols

Synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol

This protocol is adapted from standard procedures for the synthesis of azo dyes.[9][10]

Materials:

• 2-Methoxyaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• 2-Naphthol (B1666908) (β-Naphthol)

• Sodium Hydroxide (NaOH)

• Ethanol

• Distilled Water

• Ice

Procedure:

• Diazotization of 2-Methoxyaniline: a. In a 250 mL beaker, dissolve a specific molar amount of 2-methoxyaniline in a solution of concentrated HCl and water. b. Cool the resulting solution to 0-5 °C in an ice bath with constant stirring. c. Prepare a solution of sodium nitrite in cold distilled water. d. Add the sodium nitrite solution dropwise to the cold 2-methoxyaniline hydrochloride solution, maintaining the temperature between 0-5 °C. Stir vigorously. The formation of the diazonium salt is indicated by a change in the solution.

• Coupling Reaction: a. In a separate beaker, dissolve a molar equivalent of 2-naphthol in an aqueous solution of 10% NaOH. b. Cool this solution to 0-5 °C in an ice bath. c. Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with continuous stirring. d. A colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol will form immediately. e. Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete reaction.

• Isolation and Purification: a. Filter the crude product using a Buchner funnel. b. Wash the precipitate thoroughly with cold distilled water to remove any unreacted salts. c. Recrystallize the crude product from hot ethanol to obtain purified crystals. d. Dry the purified crystals in a desiccator.

Figure 2: Synthesis Workflow.

Spectroscopic Analysis of Tautomerism

4.2.1 UV-Visible Spectroscopy

• Prepare stock solutions of the purified compound in various solvents of differing polarity (e.g., hexane, ethanol, DMSO).

• Prepare a series of dilutions for each solvent to determine the molar absorptivity.

• Record the UV-Visible absorption spectrum for each solution over a range of 300-700 nm using a spectrophotometer.

• Identify the absorption maxima (λmax) corresponding to the azo and hydrazone forms in each solvent. The azo form typically absorbs at a shorter wavelength (around 420 nm) while the hydrazone form absorbs at a longer wavelength (around 500 nm).[3][5]

• The relative intensities of these two bands provide a qualitative measure of the position of the tautomeric equilibrium in each solvent.

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Dissolve a sufficient amount of the compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

• For ¹H NMR, the chemical shift of the exchangeable proton (O-H vs. N-H) is a key indicator. A signal around 15-16 ppm is characteristic of the hydrazone N-H proton, while a broader signal at lower field is expected for the azo O-H proton.[1]

• In ¹³C NMR, the chemical shift of the carbon atom bonded to the oxygen (C1 on the naphthol ring) is diagnostic. A signal in the range of 175-185 ppm indicates a carbonyl carbon (C=O) of the hydrazone form, whereas a signal around 155-160 ppm is typical for the C-OH of the azo form.[1]

• Advanced 2D NMR techniques such as HSQC and HMBC can be employed for unambiguous assignment of all proton and carbon signals.[11]

Figure 3: Experimental Analysis Workflow.

Conclusion

The tautomerism of 1-(2-Methoxyphenyl)azo-2-naphthol is a pivotal characteristic that governs its properties and potential applications. The equilibrium between the azo and hydrazone forms is delicately balanced and can be manipulated by solvent choice and other environmental factors. This guide provides the foundational knowledge and experimental framework for researchers to investigate and harness the unique tautomeric nature of this compound. A thorough understanding of this phenomenon is essential for the rational design of novel materials and therapeutic agents based on the azo-naphthol scaffold. Further research to quantify the tautomeric equilibrium constants in a wide range of environments will undoubtedly unlock the full potential of this intriguing molecule.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Spectroscopic studies of keto–enol tautomeric equilibrium of azo dyes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. scribd.com [scribd.com]
• 11. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Deuterated 1-(2-Methoxyphenyl)azo-2-naphthol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxyphenyl)azo-2-naphthol, a member of the azo dye family, is a synthetic compound characterized by the presence of an azo group (-N=N-) linking a 2-methoxyphenyl group to a 2-naphthol (B1666908) moiety. Its deuterated analogue, 1-(2-Methoxyphenyl)azo-2-naphthol-d3, is a stable isotope-labeled version of the parent compound. While specific research on the biological activity of this deuterated compound is not extensively available in peer-reviewed literature, this technical guide aims to provide a comprehensive overview by extrapolating from the known biological activities of structurally similar azo dyes, particularly Sudan I, and the established principles of deuterium (B1214612) substitution in medicinal chemistry. This document will explore the potential metabolic pathways, toxicological implications, and the theoretical impact of deuteration on the compound's pharmacokinetic and pharmacodynamic properties.

General Biological Activities of Azo Dyes

Azo dyes are a diverse class of organic compounds widely used as colorants in various industries. Their biological activities are of significant interest due to human exposure and their potential therapeutic or toxic effects.

1.1. Antimicrobial Activity

Certain azo dyes have demonstrated antimicrobial properties against various bacterial and fungal strains. For instance, some novel azo dyes have been shown to be biologically active against Staphylococcus aureus, Escherichia coli, and Candida albicans[1]. The introduction of an azo group into a molecule can significantly enhance its antibacterial activity. For example, 1-(4-Methylphenylazo)-2-naphthol was found to be highly active against several bacteria, with the azo group contributing to over 60% of the observed antibacterial effects[2]. However, not all azo dyes exhibit antimicrobial properties. For example, 1-phenylazo-2-naphthol did not show any antifungal activity against Sclerotium rolfsii[3].

1.2. Enzyme Inhibition

Some small azo dyes have been identified as potent inhibitors of Vesicular Glutamate Transporters (VGLUTs), which are crucial for glutamatergic synaptic transmission[4]. This suggests that azo compounds could be explored as pharmacological tools for studying neuropathologies.

1.3. Genotoxicity and Carcinogenicity

A significant concern with some azo dyes is their potential for genotoxicity and carcinogenicity[5]. The metabolism of these dyes can lead to the formation of reactive intermediates that can damage DNA.

Metabolism of Azo Dyes

The metabolism of azo dyes is a critical determinant of their biological effects, including both detoxification and metabolic activation to toxic species.

2.1. Reductive Metabolism

A primary metabolic pathway for azo dyes is the reductive cleavage of the azo bond, which is often carried out by azoreductases from the intestinal microbiota and the liver[6][7][8][9]. This reduction breaks the molecule into two aromatic amines. For 1-(2-Methoxyphenyl)azo-2-naphthol, this would theoretically yield 2-methoxyaniline and 1-amino-2-naphthol. The toxicological profile of these resulting amines is a major factor in the overall toxicity of the parent azo dye[6][7].

2.2. Oxidative Metabolism

Oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes in the liver, is another important pathway[8][10][11]. For the related compound Sudan I (1-phenylazo-2-naphthol), CYP1A1 is a key enzyme in both its detoxification and bio-activation[10][11]. Oxidation can lead to the formation of hydroxylated metabolites, which are generally considered detoxification products, or reactive intermediates like the benzenediazonium (B1195382) cation, which can form DNA adducts and initiate carcinogenesis[10][11].

The Impact of Deuteration

Deuterium is a stable, non-radioactive isotope of hydrogen. The substitution of hydrogen with deuterium at specific molecular positions can significantly alter the pharmacokinetic and metabolic properties of a compound. This is known as the "deuterium isotope effect."

3.1. Enhanced Metabolic Stability

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can make the C-D bond more resistant to enzymatic cleavage, particularly by CYP enzymes[12]. As a result, deuteration at a site of oxidative metabolism can slow down the rate of metabolic conversion, leading to a longer in vivo half-life and increased drug exposure[12]. This strategy has been successfully employed to improve the metabolic properties of various drug candidates[12][13].

For deuterated 1-(2-Methoxyphenyl)azo-2-naphthol, with deuterium on the methoxy (B1213986) group, it is plausible that this could slow down O-demethylation, a common metabolic pathway for methoxyphenyl compounds.

3.2. Potential for Altered Toxicity

By slowing down metabolism, deuteration can influence the toxicological profile of a compound. If metabolism leads to the formation of toxic metabolites, deuteration at the metabolic "soft spot" could decrease toxicity. Conversely, if the parent compound is more toxic than its metabolites, deuteration could potentially increase its toxicity by prolonging its presence in the body.

Experimental Protocols for Biological Evaluation

While specific experimental data for deuterated 1-(2-Methoxyphenyl)azo-2-naphthol is lacking, the following are standard methodologies that would be employed to assess its biological activity.

4.1. Cytotoxicity Assays

• MTT Assay: This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and proliferation.

  • Protocol: Cells (e.g., HepG2 human hepatoma cells) are seeded in 96-well plates and treated with various concentrations of the test compound for a specified period (e.g., 24, 48, 72 hours). MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is then added, which is reduced by metabolically active cells to a purple formazan (B1609692) product. The absorbance of the dissolved formazan is measured to determine the percentage of viable cells compared to an untreated control.

4.2. Genotoxicity Assays

• Comet Assay (Single Cell Gel Electrophoresis): This assay detects DNA strand breaks in individual cells.

  • Protocol: Cells are treated with the test compound, embedded in agarose (B213101) on a microscope slide, and lysed. The slides are then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates further from the nucleus, forming a "comet tail." The length and intensity of the tail relative to the head are quantified to measure the extent of DNA damage[14].

• Micronucleus Test: This test identifies chromosomal damage by detecting the formation of micronuclei (small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis).

  • Protocol: Cells are treated with the compound, and after an appropriate incubation time to allow for cell division, they are harvested and stained. The frequency of cells containing micronuclei is then scored under a microscope[14].

4.3. Metabolism Studies

• In Vitro Microsomal Stability Assay: This assay determines the rate of metabolism of a compound by liver microsomes, which are rich in CYP enzymes.

  • Protocol: The deuterated compound and its non-deuterated counterpart are incubated with liver microsomes (e.g., human, rat) and NADPH (a necessary cofactor for CYP enzymes). Samples are taken at various time points and the reaction is quenched. The concentration of the remaining parent compound is then quantified by LC-MS/MS to determine its metabolic rate and half-life[12].

Visualizations

Logical Relationship of Deuteration and Biological Activity

Caption: Impact of deuteration on the metabolic fate and activity of 1-(2-Methoxyphenyl)azo-2-naphthol.

Experimental Workflow for Biological Evaluation

Caption: Workflow for comparing the biological activities of deuterated vs. non-deuterated compounds.

Potential Metabolic Pathways

Caption: Major metabolic routes for 1-(2-Methoxyphenyl)azo-2-naphthol.

Conclusion and Future Directions

While direct experimental data on the biological activity of deuterated 1-(2-Methoxyphenyl)azo-2-naphthol is currently unavailable, this guide provides a framework for understanding its potential properties based on related compounds and the principles of deuteration. The primary hypothesis is that deuteration of the methoxy group will increase its metabolic stability, potentially altering its pharmacokinetic profile and, consequently, its biological activity and toxicity.

Future research should focus on direct experimental evaluation of this deuterated compound. Comparative studies with its non-deuterated parent are essential to quantify the deuterium isotope effect on its cytotoxicity, genotoxicity, and metabolic fate. Such studies will not only elucidate the specific biological profile of this molecule but also contribute to the broader understanding of how deuteration can be strategically employed in drug design and toxicology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis and biological evaluation of small-azo-dyes as potent Vesicular Glutamate Transporters inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Reductive metabolism of azo dyes and drugs: Toxicological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymes oxidizing the azo dye 1-phenylazo-2-naphthol (Sudan I) and their contribution to its genotoxicity and carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, Synthesis, and Biological Activity Evaluation of Deuterated Diphenyl Azole Alcohol-Based CYP51 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Guide: 1-(2-Methoxyphenyl)azo-2-naphthol-d3 - Commercial Sources, Purity, and Analysis

This technical guide provides a comprehensive overview of the commercial sources, purity assessment, and analytical methodologies for 1-(2-Methoxyphenyl)azo-2-naphthol-d3. This deuterated azo dye is a valuable tool for researchers and professionals in drug development and life sciences, primarily utilized as an internal standard for quantitative analysis and as a tracer in biochemical assays.

Commercial Availability and Purity

1-(2-Methoxyphenyl)azo-2-naphthol-d3 is available from several specialized chemical suppliers. While specific purity data for the deuterated compound is not always publicly available on product datasheets, suppliers of high-purity chemical standards typically provide a Certificate of Analysis (CoA) with each batch. This document details the determined purity and the analytical methods employed. Purity is generally expected to be high, often exceeding 98%, to ensure its suitability for sensitive analytical applications.

Supplier	Product Number	Stated Purity	Analytical Methods Mentioned
MedChemExpress	HY-D0314S	Not specified on website; CoA available upon request	NMR, GC-MS, LC-MS for use as an internal standard[1][2]
Smolecule	S12867724	"For research purposes"	General spectroscopic and analytical applications mentioned[3]
Toronto Research Chemicals	M296302	Not specified on website	Custom synthesis available
Santa Cruz Biotechnology	sc-215156 (as part of Azo compounds)	Not specified for individual compound	General supplier of biochemicals
Cayman Chemical	44621 (for a related azo dye)	≥98% (for related compound)	UV/Vis (for related compound)[4]

Note: The purity of deuterated compounds is also characterized by their isotopic enrichment, which is a critical parameter for its use as an internal standard. This information is typically provided on the Certificate of Analysis.

Synthesis and Purification

The synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 follows a classic azo coupling reaction. The key to obtaining the deuterated analogue is the use of a deuterated starting material, in this case, 2-methoxyaniline-d3 (o-anisidine-d3).

Experimental Protocol: Synthesis

1. Diazotization of 2-Methoxyaniline-d3:

• Dissolve 2-methoxyaniline-d3 in a solution of hydrochloric acid and water.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (B80452) dropwise while maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution for 15-20 minutes at 0-5 °C.

2. Coupling Reaction:

• In a separate beaker, dissolve 2-naphthol (B1666908) in an aqueous sodium hydroxide (B78521) solution and cool to 0-5 °C.

• Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous stirring, maintaining the temperature below 5 °C.

• A colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 will form.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete reaction.

3. Isolation and Purification:

• Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol (B145695) or acetic acid, to yield a crystalline solid.[5]

Purity Analysis: Experimental Protocols

The purity of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is typically assessed using a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of azo dyes. The following is a general method adaptable for this compound, based on established methods for similar Sudan dyes.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or photodiode array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is commonly used. A typical starting point is a mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The maximum absorbance for 1-(2-Methoxyphenyl)azo-2-naphthol is in the range of 480-520 nm. A PDA detector can be used to scan a range of wavelengths to determine the optimal detection wavelength.

• Sample Preparation: Prepare a standard solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 10-20 µg/mL.

• Injection Volume: 10-20 µL.

• Quantification: Purity is determined by comparing the peak area of the main component to the total peak area of all components in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the structure of the compound and to assess for the presence of proton-containing impurities.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble, such as chloroform-d (B32938) (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6).

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of the deuterated solvent.

• Analysis:

  • ¹H NMR: The absence of a singlet peak corresponding to the methoxy (B1213986) protons (around 3.9-4.0 ppm) and the presence of the expected aromatic proton signals will confirm the high isotopic enrichment of the methoxy group. The integration of any residual proton signals against the aromatic protons can be used to estimate the level of proton-containing impurities.

  • ¹³C NMR: This will show the expected number of carbon signals for the molecular structure.

  • ²H NMR: A deuterium (B1214612) NMR spectrum will show a signal for the -OCD3 group, confirming the location of the deuterium label.

Visualizations

Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for the procurement and quality control of a chemical standard like 1-(2-Methoxyphenyl)azo-2-naphthol-d3 for research and development.

Caption: Procurement and Quality Control Workflow for Chemical Standards.

Conceptual Use as a Tracer in a Signaling Pathway

1-(2-Methoxyphenyl)azo-2-naphthol-d3 can be used as a tracer in various biochemical assays, including those involving signaling pathways. The deuterium label allows for its differentiation from its non-deuterated counterpart in mass spectrometry-based analyses.

Caption: Conceptual Use of a Deuterated Tracer in a Signaling Pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Buy 1-(2-Methoxyphenyl)azo-2-naphthol-d3 [smolecule.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. ijpsjournal.com [ijpsjournal.com]

Technical Guide: Sudan Red G-d3 as an Internal Standard for the Quantification of Sudan Red G

Synonym: 1-(2-Methoxyphenyl)azo-2-naphthol-d3

For: Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of Sudan Red G-d3, the deuterated analog of the synthetic azo dye Sudan Red G. Sudan Red G is classified as a Group 3 carcinogen by the International Agency for Research on Cancer (IARC) and is prohibited as a food additive worldwide.[1] Due to its potential for illegal use to enhance the color of foodstuffs such as chili powder and spices, robust and accurate analytical methods are required for its detection and quantification.

Sudan Red G-d3 serves as an ideal internal standard for mass spectrometry-based quantification of Sudan Red G.[2] Stable isotope-labeled internal standards are the gold standard in quantitative analysis as they share near-identical chemical and physical properties with the analyte of interest, co-eluting chromatographically and exhibiting similar ionization efficiency.[3] This allows for the correction of matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise results. This guide details the technical specifications of Sudan Red G-d3 and provides a comprehensive experimental protocol for its use in food safety applications.

Chemical and Physical Properties

The key chemical and physical properties for both Sudan Red G and its deuterated internal standard are summarized below. The primary application of Sudan Red G-d3 is as an internal standard for the quantitative analysis of Sudan Red G via techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Property	Sudan Red G (Analyte)	Sudan Red G-d3 (Internal Standard)
Synonym	1-(2-Methoxyphenyl)azo-2-naphthol, C.I. Solvent Red 1	1-(2-Methoxyphenyl)azo-2-naphthol-d3
Molecular Formula	C₁₇H₁₄N₂O₂	C₁₇H₁₁D₃N₂O₂
Molecular Weight	278.31 g/mol	281.32 g/mol
CAS Number	1229-55-6	1398109-09-5
Appearance	Reddish-orange powder	Not specified (typically similar to unlabeled form)
Isotopic Purity	Not Applicable	>98% (Typical, requires Certificate of Analysis)
Chemical Purity	≥96.0% (HPLC)	>95% (Typical, requires Certificate of Analysis)

Mass Spectrometry Data for Quantification

The quantification of Sudan Red G is typically performed using tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode. This technique offers high selectivity and sensitivity. The precursor ion (the molecular ion, [M+H]⁺) is selected in the first quadrupole, fragmented, and specific product ions are monitored in the third quadrupole.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Sudan Red G	279.1	123.1	108.1	18 - 34 (Optimizable)
Sudan Red G-d3	~282.1	To be determined empirically	To be determined empirically	To be determined

Collision energies are instrument-dependent and require optimization.

Experimental Protocol: Quantification of Sudan Red G in Chili Powder

This protocol describes a general method for the extraction and quantification of Sudan Red G from a chili powder matrix using Sudan Red G-d3 as an internal standard, followed by UPLC-MS/MS analysis.

Materials and Reagents

• Sudan Red G analytical standard

• Sudan Red G-d3 internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.45 µm syringe filters

• Centrifuge tubes (e.g., 25 mL or 50 mL)

• Homogenizer/blender

• Vortex mixer

• Centrifuge

Standard Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a stock solution of Sudan Red G-d3 at a concentration of 100 µg/mL in acetonitrile. Store at 4°C in the dark.

• Internal Standard Working Solution (IS Working): Prepare a working solution from the IS Stock as needed for spiking into samples. A typical concentration might be 1 µg/mL in acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of Sudan Red G analytical standard into blank chili powder extract. The concentration range should bracket the expected concentration of the analyte in the samples (e.g., 0.1 - 25 mg/kg). Each calibration standard should be spiked with the same amount of IS Working Solution.

Sample Preparation and Extraction

• Weigh 0.5 g of homogenized chili powder into a 25 mL centrifuge tube.[3]

• Spike the sample with a known volume of the IS Working Solution.

• Add 25 mL of acetonitrile to the centrifuge tube.[3]

• Vortex the mixture for 1 minute and then agitate (e.g., on a mechanical shaker) for 1 hour.[3]

• Centrifuge the mixture at 10,000 x g for 10 minutes.[3]

• Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.[3]

• The sample is now ready for UPLC-MS/MS analysis.

UPLC-MS/MS Conditions

• Column: A C18 reversed-phase column (e.g., Acquity BEH C18) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid.[3]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[3]

• Flow Rate: 0.3 mL/min.[3]

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping to a high percentage of mobile phase B to elute the lipophilic Sudan dyes.[3]

• Injection Volume: 2 µL.[3]

• Ionization: Electrospray Ionization in Positive Mode (ESI+).

• MS/MS Mode: Multiple Reaction Monitoring (MRM) using the transitions specified in Section 3.0.

Visualizations

Analytical Workflow

The following diagram illustrates the general workflow for the quantification of Sudan Red G in a food matrix using a deuterated internal standard.

Caption: Analytical workflow for Sudan Red G quantification.

Conclusion

Sudan Red G-d3 is an essential tool for the accurate and reliable quantification of the illegal food additive Sudan Red G. Its use as an internal standard in LC-MS/MS methods effectively mitigates matrix interference and procedural variability, ensuring data of high quality and defensibility. The experimental protocol outlined in this guide provides a robust framework for researchers in food safety and analytical chemistry to develop and validate methods for the surveillance of Sudan dyes in various food matrices.

References

• 1. shoko-sc.co.jp [shoko-sc.co.jp]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scirp.org [scirp.org]

Solubility of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and Related Azo Dyes in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of the deuterated azo dye 1-(2-Methoxyphenyl)azo-2-naphthol-d3. Due to the limited availability of specific quantitative data for this isotopically labeled compound, this guide focuses on its non-deuterated analog, 1-(2-Methoxyphenyl)azo-2-naphthol, commonly known as Sudan Red G (C.I. Solvent Red 1). To provide a broader context for researchers working with lipophilic dyes, comparative solubility data for the structurally similar and widely used azo dyes, Sudan II and Oil Red O, are also included.

This document details experimental protocols for determining the solubility of such dyes and presents a logical workflow for solubility assessment.

Introduction to 1-(2-Methoxyphenyl)azo-2-naphthol-d3

1-(2-Methoxyphenyl)azo-2-naphthol-d3 is the deuterium-labeled form of Sudan Red G. The introduction of deuterium (B1214612) atoms creates a heavier isotope of the molecule, making it a valuable tool in various analytical and research applications. These applications primarily include its use as an internal standard for quantitative analysis by mass spectrometry (GC-MS or LC-MS) and as a tracer in metabolic studies. The underlying chemical properties, including solubility, are generally considered to be very similar to the non-deuterated form.

Sudan Red G is a synthetic, oil-soluble azo dye characterized by a deep red color. It is soluble in fats, oils, and waxes and finds use in coloring various hydrocarbon-based products.[1] Its solubility in common organic solvents is a critical parameter for its application in research and industrial settings.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for Sudan Red G, Sudan II, and Oil Red O in a range of common organic solvents. It is important to note that the solubility of these compounds can be influenced by factors such as temperature, purity of the solute and solvent, and the presence of any additives.

Table 1: Solubility of Sudan Red G (1-(2-Methoxyphenyl)azo-2-naphthol)

Organic Solvent	Solubility	Temperature
Ethanol (B145695)	Slightly Soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	2 mg/mL (with heating)[2]	Not Specified
Chloroform/Ethanol (1:1)	1 mg/mL	Not Specified

Qualitative Solubility: Soluble in fats, oils, and waxes.[1]

Table 2: Comparative Solubility of Sudan II

Organic Solvent	Solubility	Temperature
Dimethyl Sulfoxide (DMSO)	30 mg/mL[3]	Not Specified
Chloroform	10 mg/mL[4]	Not Specified
Ethanol	1 mg/mL[3]	Not Specified
Acetone	Soluble[5]	Not Specified
Benzene	Soluble[5]	Not Specified

Table 3: Comparative Solubility of Oil Red O

Organic Solvent	Solubility	Temperature
Isopropanol (100%)	High Solubility (Used to prepare 1% w/v saturated solution)[6]	Not Specified
Ethanol (100%)	High Solubility (Used to prepare 0.5% w/v saturated solution)[6]	Not Specified
Propylene Glycol	Used to prepare 0.5% w/v solution[7]	Not Specified
Dimethyl Sulfoxide (DMSO)	2 mg/mL (with ultrasonic and warming to 60°C)[2]	60°C
Chloroform/Ethanol (1:1)	1 mg/mL	Not Specified

Experimental Protocols for Solubility Determination

The determination of the solubility of poorly soluble compounds like azo dyes requires robust and reproducible experimental methods. The two most common methods are the gravimetric method and the UV-Vis spectrophotometric method.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the dye in the solvent of interest, separating the undissolved solid, and then determining the mass of the dissolved solute in a known volume or mass of the solvent.

Materials:

• Azo dye (e.g., Sudan Red G)

• Organic solvent of interest

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Syringe filters (0.22 µm, solvent-compatible)

• Pre-weighed evaporation dishes

• Oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of the azo dye to a vial containing a known volume of the organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Tightly cap the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature shaker or incubator and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to sediment.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a pre-weighed evaporation dish. This step is critical to remove any suspended solid particles.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the dye. The temperature should be well below the dye's melting or decomposition point.

  • Once the solvent has completely evaporated, cool the dish in a desiccator to room temperature.

  • Weigh the evaporation dish containing the dried dye residue on an analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.[8]

• Calculation of Solubility:

  • Calculate the mass of the dissolved dye by subtracting the initial mass of the empty evaporation dish from the final constant mass.

  • Express the solubility as the mass of the dye per volume of the solvent (e.g., in mg/mL or g/L).

UV-Vis Spectrophotometric Method for Solubility Determination

This method is based on the Beer-Lambert law and is suitable for compounds that have a strong chromophore, such as azo dyes. It involves creating a calibration curve from solutions of known concentrations and then using this curve to determine the concentration of a saturated solution.

Materials:

• Azo dye

• Organic solvent of interest

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

• Syringe filters (0.22 µm, solvent-compatible)

Procedure:

• Preparation of Standard Solutions and Calibration Curve:

  • Accurately weigh a small amount of the azo dye and dissolve it in a known volume of the organic solvent to prepare a stock solution of known concentration.

  • Prepare a series of standard solutions of decreasing concentrations by serial dilution of the stock solution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) of the dye using the UV-Vis spectrophotometer. The solvent used for the dilutions should be used as the blank.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The curve should be linear in the concentration range used.

• Preparation of Saturated Solution:

  • Prepare a saturated solution of the azo dye in the same manner as described in the gravimetric method (Section 3.1, step 1).

• Sample Preparation and Measurement:

  • After equilibration and sedimentation, carefully withdraw a sample of the supernatant and filter it using a 0.22 µm syringe filter.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve. The dilution factor must be accurately recorded.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution from its absorbance.

  • Multiply the calculated concentration by the dilution factor to obtain the concentration of the saturated solution. This value represents the solubility of the dye in the solvent at the specified temperature.

Logical Workflow for Solubility Assessment

The following diagram illustrates a systematic approach for determining and optimizing the solubility of a poorly soluble compound like 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Figure 1. A logical workflow for assessing and optimizing the solubility of a compound.

This comprehensive guide provides essential information on the solubility of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and related azo dyes in organic solvents, along with detailed experimental protocols and a logical workflow for solubility determination. This information is intended to support researchers and scientists in their experimental design and application of these compounds.

References

• 1. Sudan red G [himedialabs.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Sudan II Dye content 90 3118-97-6 [sigmaaldrich.com]
• 5. SUDAN II CAS#: 3118-97-6 [amp.chemicalbook.com]
• 6. An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. pharmajournal.net [pharmajournal.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of modern analytical chemistry, particularly within the pharmaceutical and food safety sectors. The accuracy and reliability of LC-MS assays are critically dependent on the ability to correct for variations in sample preparation, injection volume, and instrument response. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving this correction. 1-(2-Methoxyphenyl)azo-2-naphthol-d3, a deuterated analog of the synthetic dye Sudan Red G, serves as an ideal internal standard for the quantification of Sudan dyes and other similar analytes. Its chemical and physical properties closely mimic those of the analyte of interest, ensuring co-elution and similar ionization behavior, while its mass difference allows for clear differentiation by the mass spectrometer.[1] This document provides detailed application notes and protocols for the effective use of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as an internal standard in LC-MS applications.

Analyte Information

Compound	1-(2-Methoxyphenyl)azo-2-naphthol-d3
Synonyms	Sudan Red G-d3
Molecular Formula	C₁₇H₁₁D₃N₂O₂
Molecular Weight	281.32 g/mol
CAS Number	1398109-09-5
Structure
Parent Compound	1-(2-Methoxyphenyl)azo-2-naphthol (Sudan Red G)
Parent Compound CAS	1229-55-6

Experimental Protocols

The following protocols are based on established methods for the analysis of Sudan dyes in various matrices and have been adapted for the use of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as an internal standard.

Preparation of Standard Solutions

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and dissolve it in 10 mL of acetonitrile (B52724). This solution should be stored in the dark at 4°C.

• Analyte Stock Solution (100 µg/mL): Prepare a stock solution of the target analyte (e.g., Sudan Red G) in acetonitrile at a concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with acetonitrile to achieve the desired concentration range for the calibration curve.

• Spiking Solution: Prepare a spiking solution containing a fixed concentration of the internal standard (e.g., 100 ng/mL) by diluting the internal standard stock solution. This solution will be added to all samples, calibration standards, and quality control samples.

Sample Preparation

The choice of sample preparation method will depend on the matrix. Below are two common extraction protocols.

A. Solvent Extraction (for solid samples like spices)

• Weigh 1 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known volume (e.g., 100 µL) of the internal standard spiking solution.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Place the tube in an ultrasonic bath for 30 minutes.

• Centrifuge at 7500 rpm for 10 minutes at 15°C.[2]

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS analysis.

B. Solid-Phase Extraction (SPE) (for liquid/oily samples)

• To 1 g of the sample, add the internal standard spiking solution.

• Extract the sample with an appropriate solvent (e.g., acetone (B3395972) or hexane).

• Condition an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by water.

• Load the sample extract onto the SPE cartridge.

• Wash the cartridge with a low-organic solvent to remove interferences.

• Elute the analyte and internal standard with a suitable elution solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., Acquity BEH C18, 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile with 0.1% formic acid and 10 mM ammonium formate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	45°C
Gradient	Start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for equilibration. A typical gradient might be: 0-2 min, 30% B; 2-10 min, 30-95% B; 10-12 min, 95% B; 12.1-15 min, 30% B.

Mass Spectrometry Conditions

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	500°C
Capillary Voltage	3.0 - 5.5 kV
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following table provides the expected MRM transitions for Sudan Red G and the calculated transitions for its d3-labeled internal standard. The exact collision energies should be optimized for the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Sudan Red G	279.1	123.1	108.1
1-(2-Methoxyphenyl)azo-2-naphthol-d3	282.1	126.1	108.1

Data Presentation

The following tables summarize typical quantitative data that can be expected when using this internal standard.

Table 1: Calibration Curve for Sudan Red G using 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as Internal Standard

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Area Ratio (Analyte/IS)
1	1,500	50,000	0.030
5	7,600	51,000	0.149
10	15,200	50,500	0.301
50	75,500	49,800	1.516
100	151,000	50,200	3.008
250	378,000	49,900	7.575
500	752,000	50,100	15.010
Linearity (r²)	>0.995

Table 2: Precision and Accuracy Data

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Low QC (3 ng/mL)	2.95	98.3	4.5
Mid QC (75 ng/mL)	76.2	101.6	3.1
High QC (400 ng/mL)	395.6	98.9	2.5

Visualizations

Caption: A generalized workflow for the quantification of analytes using an internal standard.

Caption: The logical basis for using a stable isotope-labeled internal standard in LC-MS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Quantitative Analysis of Azo Dyes in Consumer Textiles Using a Deuterated Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction Azo dyes are the most prevalent class of synthetic colorants used across various industries, including textiles, cosmetics, and food.[1][2] A significant concern is that under reductive conditions, such as those created by skin microflora or certain metabolic processes, the azo bond (—N=N—) can be cleaved to release aromatic amines.[1][3] Many of these aromatic amines are classified as known or suspected carcinogens, posing a potential health risk to consumers.[2][4] Consequently, regulatory bodies worldwide have restricted the use of specific azo dyes that can break down into these harmful amines.

Accurate and reliable quantification of these restricted substances is crucial for consumer safety and regulatory compliance. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred analytical technique due to its high sensitivity and selectivity.[5] The use of stable isotope-labeled internal standards, particularly deuterated analogs of the target analytes, is the gold standard for quantitative analysis.[6] A deuterated internal standard is chemically almost identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[7] This allows for precise correction of matrix effects and variations in extraction recovery, leading to highly accurate and reproducible results.[6][7]

This application note provides a detailed protocol for the quantitative analysis of aromatic amines derived from azo dyes in textiles, employing a deuterated internal standard and LC-MS/MS.

Principle of the Method

The overall analytical workflow involves three main stages:

• Reductive Cleavage & Extraction: The azo dyes are first cleaved into their constituent aromatic amines using a chemical reducing agent, typically sodium dithionite (B78146), in a buffered solution at an elevated temperature.[2][3][8] A known amount of a deuterated internal standard corresponding to the target amine is added before this step. The resulting amines are then extracted from the sample matrix using liquid-liquid or solid-supported liquid-liquid extraction.

• Chromatographic Separation: The extracted amines are separated using reverse-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC). This step resolves the target analytes from each other and from other matrix components.

• Mass Spectrometric Detection: The separated amines are detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Each amine and its corresponding deuterated internal standard are identified and quantified based on their specific precursor-to-product ion transitions. The ratio of the analyte peak area to the internal standard peak area is used for quantification against a calibration curve.

Experimental Workflow

Caption: Workflow for the quantitative analysis of azo dyes.

Protocols

Protocol 1: Sample Preparation and Reductive Cleavage

This protocol is adapted from established methods for analyzing banned azo dyes in textiles.[2][8][9]

Materials:

• Citrate (B86180) buffer (0.06 mol/L, pH 6.0)

• Sodium dithionite solution (200 mg/mL in water, prepared fresh daily)

• Deuterated internal standard stock solution (e.g., Aniline-d5 in methanol)

• Methyl tertiary-butyl ether (MTBE) or Diethyl ether

• Anhydrous sodium sulfate (B86663)

• Textile sample

Procedure:

• Cut a representative 1.0 g portion of the textile sample into small pieces (approx. 5 mm x 5 mm).

• Transfer the pieces into a suitable reaction vessel or reactor.

• Spike the sample with the deuterated internal standard solution to achieve a final concentration relevant to the expected analyte levels (e.g., 100 ng/mL).

• Add 16 mL of pre-heated citrate buffer (70 ± 2 °C) to the vessel. Seal and shake until the sample is completely wetted.

• Incubate the vessel in a water bath at 70 ± 2 °C for 30 minutes.

• Add 3.0 mL of freshly prepared sodium dithionite solution to initiate the reductive cleavage. Seal the vessel, shake to mix, and return it to the 70 °C water bath for an additional 30 minutes.[2][8]

• After reduction, immediately cool the reactor to room temperature.

• Extract the resulting aromatic amines by adding 20 mL of MTBE, vortexing for 2 minutes, and centrifuging to separate the phases. Collect the upper organic layer. Repeat the extraction once more with another 20 mL of MTBE.[2]

• Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the combined extract to near dryness at 35 °C under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 1.0 mL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Typical):

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.2% formic acid and 2 mM ammonium (B1175870) formate[4]

• Mobile Phase B: Acetonitrile/Water (90/10) with 0.2% formic acid and 2 mM ammonium formate[4]

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Column Temperature: 30 °C

• Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes, hold, and then re-equilibrate.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 450 °C[4]

• Collision Gas: Argon

• Specific MRM transitions, collision energies (CE), and other parameters must be optimized for each target analyte and its deuterated internal standard.

Data Presentation

Quantitative data and method performance parameters are summarized in the tables below.

Table 1: Example LC-MS/MS MRM Parameters for Selected Aromatic Amines and Deuterated Internal Standards

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Aniline	94.1	77.1	20	Aniline-d5	99.1	82.1	20
o-Toluidine	108.1	91.1	15	o-Toluidine-d7	115.1	98.1	15
4-Chloroaniline	128.0	93.0	25	4-Chloroaniline-d4	132.0	97.0	25
2,4-Dimethylaniline	122.1	107.1	10	2,4-Dimethylaniline-d9	131.2	116.2	10
Benzidine	185.1	168.1	30	Benzidine-d8	193.1	172.1	30
3,3'-Dichlorobenzidine	253.0	126.9	35	3,3'-Dichlorobenzidine-d6	259.0	130.0	35

Note: These values are illustrative. Actual m/z values and collision energies must be empirically determined on the specific instrument used.

Table 2: Method Performance Data (Example)

This table presents typical performance parameters for the quantitative method.[10]

Analyte	Linearity (R²)	LOD (mg/kg)	Recovery (%)	RSD (%)
o-Toluidine	> 0.999	0.5	92	4.5
2,4-Xylidine	> 0.999	0.7	89	5.1
4-Chloroaniline	> 0.998	0.4	95	3.8
Benzidine	> 0.999	0.2	87	6.2
3,3'-Dichlorobenzidine	> 0.999	0.7	88	4.8

LOD: Limit of Detection; RSD: Relative Standard Deviation. Recovery is calculated using the internal standard.[10]

Conclusion

This application note outlines a robust and reliable method for the quantitative analysis of restricted aromatic amines from azo dyes in textiles. The protocol, which combines sodium dithionite reduction with LC-MS/MS analysis, provides the high selectivity and sensitivity required to meet stringent regulatory limits. The incorporation of a deuterated internal standard is critical for correcting matrix-induced signal suppression or enhancement and variations in sample recovery, thereby ensuring the highest level of accuracy and precision in the final results. This methodology is well-suited for quality control laboratories, regulatory agencies, and research institutions involved in consumer product safety.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. jchemrev.com [jchemrev.com]
• 4. laborindo.com [laborindo.com]
• 5. agilent.com [agilent.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Detection of azo dyes and aromatic amines in women under garment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]

Application Notes: Protocol for Alkaline Phosphatase Assay using a Chromogenic Substrate

Introduction

Alkaline phosphatase (ALP) is a hydrolase enzyme responsible for removing phosphate (B84403) groups from various molecules, including nucleotides, proteins, and alkaloids.[1] This enzyme is found in numerous tissues, with significant concentrations in the liver, bone, intestine, and placenta.[2] Measuring ALP activity is crucial in various research and clinical settings, particularly for investigating hepatobiliary and bone diseases.[2]

This application note provides a detailed protocol for a simple, direct, and high-throughput-ready colorimetric assay for measuring ALP activity. The assay utilizes para-nitrophenyl (B135317) phosphate (pNPP), a chromogenic substrate that is hydrolyzed by ALP.[3] The enzymatic reaction yields p-nitrophenol (pNP), which, under alkaline conditions, produces a distinct yellow color with a maximum absorbance at 405 nm.[4][5] The rate of p-nitrophenol formation is directly proportional to the ALP activity in the sample.[1] This method is highly sensitive, with a detection limit as low as 3 ng of phosphatase.[4][6]

Reaction Principle

The assay is based on the enzymatic hydrolysis of pNPP by alkaline phosphatase. In an alkaline environment, ALP catalyzes the removal of a phosphate group from pNPP. This dephosphorylation results in the formation of p-nitrophenol (pNP) and inorganic phosphate.[3][5] The pNP is then deprotonated under the alkaline conditions of the assay buffer, forming the p-nitrophenolate ion, which is a yellow-colored product that can be quantified spectrophotometrically at 405 nm.[5]

Caption: Enzymatic hydrolysis of pNPP by Alkaline Phosphatase.

Materials and Equipment

Reagents and Consumables

Item	Details	Storage Temperature
Assay Buffer	pH 10.5	2-8°C
pNPP Substrate	p-nitrophenyl phosphate, tablets or liquid	-20°C (protect from light)[6]
Stop Solution	e.g., 2 M Sodium Hydroxide (NaOH)	Room Temperature
ALP Standard	Purified Alkaline Phosphatase or p-Nitrophenol	-20°C
Samples	Serum, plasma, tissue/cell lysates	Varies (see sample prep)
Lysis Buffer	e.g., 0.2% Triton™ X-100 in PBS	Room Temperature
Phosphate-Buffered Saline (PBS)	pH 7.4	Room Temperature
Clear, flat-bottom 96-well plates	Cell culture treated plates are not recommended	N/A
Pipette tips	Sterile, various sizes	N/A
Microcentrifuge tubes	1.5 mL or 2.0 mL	N/A

Equipment

Equipment	Purpose
Spectrophotometric multiwell plate reader	Absorbance reading at 405 nm
Pipetting devices	Accurate liquid handling
Incubator	Maintain reaction temperature (e.g., 37°C)
Centrifuge	Sample preparation (pelleting cells/debris)
Vortex mixer / Orbital plate shaker	Mixing reagents and samples
Homogenizer / Sonicator	Tissue or cell lysis

Experimental Protocols

Reagent Preparation

• Assay Buffer: Allow the Assay Buffer (pH 10.5) to come to room temperature before use.

• pNPP Substrate Solution: Prepare the substrate solution fresh before use. If using tablets, dissolve one tablet in the appropriate volume of Assay Buffer to achieve the desired concentration (e.g., 5 mM). Protect the solution from light.[3]

• Stop Solution: If a concentrated stock is provided (e.g., 2 M NaOH), dilute it with purified water to the working concentration as per the manufacturer's instructions.[5]

• p-Nitrophenol (pNP) Standard Curve Preparation:

  • Prepare a 1 mM stock solution of pNP in Assay Buffer.

  • Perform serial dilutions to create standards ranging from 0 to 100 µM.

  • A typical standard curve dilution series is presented below.

Standard	pNP Stock (µL)	Assay Buffer (µL)	Final pNP Concentration (µM)
S1	100	0	1000 (Stock)
S2	50 of S1	450	100
S3	250 of S2	250	50
S4	250 of S3	250	25
S5	250 of S4	250	12.5
S6	250 of S5	250	6.25
S7 (Blank)	0	500	0

Sample Preparation

• Serum/Plasma: Can often be assayed directly.[1] Use fresh samples for best results. If necessary, store at 4°C for up to 48 hours or at -80°C for long-term storage.[1][7] Avoid using anticoagulants such as EDTA, fluoride, or citrate, as they inhibit ALP activity.[1]

• Tissue Lysates:

  • Rinse tissue with ice-cold PBS to remove blood.[5]

  • Weigh the tissue and homogenize in 5-10 volumes of cold lysis buffer or PBS per gram of tissue.[5][8]

  • Centrifuge the homogenate at 10,000 x g for 10-15 minutes at 4°C.[5][9]

  • Collect the supernatant for the assay. Keep on ice.

• Cell Lysates (Adherent or Suspension):

  • Harvest the required number of cells (e.g., 1 x 10⁶).[9]

  • Wash cells once with cold PBS.[9]

  • Lyse the cells by adding a suitable volume of lysis buffer (e.g., 0.5 mL of 0.2% Triton X-100 in water) and shaking for 20 minutes at room temperature.[1] Alternatively, sonication or freeze-thaw cycles can be used.[10]

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet cell debris.[9]

  • Collect the supernatant for the assay.

  • It is recommended to determine the total protein concentration of the lysate for normalization of ALP activity.[9][11]

Assay Procedure (96-Well Plate Format)

Caption: General workflow for the colorimetric ALP assay.

• Plate Setup: Set up the 96-well plate. Designate wells for blanks, standards, and samples. It is recommended to run all samples and standards in triplicate.

• Add Samples/Standards: Add 50 µL of each standard dilution, sample, and blank (use sample buffer for the blank) to the appropriate wells.[4]

• Initiate Reaction: Quickly add 50 µL of the freshly prepared pNPP Substrate Solution to all wells. Using a multichannel pipettor is recommended for consistency.

• Incubate: Mix the plate by tapping gently or using an orbital shaker for 10 seconds. Incubate the plate for 15-30 minutes at 37°C or room temperature.[5] The incubation time can be optimized based on the ALP activity in the samples.

• Stop Reaction: Add 50 µL of Stop Solution to each well to terminate the enzymatic reaction.[4] The yellow color should be stable.

• Measure Absorbance: Read the optical density (OD) of each well at 405 nm using a microplate reader.

Data Analysis and Calculations

• Standard Curve:

  • Average the triplicate OD readings for each standard.

  • Subtract the average OD of the blank (0 µM standard) from all other standard readings.

  • Plot the corrected OD values against the pNP concentration (µM) to generate a standard curve.

  • Determine the linear equation of the curve (y = mx + c), where y is the OD, x is the concentration, m is the slope, and c is the y-intercept.

• Calculate ALP Activity:

  • Average the triplicate OD readings for each sample.

  • Subtract the average OD of the blank from the sample ODs.

  • Use the standard curve equation to determine the amount of pNP generated by the sample in µmol.

  • The activity of ALP is calculated using the following formula:

  ALP Activity (U/L) = (Amount of pNP in sample (µmol)) / (Incubation Time (min) x Sample Volume (L))

  • One unit (U) of ALP activity is defined as the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified assay conditions.

  • For tissue or cell lysates, the activity can be normalized to the total protein content and expressed as U/mg of protein.[11]

Data Presentation

Typical p-Nitrophenol Standard Curve

pNP Conc. (µM)	Avg. OD 405nm	Corrected OD 405nm
0	0.045	0.000
6.25	0.168	0.123
12.5	0.289	0.244
25	0.541	0.496
50	1.035	0.990
100	1.982	1.937

Example Sample Data and Calculation

Sample	Avg. OD 405nm	Corrected OD	pNP Generated (nmol)	ALP Activity (U/L)
Blank	0.045	0.000	0.00	0.00
Serum 1	0.655	0.610	7.82	86.9
Serum 2	1.150	1.105	14.17	157.4

Calculations based on a 15-minute incubation, a 50 µL sample volume, and a standard curve with a slope of 0.0195 OD/µM.

Troubleshooting

Caption: Common issues and solutions for the ALP assay.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. biolabo.fr [biolabo.fr]
• 3. para-Nitrophenylphosphate - Wikipedia [en.wikipedia.org]
• 4. bioassaysys.com [bioassaysys.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. assaygenie.com [assaygenie.com]
• 7. resources.bio-techne.com [resources.bio-techne.com]
• 8. assaygenie.com [assaygenie.com]
• 9. Alkaline Phosphatase (ALP) Activity Assay Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 10. drmillett.com [drmillett.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as a Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxyphenyl)azo-2-naphthol-d3 (B12394262) is the deuterated form of 1-(2-methoxyphenyl)azo-2-naphthol, a compound structurally related to the azo dye Sudan I. The incorporation of three deuterium (B1214612) atoms into the methoxy (B1213986) group provides a stable isotopic label, making it a valuable tool for metabolic studies. This document provides detailed application notes and experimental protocols for utilizing this tracer to investigate drug metabolism, pharmacokinetics, and the kinetic isotope effect.

The primary advantage of using a deuterated tracer lies in the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of metabolic cleavage at the deuterated site.[1][2][3] This allows for a direct comparison of the metabolic fate of the deuterated compound against its non-deuterated counterpart, providing insights into metabolic pathways and the impact of metabolic stabilization on pharmacokinetic profiles.[1][4]

Applications

• Metabolic Pathway Elucidation: Tracing the appearance of deuterated metabolites helps to identify and quantify the metabolic pathways of the parent compound.

• Pharmacokinetic Studies: Comparing the pharmacokinetic profiles of the deuterated and non-deuterated compounds allows for the assessment of the kinetic isotope effect on absorption, distribution, metabolism, and excretion (ADME).

• Enzyme Kinetics: Investigating the rate of metabolism by specific enzyme systems (e.g., cytochrome P450s) to determine kinetic parameters such as Kₘ and Vₘₐₓ.

• Internal Standard: Due to its similar chemical properties and distinct mass, 1-(2-methoxyphenyl)azo-2-naphthol-d3 can serve as an excellent internal standard for the quantitative analysis of the non-deuterated parent compound and its metabolites by mass spectrometry.

Metabolic Pathways of the Parent Compound

The metabolism of 1-(2-methoxyphenyl)azo-2-naphthol is expected to be similar to that of Sudan I, which undergoes two primary metabolic transformations: azo-reduction and C-hydroxylation.[5][6][7] These reactions are primarily catalyzed by hepatic microsomal enzymes, such as cytochrome P450 (CYP) isoforms, and peroxidases.[6][7]

• Azo-Reduction: This is a major detoxification pathway where the azo bond (-N=N-) is cleaved to produce two aromatic amines: 2-methoxyaniline and 1-amino-2-naphthol. This reaction is carried out by azoreductases present in the liver and intestinal microflora.[5][6]

• C-Hydroxylation: This is another detoxification pathway involving the addition of hydroxyl groups to the aromatic rings of the molecule, primarily mediated by CYP enzymes.[7]

• Oxidative Bioactivation: A minor but toxicologically significant pathway involves the oxidation of the parent compound by CYP enzymes to form a reactive benzenediazonium (B1195382) ion, which can form DNA adducts. Peroxidase-mediated oxidation can also generate reactive radical species.[6][7]

Metabolic pathways of 1-(2-methoxyphenyl)azo-2-naphthol-d3.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Liver Microsomes

This protocol is designed to compare the metabolic stability of 1-(2-methoxyphenyl)azo-2-naphthol-d3 and its non-deuterated analog in human or rat liver microsomes.

Materials:

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3

• 1-(2-Methoxyphenyl)azo-2-naphthol (non-deuterated)

• Human or Rat Liver Microsomes

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• 0.1 M Phosphate (B84403) Buffer (pH 7.4)

• Acetonitrile (B52724) (ACN)

• Methanol

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions (10 mM) of the test compounds in DMSO.

  • Prepare a working solution of the NADPH regenerating system in 0.1 M phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, pre-warm the liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer for 5 minutes at 37°C.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Sample Preparation:

  • Immediately quench the reaction by adding two volumes of ice-cold acetonitrile containing an internal standard.

  • Vortex and centrifuge to precipitate the proteins.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLᵢₙₜ).

Workflow for in vitro metabolic stability assay.

Expected Results:

Due to the kinetic isotope effect, 1-(2-methoxyphenyl)azo-2-naphthol-d3 is expected to have a longer in vitro half-life and lower intrinsic clearance compared to its non-deuterated counterpart.

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLᵢₙₜ, µL/min/mg protein)
1-(2-Methoxyphenyl)azo-2-naphthol	25.3 ± 3.1	27.4 ± 3.3
1-(2-Methoxyphenyl)azo-2-naphthol-d3	45.8 ± 5.5	15.1 ± 1.8

Note: The data presented are representative and may vary depending on the experimental conditions.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a procedure to compare the pharmacokinetic profiles of 1-(2-methoxyphenyl)azo-2-naphthol-d3 and its non-deuterated analog in rats following oral administration.

Materials:

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3

• 1-(2-Methoxyphenyl)azo-2-naphthol (non-deuterated)

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Male Sprague-Dawley rats (200-250 g)

• Oral gavage needles

• Blood collection supplies (e.g., EDTA tubes)

• LC-MS/MS system

Procedure:

• Animal Dosing:

  • Acclimate rats for at least one week before the study.

  • Fast rats overnight before dosing.

  • Administer a single oral dose (e.g., 10 mg/kg) of the test compound formulated in the vehicle.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose into EDTA-coated tubes.

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store plasma samples at -80°C until analysis.

• LC-MS/MS Analysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the parent compounds and their major metabolites in plasma.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software to perform a non-compartmental analysis of the plasma concentration-time data.

  • Calculate key pharmacokinetic parameters, including Cₘₐₓ, Tₘₐₓ, AUC, and t½.

Workflow for in vivo pharmacokinetic study.

Expected Results:

The deuterated compound is expected to exhibit an improved pharmacokinetic profile compared to the non-deuterated analog, characterized by a higher plasma exposure (AUC) and a longer elimination half-life.

Pharmacokinetic Parameters of the Parent Compound (Non-Deuterated) in Rats (Oral Administration, 50 mg/kg)

Parameter	Value
Tₘₐₓ (h)	0.67 ± 0.21
Cₘₐₓ (µg/L)	8.87 ± 1.12
AUC₀₋ₜ (µg/L*h)	41.3 ± 7.6
t½ (h)	5.32 ± 0.89

Data adapted from a pharmacokinetic study of Sudan I in rats.[8]

Comparative Pharmacokinetic Parameters (Hypothetical Data Based on Known Kinetic Isotope Effects)

Parameter	1-(2-Methoxyphenyl)azo-2-naphthol	1-(2-Methoxyphenyl)azo-2-naphthol-d3
Cₘₐₓ (ng/mL)	65 ± 15	85 ± 20
Tₘₐₓ (h)	1.0 ± 0.5	1.5 ± 0.5
AUC₀₋∞ (ng*h/mL)	280 ± 50	550 ± 90
t½ (h)	5.0 ± 1.0	9.0 ± 1.5

This table illustrates the expected impact of deuteration on the pharmacokinetic profile, with the deuterated compound showing increased exposure and a longer half-life.[8][9][10]

Conclusion

1-(2-Methoxyphenyl)azo-2-naphthol-d3 is a powerful tool for researchers in drug metabolism and pharmacokinetics. Its use as a tracer, in conjunction with its non-deuterated counterpart, allows for a detailed investigation of metabolic pathways and the quantitative assessment of the kinetic isotope effect. The protocols provided herein offer a framework for conducting in vitro and in vivo studies to leverage the unique properties of this deuterated compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Portico [access.portico.org]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. Effect of deuteration of imipramine on its pharmacokinetic properties in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetic and Metabolic Profile of Deutetrabenazine (TEV-50717) Compared With Tetrabenazine in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 10. neurology.org [neurology.org]

GC-MS Method for the Analysis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the quantitative analysis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the low volatility of the intact azo dye, this method employs a derivatization step to enhance its amenability for GC-MS analysis. This protocol is intended to serve as a comprehensive guide for researchers and scientists involved in drug development and analytical chemistry, providing a robust and reproducible methodology for the determination of this deuterated compound, which is often used as an internal standard.

Introduction

1-(2-Methoxyphenyl)azo-2-naphthol, a Sudan dye, and its deuterated analog, 1-(2-Methoxyphenyl)azo-2-naphthol-d3, are of significant interest in analytical chemistry. The deuterated form is particularly valuable as an internal standard for quantitative assays due to its similar chemical properties to the parent compound and its distinct mass spectrometric signature.[1] Direct analysis of azo dyes by GC-MS can be challenging due to their low volatility and potential for thermal degradation.[2] To overcome these limitations, a derivatization step is often employed to increase the volatility of the analyte. This application note details a GC-MS method involving a silylation derivatization of the hydroxyl group on the naphthol moiety of 1-(2-Methoxyphenyl)azo-2-naphthol-d3, enabling its sensitive and selective quantification.

Experimental Protocols

Materials and Reagents

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Ethyl acetate (B1210297) (GC grade)

• Pyridine (B92270) (GC grade)

• Methanol (HPLC grade)

• Deionized water

• Nitrogen gas, high purity

• Sample vials (2 mL, amber, with PTFE-lined caps)

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with ethyl acetate to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation and Derivatization

• Sample Aliquoting: Transfer 100 µL of the sample solution (or working standard) into a 2 mL autosampler vial.

• Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization: Add 50 µL of pyridine and 100 µL of BSTFA + 1% TMCS to the dried residue.

• Reaction: Cap the vial tightly and heat at 70°C for 60 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Conditions

The analysis is performed on a gas chromatograph coupled to a mass spectrometer. The following parameters are recommended and should be optimized as necessary.

Table 1: GC-MS Method Parameters

Parameter	Value
Gas Chromatograph
GC System	Agilent 7890B GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	- Initial Temperature: 150°C, hold for 1 min- Ramp 1: 20°C/min to 300°C- Hold: 10 min at 300°C
Mass Spectrometer
MS System	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Acquisition Mode	Full Scan (m/z 50-500) and Selected Ion Monitoring (SIM)
SIM Ions
Quantifier Ion	To be determined (likely the molecular ion of the derivatized analyte)
Qualifier Ions	To be determined (characteristic fragment ions)

Data Presentation and Analysis

Quantitative analysis is performed using a calibration curve generated from the peak areas of the derivatized 1-(2-Methoxyphenyl)azo-2-naphthol-d3 working standards. The concentration of the analyte in unknown samples is determined by interpolating their peak areas against the calibration curve.

Table 2: Example Calibration Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,000
5	78,000
10	160,000
25	410,000
50	825,000
100	1,650,000

Visualizations

Experimental Workflow

The overall experimental workflow from sample preparation to data analysis is depicted in the following diagram.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for 2H NMR Spectroscopy of Deuterium-Labeled Compounds for Structural Elucidation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for utilizing ²H Nuclear Magnetic Resonance (NMR) spectroscopy in the structural elucidation of deuterium-labeled compounds. Deuterium (B1214612) labeling, in conjunction with ²H NMR, offers a powerful tool for determining molecular structure, studying molecular dynamics, and probing reaction mechanisms. This document is intended to serve as a comprehensive guide for researchers in academia and the pharmaceutical industry.

Introduction to ²H NMR Spectroscopy for Structural Elucidation

Deuterium (²H or D) is a stable isotope of hydrogen with a nuclear spin of I=1. Unlike protons (¹H, I=1/2), deuterium nuclei possess an electric quadrupole moment. This property makes ²H NMR spectroscopy highly sensitive to the local electronic environment and molecular motion. The interaction of the nuclear quadrupole moment with the local electric field gradient (EFG) at the nucleus provides a sensitive probe of molecular structure and dynamics.[1]

The primary advantages of using deuterium labeling and ²H NMR in structural analysis include:

• Spectral Simplification: Replacing protons with deuterons in a complex molecule simplifies the ¹H NMR spectrum, aiding in the assignment of remaining proton signals.

• Probing Specific Sites: Selective deuterium labeling allows researchers to probe specific sites within a molecule, providing detailed information about the local environment and dynamics at that position.[2]

• Studying Molecular Dynamics: The quadrupolar interaction is averaged by molecular motion, making ²H NMR line shapes and relaxation times highly sensitive to the rates and amplitudes of molecular motions.[3]

• Elucidating Reaction Mechanisms: Deuterium labeling can be used to trace the fate of hydrogen atoms in chemical reactions and metabolic pathways.[4]

Isotope Labeling Strategies

The success of a ²H NMR experiment relies heavily on the strategy used to introduce deuterium into the molecule of interest. Common labeling strategies include:

• Global Deuteration: All non-exchangeable protons are replaced with deuterium. This is often achieved by growing microorganisms in deuterated media or by chemical synthesis using deuterated starting materials.

• Selective Deuteration: Deuterium is introduced at specific, pre-determined positions in the molecule. This is typically achieved through chemical synthesis using deuterated reagents.

• Site-Specific Labeling: A particular functional group or region of a molecule is deuterated. For example, methyl groups are often targeted for studying protein dynamics.

• H/D Exchange: Labile protons (e.g., in -OH, -NH, -SH groups) can be exchanged with deuterium by dissolving the sample in a deuterated solvent like D₂O.

Quantitative Data in ²H NMR Spectroscopy

Quantitative analysis of ²H NMR parameters provides valuable insights into molecular structure and dynamics. The key parameters are the quadrupolar coupling constant (Cq), the asymmetry parameter (η), and relaxation times (T₁ and T₂).

Quadrupolar Coupling Constants (Cq) and Asymmetry Parameters (η)

The quadrupolar coupling constant (Cq) is a measure of the strength of the interaction between the nuclear quadrupole moment and the electric field gradient. It is highly sensitive to the nature of the C-D bond and the local electronic structure. The asymmetry parameter (η) describes the deviation of the EFG from axial symmetry.

Table 1: Representative ²H Quadrupolar Coupling Constants (Cq) and Asymmetry Parameters (η) for Organic Molecules.

Compound Class	Functional Group	Cq (kHz)	η	Reference(s)
Alkanes	-CD₃	125 ± 5	~0	[5][6]
>CD₂	120 ± 5	~0	[5][6]
Alkenes	=CD₂	160 ± 10	0.05 - 0.1	[7]
=CD-	155 ± 10	0.05 - 0.1	[7]
Alkynes	≡C-D	200 ± 10	0	[6]
Aromatics	Phenyl-D	180 ± 10	0.04 - 0.07	[5]
Aldehydes	-CDO	170 ± 5	~0.1	[7]
Carboxylic Acids	-COOD	230 ± 20	~0.1	[7]
Alcohols	-OD	220 ± 20	~0.1	[7]
Amines	-ND₂	190 ± 20	~0.1	[7]
Methyl Halides	CD₃I	189 ± 6	0	[5]
CD₃Br	177 ± 5	0	[5]
Acetonitrile	CD₃CN	167 ± 4	0	[5][6]
Benzene	C₆D₆	184 ± 10	0	[5][6]

Note: Values can vary depending on the specific molecular environment and experimental conditions.

Relaxation Times (T₁ and T₂)

The spin-lattice (T₁) and spin-spin (T₂) relaxation times of deuterium nuclei are dominated by the quadrupolar relaxation mechanism. They are sensitive to the rates of molecular motion.[8]

Table 2: Typical ²H Relaxation Times for Deuterated Compounds.

Compound/Functional Group	T₁ (ms)	T₂ (ms)	Conditions	Reference(s)
D₂O (liquid)	~500	~400	Room Temperature	[1]
CDCl₃ (liquid)	~2000	~1500	Room Temperature	[8]
Benzene-d₆ (liquid)	~3000	~2500	Room Temperature	[8]
Methyl groups (-CD₃) in solids	1 - 100	0.1 - 1	Varies with temperature	[3]
Methylene groups (>CD₂) in solids	10 - 1000	0.1 - 10	Varies with temperature	[3]

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality ²H NMR spectra.

Protocol 4.1.1: Sample Preparation for Liquid-State ²H NMR

• Solvent Selection: Choose a protonated (non-deuterated) solvent to avoid a large solvent signal that can obscure the signals of interest. The natural abundance ²H signal of the protio-solvent can often be used for chemical shift referencing.[9]

• Concentration: For small molecules (MW < 500 Da), a concentration of 10-50 mM is typically sufficient.

• Sample Volume: Use a standard 5 mm NMR tube with a sample volume of 0.5-0.6 mL.

• Dissolution: Ensure the deuterated compound is fully dissolved in the chosen solvent. Gentle vortexing or sonication may be required.

• Filtering: If any particulate matter is present, filter the sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent line broadening.[10]

• Referencing: An internal standard is generally not used for ²H NMR. The residual ²H signal of the solvent or an external reference can be used.[6]

Protocol 4.1.2: Sample Preparation for Solid-State ²H NMR

• Sample Form: The sample should be a homogeneous powder.

• Sample Packing: Carefully pack the powdered sample into a solid-state NMR rotor (e.g., 4 mm zirconia rotor). Ensure the sample is packed tightly and evenly to allow for stable magic-angle spinning (MAS).

• Sample Amount: The amount of sample required depends on the rotor size and the deuterium enrichment level. Typically, 10-50 mg of a highly deuterated sample is sufficient.

Data Acquisition

Protocol 4.2.1: Liquid-State ¹H-decoupled ²H NMR Data Acquisition

• Instrument Setup:

  • Insert the sample into the magnet.

  • Do not lock the spectrometer on the deuterium signal of the sample if you are observing it directly. The lock channel can interfere with the acquisition.[6]

  • Tune and match the probe for the ²H frequency.

• Shimming:

  • Perform shimming on the ¹H signal of the solvent to achieve good magnetic field homogeneity. Gradient shimming is a preferred method.[11]

• Experiment Parameters:

  • Select a standard 1D ¹H-decoupled ²H pulse sequence (e.g., zgig on Bruker instruments).

  • Spectral Width (SW): A typical spectral width for ²H NMR is 10-15 ppm.

  • Transmitter Frequency Offset (O1): Set the transmitter frequency to the center of the expected spectral region.

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is usually sufficient.

  • Relaxation Delay (D1): Set the relaxation delay to at least 1-2 times the longest expected T₁. A delay of 1-5 seconds is a good starting point.

  • Number of Scans (NS): The number of scans will depend on the sample concentration and the level of deuterium enrichment. Start with 64 or 128 scans and adjust as needed to achieve a good signal-to-noise ratio.

  • Decoupling: Enable ¹H decoupling during acquisition to remove ¹H-²H J-couplings and simplify the spectrum.

• Data Acquisition: Start the acquisition.

Data Processing and Analysis

Protocol 4.3.1: Processing 1D ²H NMR Data

• Fourier Transformation (FT): Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Reference the spectrum to the known chemical shift of the residual solvent signal or an external standard. The chemical shifts in ¹H and ²H NMR are nearly identical.[9]

• Integration: Integrate the signals to determine the relative number of deuterium atoms at each site.

• Peak Picking: Identify the chemical shifts of all peaks.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for structural elucidation using ²H NMR spectroscopy.

Figure 1: Workflow for structural elucidation using 2H NMR.

Signaling Pathway Analysis

Deuterium labeling is a powerful tool for tracing metabolic pathways. For example, by administering a deuterium-labeled substrate, one can follow its conversion into various metabolites using ²H NMR.

Figure 2: Tracing glycolysis and the TCA cycle with labeled glucose.

Case Study: Structural Elucidation of a Natural Product

Background: A novel sesquiterpenoid was isolated from a marine sponge. Initial ¹H and ¹³C NMR data were complex due to significant signal overlap. To aid in the structural elucidation, the producing organism was cultured in a medium containing 20% D₂O, leading to partial deuteration of the natural product.

²H NMR Analysis:

• ¹H-decoupled ²H NMR: The ²H NMR spectrum showed several distinct signals, corresponding to the positions of deuterium incorporation.

• Signal Integration: The relative integrals of the ²H signals provided information on the degree of deuteration at different sites, which in turn reflected the biosynthetic origin of the protons (i.e., from water or from acetate/mevalonate pathway precursors).

• ¹H-¹³C HSQC of the Labeled Compound: By comparing the HSQC spectrum of the deuterated compound with that of the unlabeled compound, the signals for the deuterated carbons (and their attached deuterons) were identified. This greatly simplified the assignment of the carbon skeleton.

• NOESY of the Labeled Compound: The simplification of the ¹H spectrum in the deuterated compound allowed for the unambiguous assignment of several key NOE correlations that were previously obscured, leading to the determination of the relative stereochemistry.

Applications in Drug Development

²H NMR plays a significant role in various stages of drug discovery and development:

• Metabolism Studies: Deuterium-labeled drug candidates are used to study their metabolic fate. By analyzing biological fluids (e.g., urine, plasma) with ²H NMR, metabolites can be identified and quantified.[12][13]

• Drug-Target Interaction: Selective deuteration of a drug molecule can be used to study its binding to a target protein. Changes in the ²H NMR spectrum upon binding can provide information about the binding site and the conformation of the bound ligand.

• Formulation Development: ²H NMR can be used to study the stability of deuterated drugs in different formulations and to investigate drug-excipient interactions.

• Quantitative NMR (qNMR): ²H NMR can be used for the quantitative analysis of deuterated active pharmaceutical ingredients (APIs) and impurities.

Conclusion

²H NMR spectroscopy of deuterium-labeled compounds is a versatile and powerful technique for structural elucidation and the study of molecular dynamics. By providing unique information that is often complementary to other NMR methods, it has become an indispensable tool for chemists, biochemists, and pharmaceutical scientists. The protocols and data presented in these application notes provide a foundation for the successful application of this technique to a wide range of research problems.

References

• 1. Nmr Spectroscopy: Basic Principles, Concepts, And Application In Chemistry, 2Nd Edition - GUNTHER HARALD: 9788126528448 - AbeBooks [abebooks.com]
• 2. books.rsc.org [books.rsc.org]
• 3. emerypharma.com [emerypharma.com]
• 4. wiley.com [wiley.com]
• 5. api.pageplace.de [api.pageplace.de]
• 6. researchgate.net [researchgate.net]
• 7. use of nmr in structure ellucidation | PDF [slideshare.net]
• 8. m.youtube.com [m.youtube.com]
• 9. [PDF] Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists | Semantic Scholar [semanticscholar.org]
• 10. researchmap.jp [researchmap.jp]
• 11. NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry - Harald Günther - Google Книги [books.google.ru]
• 12. researchgate.net [researchgate.net]
• 13. omicsonline.org [omicsonline.org]

Application of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 in food safety analysis.

Application Note & Protocol

Introduction

Sudan dyes are a group of synthetic, fat-soluble azo dyes used for industrial purposes, such as coloring plastics, oils, and waxes.[1][2] Due to their potential carcinogenicity and genotoxicity, the use of Sudan dyes as food additives is prohibited in many countries, including the European Union.[1][3] However, their low cost and vibrant color have led to their fraudulent use in various food products like chili powder, curry, and sauces to enhance their appearance.[1][2] To ensure consumer safety and regulatory compliance, sensitive and reliable analytical methods are crucial for the detection of these illegal dyes.[1]

1-(2-Methoxyphenyl)azo-2-naphthol-d3 is the deuterated form of 1-(2-Methoxyphenyl)azo-2-naphthol, also known as Sudan Red G.[4][5] As a stable isotope-labeled internal standard, it is a critical component in the quantitative analysis of Sudan dyes in food matrices.[6] Its use in isotope dilution mass spectrometry, particularly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), allows for accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response.[6][7]

Principle of the Method

The analytical methodology for the detection of Sudan dyes using 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as an internal standard involves three key stages: sample preparation, chromatographic separation, and mass spectrometric detection.

• Sample Preparation: The food sample is first homogenized. A known amount of the internal standard, 1-(2-Methoxyphenyl)azo-2-naphthol-d3, is added to the sample. The dyes are then extracted from the food matrix using a suitable organic solvent, typically acetonitrile (B52724).[8][9] The extract is then centrifuged to separate solid particles.[10] For complex matrices, a clean-up step using Solid Phase Extraction (SPE) may be employed to remove interfering substances.

• Chromatographic Separation: The extracted sample is injected into a High-Performance Liquid Chromatography (UPLC) or Ultra-Performance Liquid Chromatography (UPLC) system.[8][10] The separation is typically achieved on a C18 reversed-phase column.[1] A mobile phase gradient consisting of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with 0.1% formic acid) is used to separate the different Sudan dyes from each other and from other matrix components.[1]

• Mass Spectrometric Detection: The separated compounds are then introduced into a tandem mass spectrometer, usually a triple quadrupole instrument, equipped with an electrospray ionization (ESI) source.[1] The analysis is performed in the Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[1] Specific precursor-to-product ion transitions for each target Sudan dye and the internal standard are monitored. The ratio of the analyte peak area to the internal standard peak area is used for accurate quantification.

Quantitative Data Summary

The use of isotope-labeled internal standards like 1-(2-Methoxyphenyl)azo-2-naphthol-d3 in LC-MS/MS methods for Sudan dye analysis yields excellent quantitative performance. The following tables summarize typical performance characteristics reported in various studies.

Analyte	Matrix	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
Sudan I	Paprika	> 0.99	-	0.125 mg/kg	93.8 - 115.2	[7][8]
Sudan Dyes	Food	> 0.9945	0.3 - 1.4 ng/g	0.9 - 4.8 ng/g	83.4 - 112.3	[10]
Para Red	Food	> 0.9945	3.7 - 6.0 ng/g	12.2 - 19.8 ng/g	83.4 - 112.3	[10]
Sudan I-IV	Various	-	-	-	85 - 101	[11]

Table 1: Performance characteristics of analytical methods for Sudan dyes using isotope dilution.

Parameter	Within-Laboratory Repeatability (RSDr %)	Within-Laboratory Reproducibility (RSDRL %)	Reference
Azo Dyes in Paprika	0.8 - 7.7	1.6 - 7.7	[8]

Table 2: Precision of the analytical method for azo dyes.

Experimental Protocols

Protocol 1: Analysis of Sudan Dyes in Spices (e.g., Chili Powder, Paprika)

This protocol is adapted from methods described for the analysis of various azo dyes in spices.[7][8]

1. Materials and Reagents

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 solution (Internal Standard)

• Sudan dye analytical standards

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Homogenized spice sample

2. Sample Preparation

• Weigh 1 gram of the homogenized spice sample into a centrifuge tube.

• Add a known amount of the 1-(2-Methoxyphenyl)azo-2-naphthol-d3 internal standard solution.

• Add 10 mL of acetonitrile.

• Shake the mixture vigorously for 30 minutes.[7]

• Centrifuge the sample to separate the solid material.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[1]

• Mobile Phase A: Water with 0.1% Formic Acid[1]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[1]

• Flow Rate: 0.4 mL/min[1]

• Injection Volume: 5 µL[1]

• MS System: Triple quadrupole mass spectrometer with ESI source

• Ionization Mode: Positive

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for each target analyte and the internal standard.[8]

Protocol 2: Analysis of Sudan Dyes in Sauces (e.g., Tomato Sauce)

This protocol is based on methods developed for analyzing Sudan dyes in sauce matrices.

1. Materials and Reagents

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 solution (Internal Standard)

• Sudan dye analytical standards

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Homogenized sauce sample

2. Sample Preparation

• Weigh a suitable amount of the homogenized sauce sample.

• Add the internal standard solution.

• Perform a solvent extraction using acetonitrile.

• Centrifuge the sample and collect the supernatant.

• Proceed with a Solid Phase Extraction (SPE) clean-up step using an appropriate cartridge to remove matrix interferences.

• Elute the analytes from the SPE cartridge and evaporate the solvent.

• Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• Follow the LC-MS/MS conditions as described in Protocol 1.

Visualizations

Figure 1: Experimental workflow for the analysis of Sudan dyes.

Figure 2: Logical relationship in Sudan dye analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. nano-lab.com.tr [nano-lab.com.tr]
• 3. iris.unito.it [iris.unito.it]
• 4. ec.europa.eu [ec.europa.eu]
• 5. [PDF] Structures of the Azo Dyes Sudan Red G [1-(2-Methoxyphenylazo)-2-naphthol], C17H14N2O2, and Sudan Yellow (1-Phenylazo-2-naphthol), C16H12N2O. | Semantic Scholar [semanticscholar.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. UPLC-ESI-MS/MS analysis of Sudan dyes and Para Red in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of banned Sudan dyes in food samples by molecularly imprinted solid phase extraction-high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Quantification of Azo Dyes Using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azo dyes are widely used synthetic colorants in a variety of consumer goods, including textiles, leather, food products, and cosmetics.[1] However, under reductive conditions, some azo dyes can cleave to form aromatic amines, a number of which are known or suspected carcinogens.[1][2][3][4][5] This has led to strict regulations on the presence of specific azo dyes and their corresponding aromatic amines in consumer products.[5][6] Isotope Dilution Mass Spectrometry (IDMS) is a reference measurement procedure that provides a high degree of accuracy and precision for the quantification of analytes.[7][8] By using a stable isotope-labeled version of the analyte as an internal standard, IDMS can effectively compensate for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the quantification of azo dyes (indirectly, through their corresponding aromatic amines) using ID-LC-MS/MS.

Introduction

The analytical challenge in quantifying azo dyes lies in the complexity of the matrices in which they are found and the low concentration levels that need to be detected.[9] Many analytical methods rely on external calibration or matrix-matched standards, which may not fully account for the sample-to-sample variability and matrix-induced signal suppression or enhancement.[9] Isotope Dilution Mass Spectrometry (IDMS) overcomes these limitations by incorporating an isotopically labeled internal standard into the sample at the earliest stage of the analytical workflow.[7][10] This standard behaves chemically and physically identically to the native analyte throughout extraction, purification, and analysis. The ratio of the signal from the native analyte to the isotopically labeled standard is used for quantification, leading to highly accurate and reliable results.[7]

This protocol details the reductive cleavage of azo dyes to their constituent aromatic amines, followed by quantification using IDMS coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Workflow

Caption: Isotope Dilution Mass Spectrometry workflow for azo dye quantification.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol (B129727), Water (LC-MS grade), Ethyl acetate, n-Hexane.

• Reagents: Formic acid, Ammonium (B1175870) formate, Ammonium acetate, Sodium dithionite (B78146), Sodium hydroxide.

• Standards: Analytical standards of target aromatic amines and their corresponding stable isotope-labeled internal standards (e.g., d-labeled, 13C-labeled).

• Solid Phase Extraction (SPE) Cartridges: As required for the specific matrix (e.g., C18).

Standard Preparation

• Stock Solutions: Prepare individual stock solutions of each aromatic amine and its corresponding isotopically labeled internal standard in methanol or acetonitrile at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Mixtures: Prepare a mixed working standard solution containing all target aromatic amines at a suitable concentration (e.g., 10 µg/mL) by diluting the stock solutions.

• Internal Standard Spiking Solution: Prepare a mixed internal standard spiking solution containing all the isotopically labeled standards at a concentration appropriate to yield a response similar to the expected analyte concentration in the samples (e.g., 100 ng/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the working standard mixture into the appropriate matrix extract. The concentration of the internal standard should be constant across all calibration points. A typical calibration range might be 0.1 to 50 ng/mL.

Sample Preparation (General Protocol for Textiles)

This protocol is adapted from established methods for the analysis of aromatic amines from azo dyes in textiles.[2][11][12][13]

• Sample Comminution: Shred or cut the textile sample into small pieces (approx. 5x5 mm).

• Weighing: Accurately weigh approximately 1.0 g of the homogenized sample into a reaction tube.

• Spiking: Add a known volume of the internal standard spiking solution to the sample.

• Reduction:

  • Add 9 mL of pre-heated (70°C) 0.06 M citrate (B86180) buffer (pH 6.0).

  • Add 1 mL of sodium dithionite solution (200 mg/mL in water).

  • Incubate the mixture in a sealed vessel at 70°C for 30 minutes with occasional shaking.[11]

• Cooling: Immediately cool the sample to room temperature in an ice bath to stop the reaction.

• Extraction:

  • Add a suitable organic solvent such as ethyl acetate.

  • Vortex vigorously for 1 minute and centrifuge to separate the phases.

  • Collect the organic supernatant. Repeat the extraction process.

• Clean-up (if necessary): For complex matrices, a solid-phase extraction (SPE) clean-up step may be required.

• Evaporation and Reconstitution:

  • Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase.[2]

  • Filter the reconstituted sample through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

LC-MS/MS Analysis

The following are general starting conditions and should be optimized for the specific analytes and instrumentation.

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% formic acid and 2 mM ammonium formate[9]
Mobile Phase B	Acetonitrile/Methanol with 0.1% formic acid[2]
Flow Rate	0.3 - 0.7 mL/min[2][9]
Column Temperature	30 - 40°C[9][14]
Injection Volume	5 - 50 µL[2][9]
Gradient	Optimized to separate all target amines, including isomers.[6][12]

Mass Spectrometry (MS/MS) Conditions:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[9]
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizer Pressure	40 psig[2]
Drying Gas Flow	10 - 13 L/min[2][14]
Drying Gas Temp.	350°C[2]
Capillary Voltage	4000 V[2]

For each native and isotopically labeled aromatic amine, at least two MRM transitions (a quantifier and a qualifier) should be optimized to ensure selectivity and confirm identity.

Data Presentation and Quantification

The concentration of each aromatic amine in the sample is calculated using the following equation:

Canalyte = (Aanalyte / AIS) * (CIS / RRF) * (Vextract / msample)

Where:

• Canalyte = Concentration of the analyte in the sample (e.g., in mg/kg)

• Aanalyte = Peak area of the native analyte

• AIS = Peak area of the isotopically labeled internal standard

• CIS = Concentration of the internal standard in the sample

• RRF = Relative Response Factor (determined from the slope of the calibration curve)

• Vextract = Final volume of the reconstituted extract

• msample = Mass of the initial sample

Table 1: Example MRM Transitions for Selected Aromatic Amines

Aromatic Amine	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
o-Toluidine	108.1	91.1	77.1
2,4-Xylidine	122.1	107.1	77.1
4-Chloroaniline	128.0	93.0	65.0
Benzidine	185.1	92.1	156.1
3,3'-Dichlorobenzidine	253.0	126.0	152.0

Note: These values are illustrative and must be empirically determined on the specific instrument used.

Table 2: Performance Characteristics from Validated Methods (Literature Values)

The following table summarizes performance data from various validated methods for azo dye/aromatic amine quantification, demonstrating typical achievable limits.

Parameter	Sudan Dyes in Spices[9]	Aromatic Amines in Textiles[15]	Azo Dyes in Turmeric[15]
Technique	LC-MS/MS	HPLC-DAD	HPLC-DAD
Limit of Quantitation (LOQ)	~10 µg/kg	Not Specified	0.04 - 0.12 mg/kg
Linearity (r²)	Not Specified	> 0.9998	≥ 0.9998
Recovery (%)	Standard addition gave highest accuracy	Not Specified	96.0 - 102.6%
Precision (RSD%)	Not Specified	Not Specified	0.16 - 2.01%

Conclusion

The Isotope Dilution Mass Spectrometry method provides a robust and highly accurate approach for the quantification of banned aromatic amines derived from azo dyes. By using stable isotope-labeled internal standards, this protocol effectively mitigates matrix effects and procedural errors, ensuring reliable data for regulatory compliance and safety assessment. The detailed procedures for sample preparation, LC-MS/MS analysis, and data processing offer a comprehensive framework for researchers and analytical scientists working in quality control and product safety.

References

• 1. agilent.com [agilent.com]
• 2. chem-agilent.com [chem-agilent.com]
• 3. Quantification of aromatic amines derived from azo colorants in textile by ion-pairing liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. agilent.com [agilent.com]
• 7. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Validation of an isotope dilution mass spectrometry (IDMS) measurement procedure for the reliable quantification of steroid hormones in waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. laborindo.com [laborindo.com]
• 10. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides | Springer Nature Experiments [experiments.springernature.com]
• 11. namthao.com [namthao.com]
• 12. lcms.cz [lcms.cz]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. an.shimadzu.com [an.shimadzu.com]
• 15. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometric Analysis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 for Isotope Dilution Methods

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-(2-Methoxyphenyl)azo-2-naphthol, a monoazo dye sometimes referred to as Sudan Red G, is utilized in various industrial applications. Due to the potential for human exposure and the classification of some azo dyes as potential carcinogens, sensitive and accurate analytical methods are required for its detection and quantification.[1] Isotope dilution mass spectrometry, which employs a stable isotope-labeled internal standard, is a powerful technique for precise quantification, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[2]

This application note describes a detailed protocol for the high-resolution mass spectrometry (HRMS) analysis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3. This deuterated analog serves as an ideal internal standard for the quantification of its non-deuterated counterpart in various matrices. The methodologies provided herein are applicable to researchers in environmental science, food safety, and drug development who are engaged in the analysis of azo dyes.

Experimental Protocols

1. Sample Preparation

A generic sample preparation protocol for the extraction of 1-(2-Methoxyphenyl)azo-2-naphthol from a solid matrix (e.g., a consumer product or food sample) is provided below. This protocol should be optimized based on the specific matrix.

• Materials:

  • Homogenized sample

  • 1-(2-Methoxyphenyl)azo-2-naphthol-d3 internal standard solution (1 µg/mL in acetonitrile)

  • Acetonitrile (B52724) (LC-MS grade)

  • Water (LC-MS grade)

  • 0.22 µm PTFE syringe filters

• Procedure:

  • Weigh 1 gram of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Spike the sample with an appropriate volume of the 1-(2-Methoxyphenyl)azo-2-naphthol-d3 internal standard solution.

  • Add 10 mL of acetonitrile to the tube.

  • Vortex the mixture vigorously for 10 minutes.

  • Add 10 mL of water and vortex for an additional 2 minutes.

  • Centrifuge the sample at 4500 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-HRMS analysis.

2. Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) Analysis

• Instrumentation:

  • High-performance liquid chromatography (HPLC) system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an electrospray ionization (ESI) source.

• LC Method:

  • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient:

    • 0-2 min: 30% B

    • 2-10 min: 30-95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95-30% B

    • 12.1-15 min: 30% B

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• HRMS Method:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 320 °C

  • Sheath Gas Flow: 35 arbitrary units

  • Auxiliary Gas Flow: 10 arbitrary units

  • Full Scan MS Resolution: 70,000

  • Full Scan Mass Range: m/z 100-500

  • Tandem MS (MS/MS) Resolution: 35,000

  • Collision Energy (HCD): Optimized for the precursor ions (typically 20-40 eV)

  • Data Acquisition: Full scan followed by data-dependent MS/MS of the most intense ions.

Data Presentation

The high-resolution mass spectrometry data for 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated internal standard are summarized in the table below. The fragmentation of protonated azo dyes in the gas phase typically involves the cleavage of the azo bond, leading to the formation of a radical amine ion and an even-electron nitrene ion.[3]

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z) (Structure)	Product Ion 2 (m/z) (Structure)
1-(2-Methoxyphenyl)azo-2-naphthol	279.1182	121.0651 ([C₇H₇NO]⁺ radical ion of 2-methoxyaniline)	156.0495 ([C₁₀H₆NO]⁺ nitrene ion from 2-naphthol)
1-(2-Methoxyphenyl)azo-2-naphthol-d3	282.1369	124.0839 ([C₇H₄D₃NO]⁺ radical ion of 2-methoxy-d3-aniline)	156.0495 ([C₁₀H₆NO]⁺ nitrene ion from 2-naphthol)

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of 1-(2-Methoxyphenyl)azo-2-naphthol.

References

• 1. Rapid Screening Technique To Identify Sudan Dyes (I to IV) in Adulterated Tomato Sauce, Chilli Powder, and Palm Oil by Innovative High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-throughput mass spectrometry: the mechanism of sudan azo dye fragmentation by ESI tandem mass spectrometry and extensive deuterium labeling experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]

Technical Notes & Optimization

Troubleshooting low signal intensity of deuterated standards in mass spectrometry.

Troubleshooting Low Signal Intensity of Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to low signal intensity of deuterated standards in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my deuterated internal standard unexpectedly low or absent?

Low or no signal from your deuterated internal standard can stem from several factors, ranging from sample preparation to instrument settings.[1]

Troubleshooting Steps:

• Verify Concentration: Ensure the working concentration of your deuterated standard is correct and appropriate for the expected analyte concentration range.[2]

• Check for Degradation: Deuterated standards can degrade during storage.[1] Prepare a fresh stock solution to rule out degradation as the cause.

• Optimize Ionization: The ionization efficiency of the standard can be poor.[2] Optimize the ion source parameters, such as gas flows and temperature, specifically for the deuterated standard.[3]

• Instrument Tuning and Calibration: The mass spectrometer may not be properly tuned or calibrated for the mass of the deuterated standard.[2] Perform a system check and calibration.[3]

Q2: My deuterated standard signal is highly variable across my sample set. What could be the cause?

High variability in the signal of a deuterated internal standard often points to issues with the sample matrix or the stability of the deuterium (B1214612) labels.[4]

Troubleshooting Steps:

• Evaluate Matrix Effects: Even with co-elution, the analyte and the deuterated standard can experience different degrees of ion suppression or enhancement from matrix components, a phenomenon known as "differential matrix effects".[4][5] This can lead to inaccurate quantification.[4][5] Studies have shown that matrix effects for an analyte and its deuterated standard can differ by 26% or more in complex matrices like plasma and urine.[4][5]

  • Solution: Conduct a post-extraction addition experiment to assess the matrix effect.[4] Improving sample clean-up procedures or diluting the sample can also help mitigate these effects.[4]

• Assess Deuterium Label Stability (Isotopic Exchange): Deuterium atoms can exchange with hydrogen atoms from the solvent or sample matrix, a process called "back-exchange".[6] This is more likely if the deuterium is located on an exchangeable site (e.g., -OH, -NH) or if the sample is stored under acidic or basic conditions.[1][6]

  • Solution: Review the position of the deuterium labels to ensure they are on stable, non-exchangeable positions.[1] An incubation study can be performed to test for back-exchange.[4]

Q3: I'm observing a chromatographic shift between my analyte and its deuterated standard. Why is this happening and is it a problem?

A retention time shift between an analyte and its deuterated counterpart is a known phenomenon called the "chromatographic isotope effect" or "deuterium isotope effect".[6][7][8] This occurs because the substitution of hydrogen with the heavier deuterium isotope can slightly alter the molecule's physicochemical properties, such as its lipophilicity, leading to different interactions with the stationary phase.[5][6][8]

Consequences:

If the analyte and the internal standard do not co-elute, they may be subjected to different matrix effects, which can lead to scattered and inaccurate results.[6][9]

Troubleshooting Steps:

• Assess Separation: Determine if the peak separation is significant enough to cause differential matrix effects.[7]

• Modify Chromatography: Adjusting the mobile phase composition, gradient, or column temperature can help improve co-elution.[6][7] Using a different column chemistry, such as a pentafluorophenyl (PFP) column, has been shown to reduce the retention time shift compared to standard C18 columns.[8]

Quantitative Data Summary

The following tables provide recommendations for the selection and use of deuterated internal standards and an example of data from a matrix effect experiment.

Table 1: Recommendations for Deuterated Internal Standards

Parameter	Recommendation	Rationale
Isotopic Purity	≥98%	To minimize the contribution of any unlabeled analyte impurity to the analyte signal.[4]
Chemical Purity	>99%	To ensure the standard is free from other interfering compounds.[4]
Number of Deuterium Atoms	≥3	A mass difference of at least 3 amu is recommended to prevent isotopic overlap ("cross-talk") from the natural M+1 and M+2 isotopes of the analyte.[7]

Table 2: Hypothetical Data from a Matrix Effect Experiment

This table illustrates how to identify differential matrix effects. The matrix effect is calculated as: (Peak Area in Matrix / Peak Area in Neat Solution) * 100%.

Sample	Analyte Peak Area	Deuterated IS Peak Area	Calculated Matrix Effect
Neat Solution	1,200,000	1,500,000	-
Post-Extraction Spike in Matrix	850,000	1,300,000	-
Analyte Matrix Effect	-	-	70.8% (Ion Suppression)
Deuterated IS Matrix Effect	-	-	86.7% (Less Ion Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[6]

Experimental Protocols

Protocol 1: Optimization of Mass Spectrometry Parameters

This protocol outlines the steps for optimizing key mass spectrometry parameters for both the analyte and the deuterated internal standard using direct infusion.[10]

• Prepare Working Solutions:

  • Prepare individual stock solutions of the analyte and the deuterated internal standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • From the stock solutions, prepare separate working solutions for infusion at a concentration of 100-1000 ng/mL in a solvent mixture that mimics the initial mobile phase conditions.[10]

• Precursor Ion Selection (Q1 Scan):

  • Infuse the working solution into the mass spectrometer's ion source at a low, steady flow rate (e.g., 5-10 µL/min).[10]

  • Perform a Q1 scan over a mass range that includes the expected molecular weight to identify the most abundant precursor ion (typically [M+H]⁺ or [M-H]⁻).[10]

• Product Ion Selection (Product Ion Scan):

  • Set the instrument to "Product Ion Scan" mode, with Q1 transmitting only the selected precursor ion.

  • Scan the Q3 quadrupole over a relevant mass range to detect the fragment ions.

  • Select two or three of the most intense and stable product ions for Multiple Reaction Monitoring (MRM).[10]

• Optimization of Declustering Potential (DP) and Collision Energy (CE):

  • DP Optimization: Create an experiment that ramps the DP value across a relevant range (e.g., 20 V to 150 V) while monitoring the MRM transition intensity. The optimal DP is the voltage that produces the maximum signal intensity.[10]

  • CE Optimization: Using the optimized DP, ramp the CE value across a range (e.g., 5 V to 60 V) for each MRM transition. The optimal CE is the voltage that produces the maximum signal for each product ion.[10]

Protocol 2: Assessment of Isotopic Back-Exchange

This protocol is designed to determine if the deuterium labels on the internal standard are exchanging with protons from the sample matrix.[1][4]

• Prepare Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a neat solvent.[4]

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[4]

• Incubation:

  • Incubate both sets of samples under the same conditions (time, temperature, pH) as your analytical method.[4] One study observed a 28% increase in the non-labeled compound after incubating a deuterated compound in plasma for one hour.

• Sample Processing:

  • Process the samples using your established extraction procedure.[4]

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS, monitoring for the mass transition of the non-deuterated analyte.[1]

• Data Evaluation:

  • A significant increase in the signal of the non-deuterated analyte in Set B compared to Set A indicates that H/D back-exchange is occurring.[4]

Visualizations

Caption: Troubleshooting workflow for low or no signal of deuterated standards.

Caption: Experimental workflow for assessing isotopic back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. zefsci.com [zefsci.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]

Preventing isotopic exchange of deuterium in 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the isotopic exchange of deuterium (B1214612) in 1-(2-Methoxyphenyl)azo-2-naphthol-d3. This deuterated compound is a valuable tool in various analytical and research applications, and maintaining its isotopic purity is crucial for reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-(2-Methoxyphenyl)azo-2-naphthol-d3?

A1: Deuterium exchange, also known as H/D or D/H exchange, is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom (proton) from the surrounding environment, or vice versa.[1] For 1-(2-Methoxyphenyl)azo-2-naphthol-d3, this is a significant concern because the loss of deuterium atoms compromises the isotopic purity of the compound. This can lead to inaccurate results in quantitative analyses where it is used as an internal standard, or in mechanistic studies where the deuterium label serves as a probe.

Q2: Which deuterium atoms in 1-(2-Methoxyphenyl)azo-2-naphthol-d3 are most susceptible to exchange?

A2: The lability of a deuterium atom depends on its position in the molecule. Deuterium atoms attached to heteroatoms like oxygen (in the hydroxyl group, -OD) are highly susceptible to rapid exchange with protons from protic solvents.[2][3] If the "-d3" designation refers to the methoxy (B1213986) group (-OCD₃), these deuterium atoms are generally more stable than the hydroxyl deuteron (B1233211) but can still be susceptible to exchange under certain conditions, particularly in acidic or basic environments. Deuterium atoms on the aromatic rings (phenyl or naphthyl) are typically the most stable and least likely to exchange under common experimental conditions.

Q3: What are the primary factors that promote deuterium exchange?

A3: The main factors that can induce deuterium exchange are:

• Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, are the most common culprits.[4]

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms.[4][5] The rate of exchange is often minimized at a slightly acidic pH, around 2.5-3.[4]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[4]

Q4: How can I minimize deuterium exchange during sample preparation and storage?

A4: To maintain the isotopic integrity of your 1-(2-Methoxyphenyl)azo-2-naphthol-d3:

• Solvent Choice: Whenever possible, use aprotic solvents such as acetonitrile, tetrahydrofuran (B95107) (THF), or deuterated solvents.[4][6] If a protic solvent is necessary, minimize its volume and the sample's exposure time to it.

• pH Control: Maintain a near-neutral or slightly acidic pH for aqueous solutions.[7] Avoid strongly acidic or basic conditions.

• Temperature Control: Store stock solutions and handle samples at low temperatures (e.g., 4°C or frozen at -20°C for long-term storage).[7][8] Perform experimental manipulations on ice when possible.

• Inert Atmosphere: Store the compound, especially in solid form, under a dry, inert atmosphere like argon or nitrogen to protect it from atmospheric moisture.[6][7]

• Light Protection: Store the compound in amber vials or in the dark to prevent potential photodegradation.[7][8]

Troubleshooting Guide

Problem	Possible Cause	Solution
Loss of deuterium label observed in Mass Spectrometry (decrease in m/z).	Deuterium-hydrogen (D-H) exchange with protic solvents or atmospheric moisture.	Store the compound under an inert, dry atmosphere and avoid protic solvents.[6] Use anhydrous, aprotic solvents for sample preparation.[4]
Acidic or basic conditions during analysis.	Ensure the pH of your mobile phase and sample diluent is controlled, ideally between 2.5 and 7.[4]
Elevated temperatures during sample handling or analysis.	Maintain low temperatures throughout the experimental workflow, including using a cooled autosampler.[4][9]
Inconsistent results in quantitative analysis using the deuterated standard.	Variable back-exchange between samples.	Standardize sample preparation procedures, including incubation times and temperatures.[9] Prepare working solutions fresh daily.[7]
Presence of unlabeled analyte as an impurity in the deuterated standard.	Consult the certificate of analysis for the isotopic purity of your standard.[4]
Disappearance of a specific signal in ¹H NMR after adding D₂O.	This is expected for the hydroxyl proton (-OH).	This is a useful technique to confirm the presence of exchangeable protons like the one in the hydroxyl group.[2][10] If other signals disappear, it may indicate unexpected lability at other positions.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare solutions of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 while minimizing the risk of deuterium exchange.

Materials:

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 (solid)

• Anhydrous aprotic solvent (e.g., acetonitrile, THF)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Amber, airtight storage vials

Procedure:

• Allow the container of solid 1-(2-Methoxyphenyl)azo-2-naphthol-d3 to equilibrate to room temperature before opening to prevent condensation.[7]

• Accurately weigh the required amount of the deuterated standard.

• Quantitatively transfer the solid to a volumetric flask.

• Add a small amount of the chosen anhydrous aprotic solvent to dissolve the compound completely.

• Once dissolved, dilute to the mark with the same solvent.

• Stopper the flask and mix thoroughly by inverting it multiple times.

• Transfer the stock solution to a labeled, amber, airtight vial for storage.[7]

• Store the stock solution at an appropriate low temperature (e.g., 4°C or -20°C).[7]

• Prepare working solutions by diluting the stock solution with the appropriate solvent immediately before use.[7]

Protocol 2: Stability Validation of the Deuterated Standard

Objective: To assess the stability of the deuterium label on 1-(2-Methoxyphenyl)azo-2-naphthol-d3 under specific experimental conditions.

Materials:

• Prepared stock solution of 1-(2-Methoxyphenyl)azo-2-naphthol-d3

• Analytical matrix (e.g., plasma, buffer)

• LC-MS/MS system

Procedure:

• Sample Set A (Time = 0): Spike a known concentration of the deuterated standard into the analytical matrix. Immediately process and analyze the sample via LC-MS/MS.

• Sample Set B (Time = X): Spike the same concentration of the deuterated standard into the analytical matrix and incubate it under the conditions you wish to test (e.g., room temperature for 4 hours, 4°C in the autosampler for 24 hours).

• After the incubation period, process and analyze Sample Set B using the same LC-MS/MS method.

• Data Evaluation:

  • Compare the peak area response of the deuterated standard between Set A and Set B. A significant decrease in the response in Set B may indicate degradation.[4]

  • Examine the mass spectra for any evidence of a decrease in the mass-to-charge ratio (m/z), which would indicate the loss of deuterium.[4]

  • Calculate the ratio of the deuterated peak to any observed "back-exchanged" peak.

Visualizations

Caption: Workflow for handling and analyzing 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Caption: Key factors influencing and strategies to prevent deuterium exchange.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Troubleshooting [chem.rochester.edu]

Technical Support Center: Optimizing Chromatographic Separation of Deuterated and Non-Deuterated Azo Dyes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the chromatographic separation of deuterated and non-deuterated azo dyes.

Frequently Asked Questions (FAQs)

Q1: Why do my deuterated and non-deuterated azo dye analogs separate during chromatography?

A1: The separation occurs due to the "Chromatographic Isotope Effect" (CIE).[1] The substitution of hydrogen (¹H) with its heavier isotope, deuterium (B1214612) (²H or D), leads to subtle changes in the molecule's physicochemical properties. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can cause minor differences in polarity, hydrophobicity, and intermolecular interactions with the stationary and mobile phases.[1][2]

Q2: Is it more common for the deuterated analog to elute earlier or later?

A2: In reversed-phase liquid chromatography (RPLC), the most common mode for azo dye analysis, deuterated compounds typically elute earlier than their non-deuterated (protiated) counterparts.[3][4] This is often referred to as an "inverse isotope effect".[1][5] However, under certain conditions, particularly with polar stationary phases, a "normal" isotope effect can be observed where the deuterated compound elutes later.[6]

Q3: What factors influence the degree of separation between the two analogs?

A3: The extent of separation is influenced by several factors:

• Number and Location of Deuterium Atoms : A greater number of deuterium substitutions generally leads to a larger shift in retention time.[3][7][8] The position of the deuterium atoms also plays a role; for example, substitution on an aliphatic group may have a greater effect than on an aromatic ring.[6]

• Chromatographic Conditions : The choice of stationary phase, mobile phase composition (organic modifier, pH, buffer), and temperature all significantly impact the separation.[2][9]

• Analyte Structure : The inherent structure of the azo dye will affect how deuteration impacts its interaction with the chromatographic system.

Q4: Why is this separation a concern when using a deuterated analog as an internal standard (IS)?

A4: The use of a stable isotope-labeled internal standard assumes it co-elutes with the unlabeled analyte, ensuring they experience the same matrix effects and ionization efficiency in mass spectrometry.[7] If the deuterated IS separates from the analyte, they may elute into regions with different levels of matrix-induced ion suppression or enhancement, which can lead to inaccurate quantification.[1][7][8]

Q5: Can I prevent the separation entirely?

A5: While completely eliminating the separation can be difficult, it is often possible to minimize it to an acceptable level where both peaks are within the same integration window and experience similar matrix effects.[8] In some cases, techniques like capillary zone electrophoresis (CZE) can be used, which have been shown to have a significantly reduced deuterium isotope effect compared to HPLC.[1][4]

Troubleshooting Guide

Problem: Poor or no separation of deuterated and non-deuterated peaks (co-elution).

Possible Cause	Suggested Solution
Insufficient Resolution of the Chromatographic System	- Optimize Mobile Phase : Adjust the organic modifier-to-aqueous ratio. A lower percentage of organic solvent in reversed-phase LC generally increases retention and may improve separation.[3] - Change Organic Modifier : Switching from acetonitrile (B52724) to methanol (B129727) (or vice-versa) can alter selectivity.[10] - Adjust pH/Buffer : For ionizable azo dyes, modifying the mobile phase pH can change analyte ionization and interaction with the stationary phase.[11] Ensure the pH is at least 2 units away from the analyte's pKa.[11] - Select a Different Column : Try a stationary phase with a different chemistry (e.g., Phenyl-Hexyl instead of C18) to introduce different interaction mechanisms.[9]
Inappropriate Column Temperature	- Lower the Temperature : Reducing the column temperature can increase retention and sometimes enhance the separation between isotopologues.

Problem: Baseline separation of deuterated and non-deuterated peaks, leading to quantification issues.

Possible Cause	Suggested Solution
High Chromatographic Isotope Effect	- Minimize Deuterium Labels : If possible, use an internal standard with a minimal number of deuterium atoms that still provides sufficient mass differentiation. - Change Stationary Phase : A pentafluorophenyl (PFP) column has been shown to reduce the retention time shift compared to standard C18 columns.[1] - Modify Mobile Phase : Increase the organic content in the mobile phase to reduce retention and potentially decrease the separation window. - Increase Flow Rate : A higher flow rate can lead to broader peaks and may cause the two peaks to merge sufficiently for co-elution purposes, but this may sacrifice overall resolution from other components.[12]
Method is Too "Aggressive"	- Use a Shallower Gradient : If using gradient elution, a slower, shallower gradient can sometimes reduce the separation between the two analogs.

Problem: Variable or drifting retention times for both peaks.

Possible Cause	Suggested Solution
Insufficient Column Equilibration	- Increase Equilibration Time : Ensure the column is fully equilibrated between gradient runs, typically with 5-10 column volumes of the initial mobile phase.[13]
Mobile Phase Issues	- Check Mobile Phase Composition : Inaccurate mixing or evaporation of the more volatile solvent can alter the mobile phase composition and cause drift.[11] Prepare fresh mobile phase daily. - Buffer Instability : Ensure the buffer is soluble in the mobile phase mixture and is stable. Buffer precipitation can cause pressure fluctuations and retention shifts.[11]
Temperature Fluctuations	- Use a Column Oven : Place the column in a thermostat to maintain a constant temperature.[13]

Problem: Poor peak shape (tailing, fronting, or splitting).

Possible Cause	Suggested Solution
Secondary Interactions with Stationary Phase	- Adjust Mobile Phase pH : For basic azo dyes, tailing can occur due to interaction with residual silanols on silica-based columns. Use a mobile phase pH of 2-3 or add a competing base like triethylamine (B128534) (TEA) (Note: TEA is not MS-compatible).[13] - Use a High-Purity Silica (B1680970) Column : Modern, high-purity (Type B) silica columns or those with end-capping minimize silanol (B1196071) interactions.[13]
Column Overload	- Reduce Sample Concentration : Dilute the sample or reduce the injection volume.[13]
Column Contamination/Void	- Use a Guard Column : A guard column protects the analytical column from strongly retained impurities.[14] - Flush the Column : Flush the column with a strong solvent to remove contaminants.[13] If a void has formed at the column inlet, the column may need to be replaced.[15]

Quantitative Data Summary

The chromatographic isotope effect (CIE) is typically small, but measurable. The table below provides representative data on the retention time (RT) differences observed between deuterated and non-deuterated compounds under various chromatographic conditions.

Compound Class	Isotopic Label	Chromatographic Mode	RT Shift (Deuterated vs. Non-deuterated)	Reference(s)
Peptides	Heavy (Dimethyl Labeling)	nUHPLC-ESI-MS/MS	Elutes ~3 seconds earlier	[4]
Metformin	d6	HPLC	Elutes 0.03 minutes (1.8 seconds) earlier	[16]
Ergothioneine	d9	HPLC	Elutes 0.02 minutes (1.2 seconds) earlier	[3]
Olanzapine Metabolite	DES-D8	Normal-Phase HPLC-MS/MS	Resolution (Rs) = 0.73	[8]

Note: The magnitude of the RT shift is highly dependent on the specific molecule and the analytical method.

Experimental Protocols

Protocol: HPLC Method Development for Separation of Deuterated and Non-deuterated Azo Dyes

This protocol outlines a systematic approach to developing a reversed-phase HPLC method.

• Analyte Information Gathering :

  • Determine the chemical structure, pKa, and solubility of the azo dye. This is crucial for selecting the initial mobile phase pH and solvent.

• Initial Column and Mobile Phase Selection :

  • Column : Start with a standard C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A (Aqueous) : 0.1% Formic Acid in Water. For anionic azo dyes, an ion-pairing reagent like tetrabutylammonium (B224687) (TBA) acetate (B1210297) may be needed, though this is often not MS-friendly.[17] Ammonium formate (B1220265) can be a good MS-compatible alternative.[10]

  • Mobile Phase B (Organic) : Acetonitrile or Methanol. Acetonitrile often provides sharper peaks, but methanol can offer different selectivity.[10]

  • Sample Diluent : Prepare the sample in a solvent that is weaker than or equal to the initial mobile phase composition to ensure good peak shape.

• Scouting Gradient Run :

  • Inject a mixture of the deuterated and non-deuterated standards.

  • Run a fast, broad gradient (e.g., 5% to 95% B in 10 minutes) to determine the approximate elution time.

  • Flow Rate : Set according to column dimensions (e.g., 0.4 mL/min for a 2.1 mm ID column).

  • Temperature : Start at 30 °C.

  • Detection : Use a DAD/UV detector set to the dye's λmax and a mass spectrometer if available.

• Method Optimization Workflow :

  • Adjust Gradient Slope : Based on the scouting run, create a shallower gradient around the elution time of the analytes to improve resolution.

  • Optimize pH/Buffer : If peak shape is poor or retention is inadequate, adjust the mobile phase pH. Test a range (e.g., pH 3, 5, 7) if the analyte's pKa allows.

  • Evaluate Organic Modifier : If co-elution or excessive separation occurs, switch the organic modifier (e.g., from acetonitrile to methanol) and repeat the scouting run.

  • Fine-tune Temperature : Test temperatures (e.g., 30°C, 40°C, 50°C) to see the effect on selectivity and peak shape.[18]

  • Change Stationary Phase : If optimization on a C18 column fails to provide the desired separation (or lack thereof), switch to a column with different selectivity, such as a Phenyl-Hexyl or a polar-embedded phase.[1][13]

• Final Verification :

  • Once the desired separation is achieved, verify the method's robustness by making small, deliberate changes to parameters like pH, temperature, and mobile phase composition to ensure the method is reliable.[12]

Visualizations

Caption: A logical workflow for troubleshooting common chromatographic issues.

Caption: A systematic workflow for HPLC method development and optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. agilent.com [agilent.com]
• 11. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 12. hplc.today [hplc.today]
• 13. HPLC Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. lcms.cz [lcms.cz]
• 15. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 16. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. chromatographyonline.com [chromatographyonline.com]

Addressing poor recovery of azo dyes during solid-phase extraction.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common issue of poor recovery of azo dyes during solid-phase extraction (SPE). The information is tailored for researchers, scientists, and professionals in drug development and related fields.

Troubleshooting Guide

Low or inconsistent recovery of azo dyes during SPE can be a significant challenge. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Diagram: Troubleshooting Logic for Poor Azo Dye Recovery

Caption: Troubleshooting workflow for poor azo dye recovery in SPE.

Frequently Asked Questions (FAQs)

Q1: My azo dye recovery is very low. Where should I start troubleshooting?

A: The first step is to determine where the analyte is being lost.[1][2][3] To do this, collect and analyze the fractions from each step of the SPE process:

• The sample load flow-through

• The wash solvent fraction(s)

• The final eluate

If the analyte is in the flow-through , it indicates a problem with retention on the SPE cartridge. If it's in the wash fraction , your wash step is likely too aggressive. If the analyte is not in the eluate but also not in the flow-through or wash, it is likely irreversibly bound to the sorbent. If the analyte is not detected in any fraction, it may have degraded during the process.

Q2: How does pH affect the recovery of azo dyes?

A: pH is a critical parameter as it influences both the charge of the azo dye and the surface of the SPE sorbent.[4]

• For Ion-Exchange SPE: The pH must be adjusted to ensure both the analyte and the sorbent are charged, facilitating their electrostatic interaction. For basic azo dyes (cationic), the sample pH should be at least 2 units below their pKa. For acidic azo dyes (anionic), the sample pH should be at least 2 units above their pKa.[4]

• For Reversed-Phase SPE: The pH should be adjusted to make the azo dye neutral (non-ionized) to maximize hydrophobic interactions with the sorbent.

Extreme pH values can also lead to the degradation of certain azo dyes.[4]

Q3: I am using a C18 cartridge, but my polar azo dye is not being retained. What should I do?

A: C18 is a non-polar sorbent and is not ideal for retaining highly polar compounds. Consider the following options:

• Change the Sorbent: Switch to a more polar sorbent, such as a polymeric sorbent with some polar functionality or a normal-phase sorbent like silica.

• Modify the Sample: If possible, adjust the sample matrix to make it less polar, which can promote better retention on the C128 sorbent.

• Use Ion-Pairing: For ionizable polar dyes, adding an ion-pairing reagent to the sample can form a neutral complex that is better retained on the C18 phase.

Q4: My recovery is inconsistent between samples. What could be the cause?

A: Inconsistent recovery is often due to variations in the experimental procedure.[1] Key factors to check for consistency include:

• Sample Pre-treatment: Ensure uniform pH adjustment, dissolution, and filtration for all samples.

• Cartridge Conditioning: Always ensure the sorbent bed is properly wetted and equilibrated, and do not let it dry out before loading the sample.[5]

• Flow Rate: Maintain a consistent and slow flow rate during sample loading to ensure adequate interaction time between the analyte and the sorbent. A typical flow rate is around 1 mL/min.[1]

• Elution: Use a consistent elution solvent volume and flow rate.

Q5: How can I improve the elution of a strongly retained azo dye?

A: If your azo dye is sticking to the cartridge, you need to disrupt the interactions between the analyte and the sorbent more effectively.[1][5]

• Increase Elution Solvent Strength: For reversed-phase SPE, increase the percentage of organic solvent in the eluent. For ion-exchange SPE, use an eluent with a higher ionic strength or a pH that neutralizes the analyte or the sorbent.

• Increase Elution Volume: Use a larger volume of the elution solvent to ensure complete desorption.

• Use a "Soak" Step: After adding the elution solvent, allow it to sit in the sorbent bed for a few minutes before eluting. This can improve the desorption kinetics.[1]

• Change the Sorbent: If the dye is still not eluting, consider using a less retentive sorbent in your next experiment.[5]

Data on Azo Dye Recovery in SPE

The following tables summarize quantitative data on the recovery of various azo dyes under different SPE conditions.

Table 1: Recovery of Aromatic Amines from Azo Dyes in Textiles using Cation-Exchange SPE

Analyte	CAS No.	Recovery Rate (%)	Standard Deviation (%)
4-Aminobiphenyl	92-67-1	74.50	4.59
Benzidine	92-87-5	85.33	7.43
o-Anisidine	90-04-0	115.02	2.08
4-Aminoazobenzene	60-09-3	82.86	4.14
2,4-Dimethylaniline	95-68-1	123.81	4.60
2,6-Dimethylaniline	87-62-7	132.13	5.54
Data sourced from an application note on the determination of aromatic amines from azo colorants.[6]

Table 2: Recovery of Sulfonated Azo Dyes using a Modified Zeolite Sorbent

Dye	Type	Recovery Range (%)
Cibacron Reactive Blue 2	Trisulfonated	85.4 - 115.3
Cibacron Reactive Red 4	Tetrasulfonated Azo	85.4 - 115.3
Cibacron Reactive Yellow 2	Trisulfonated Azo	85.4 - 115.3
Levafix Brilliant Red E-4BA	Trisulfonated	85.4 - 115.3
Levafix Brilliant Blue E-4BA	Disulfonated	85.4 - 115.3
Data from a study on the determination of sulfonated azo dyes using a microemulsion-modified-zeolite SPE.[7]

Table 3: Recovery of Disperse Azo Dyes from Industrial Sewage

Dye	Recovery Range (%)
Methyl Red	88 - 96
Sunset Yellow	62 - 92
Data from a study using nanoparticle-assisted fabric phase sorptive extraction.[8][9]

Table 4: Recovery of Azo Dyes from Rat Plasma using C18 SPE

Analyte	Average Recovery (%)
Para red	81.49 - 118.65
Solvent yellow 2	81.49 - 118.65
Solvent red 1	81.49 - 118.65
Sudan red 7B	81.49 - 118.65
Data from a pharmacokinetic study of four azo dyes.[7]

Experimental Protocols

Here are detailed methodologies for common SPE applications involving azo dyes.

Diagram: General Solid-Phase Extraction (SPE) Workflow

Caption: A generalized workflow for solid-phase extraction.

Protocol 1: Extraction of Aromatic Amines from Textiles (Reductive Cleavage)

This protocol is adapted from standard methods for the analysis of banned azo dyes in textiles.[5]

• Sample Preparation:

  • Cut a representative textile sample (approximately 1.0 g) into small pieces (e.g., 5 mm x 5 mm).

  • Place the sample in a reaction vessel.

• Reductive Cleavage:

  • Add 16 mL of citrate (B86180) buffer (0.06 mol/L, pH 6.0) preheated to 70°C to the reaction vessel.

  • Seal the vessel and shake until the sample is fully wetted.

  • Incubate in a water bath at 70°C for 30 minutes.

  • Add 3.0 mL of freshly prepared sodium dithionite (B78146) solution (200 mg/mL).

  • Seal, shake, and incubate for another 30 minutes at 70°C.

  • Cool the reactor to room temperature.

• Solid-Phase Extraction (using a supported liquid extraction cartridge):

  • Conditioning: This step may not be required for some supported liquid extraction cartridges. Follow the manufacturer's instructions.

  • Sample Loading: Transfer the liquid from the reaction vessel onto the SPE cartridge.

  • Adsorption: Allow the sample to adsorb onto the support for 15 minutes.

  • Elution: Elute the cartridge four times with 20 mL of diethyl ether each time. Collect the eluate.

• Post-treatment:

  • Evaporate the eluate to approximately 1 mL using a rotary evaporator at 35°C.

  • Dry the remaining solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for analysis (e.g., by GC-MS or LC-MS).

Protocol 2: General Method for Reversed-Phase SPE of Non-polar to Moderately Polar Azo Dyes (e.g., Disperse Dyes) on C18 Cartridges

This is a general protocol that should be optimized for specific analytes and matrices.[10]

• Cartridge Conditioning:

  • Pass 1-2 cartridge volumes of methanol (B129727) or acetonitrile (B52724) through the C18 cartridge to wet the sorbent.

  • Do not allow the cartridge to dry.

• Cartridge Equilibration:

  • Pass 1-2 cartridge volumes of reagent water (or a solvent with a similar composition to the sample matrix) through the cartridge.

  • Ensure the pH of the equilibration solvent is adjusted to neutralize the azo dye if it is ionizable.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow and steady flow rate (e.g., 1-2 drops per second).

• Washing:

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences. The wash solvent should be strong enough to remove interferences but not elute the analyte.

• Elution:

  • Elute the azo dye with a small volume of a strong organic solvent (e.g., methanol, acetonitrile, or ethyl acetate).

  • Collect the eluate for analysis.

Protocol 3: General Method for Ion-Exchange SPE of Ionic Azo Dyes

This protocol provides a general framework for the extraction of acidic (anionic) or basic (cationic) azo dyes.

• Cartridge Conditioning:

  • Pass 1-2 cartridge volumes of methanol or isopropanol (B130326) through the ion-exchange cartridge.

  • Follow with 1-2 volumes of reagent water.

• Cartridge Equilibration:

  • Pass a buffer solution through the cartridge to adjust the pH and charge the sorbent.

    • Anion Exchange: Use a buffer with a pH at least 2 units below the pKa of the sorbent's functional group.

    • Cation Exchange: Use a buffer with a pH at least 2 units above the pKa of the sorbent's functional group.

• Sample Loading:

  • Adjust the sample pH to ensure the azo dye is charged:

    • Acidic Dyes (Anion Exchange): Adjust pH to at least 2 units above the dye's pKa.

    • Basic Dyes (Cation Exchange): Adjust pH to at least 2 units below the dye's pKa.

  • Load the sample at a slow flow rate.

• Washing:

  • Wash with reagent water or a buffer at the same pH as the sample to remove neutral and weakly retained impurities.

  • A second wash with a mild organic solvent (e.g., 5-20% methanol in water) can remove non-polar interferences.

• Elution:

  • Elute the azo dye by changing the pH or increasing the ionic strength of the eluent to disrupt the electrostatic interaction.

    • pH Change: Use a buffer that neutralizes either the analyte or the sorbent.

    • Ionic Strength Change: Use a buffer with a high salt concentration to displace the analyte.

  • Collect the eluate for analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Solid-phase extraction and simultaneous determination of trace amounts of sulphonated and azo sulphonated dyes using microemulsion-modified-zeolite and multivariate calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. specartridge.com [specartridge.com]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Minimizing ion suppression when using 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Welcome to the technical support center for 1-(2-Methoxyphenyl)azo-2-naphthol-d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to minimizing ion suppression when using this deuterated internal standard in liquid chromatography-mass spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and what are its primary applications?

A1: 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is the deuterium-labeled version of 1-(2-Methoxyphenyl)azo-2-naphthol, an azo dye.[1] The deuterium (B1214612) labeling makes it an ideal internal standard (IS) for quantitative analyses by LC-MS, as it has nearly identical chemical and physical properties to its non-deuterated analog but a different mass-to-charge ratio (m/z).[2][3][4] Its primary applications include serving as a tracer and an internal standard in bioanalytical methods to correct for variability in sample preparation and instrument response, including ion suppression.[3]

Q2: What is ion suppression and how can it affect my results when using 1-(2-Methoxyphenyl)azo-2-naphthol-d3?

A2: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins in plasma) reduce the ionization efficiency of the analyte and the internal standard in the mass spectrometer's ion source.[5][6][7] This leads to a decreased signal intensity, which can result in underestimation of the analyte concentration, reduced sensitivity, and poor reproducibility.[7] Even with a deuterated internal standard, significant or differential ion suppression can lead to inaccurate quantification.[2]

Q3: I'm using a deuterated internal standard. Shouldn't that automatically correct for ion suppression?

A3: Ideally, a deuterated internal standard co-elutes with the analyte and experiences the same degree of ion suppression, allowing for the ratio of the analyte signal to the IS signal to remain constant for accurate quantification.[2][8] However, this is not always the case. A phenomenon known as the "isotope effect" can cause the deuterated standard to have a slightly different retention time than the analyte.[9] If this slight separation occurs in a region of the chromatogram with high and variable matrix effects, the analyte and the IS will be affected differently, leading to inaccurate results.[2][9]

Q4: How can I determine if ion suppression is affecting my analysis?

A4: A post-column infusion experiment is a common and effective method to identify regions in your chromatogram where ion suppression occurs.[1][6][7] This experiment involves infusing a constant flow of your analyte (or internal standard) into the mobile phase after the analytical column but before the mass spectrometer. When a blank matrix extract is injected, any dips in the constant signal baseline indicate retention times where co-eluting matrix components are causing ion suppression.[1][6]

Troubleshooting Guides

Problem 1: Low or Inconsistent Internal Standard Signal

Possible Cause: Significant ion suppression from the sample matrix is affecting the 1-(2-Methoxyphenyl)azo-2-naphthol-d3 signal.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low internal standard signal.

Solutions:

• Assess the Matrix Effect: Perform a post-column infusion experiment as detailed in the "Experimental Protocols" section to identify the retention time regions of greatest ion suppression.[1][6][7]

• Enhance Sample Cleanup: If your analyte and IS elute in a zone of high suppression, improve your sample preparation method to remove more of the interfering matrix components.[8] See the "Data Presentation" section for a comparison of common techniques.

• Optimize Chromatography: Adjust your chromatographic method (e.g., change the gradient, mobile phase composition, or use a different column) to separate the analyte and IS from the regions of ion suppression.[8]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing ion suppression.[10] However, ensure that the analyte concentration remains above the limit of quantification.

Problem 2: Inaccurate Quantification Despite Using a Deuterated Internal Standard

Possible Cause: Differential ion suppression due to a chromatographic shift between the analyte and 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Solutions:

• Verify Co-elution: Carefully overlay the chromatograms of your analyte and 1-(2-Methoxyphenyl)azo-2-naphthol-d3. A slight separation may be indicative of an isotope effect.[9]

• Optimize Chromatography for Co-elution: If a separation is observed, adjust the chromatographic conditions. Sometimes, using a column with slightly lower resolution can help ensure the analyte and IS peaks completely overlap.[9]

• Improve Sample Cleanup: Even with perfect co-elution, highly variable matrix effects from sample to sample can lead to inaccuracies. Implementing a more robust sample preparation method like Solid-Phase Extraction (SPE) can reduce this variability.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Azo Dye Analysis in Plasma

Sample Preparation Technique	Typical Analyte Recovery (%)	Typical Matrix Effect Reduction (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	90 - 105%	< 50%	Fast, simple, and inexpensive.	Limited cleanup, high risk of ion suppression.
Liquid-Liquid Extraction (LLE)	75 - 90%	60 - 85%	Good for removing salts and polar interferences.	Can be labor-intensive and require large solvent volumes.
Solid-Phase Extraction (SPE)	85 - 100%	> 90%	Highly effective and versatile for removing a wide range of interferences.	Requires method development and can be more expensive.

Note: The values presented are illustrative and can vary depending on the specific analyte, matrix, and protocol used.[5]

Experimental Protocols

Protocol 1: Post-Column Infusion to Identify Ion Suppression Zones

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS system

• Syringe pump

• Tee-piece for mixing

• Solution of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 (e.g., 100 ng/mL in mobile phase)

• Blank matrix extract (e.g., plasma, urine processed without the IS)

• Mobile phase

Methodology:

• Set up the LC-MS system with the analytical column and intended chromatographic method.

• Connect the outlet of the LC column to one port of a tee-piece.

• Connect a syringe pump containing the 1-(2-Methoxyphenyl)azo-2-naphthol-d3 solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the mass spectrometer's ion source.

• Begin the LC gradient and, once the system is equilibrated, start the syringe pump at a low, constant flow rate (e.g., 10 µL/min) to obtain a stable baseline signal for the m/z of the deuterated internal standard.

• Inject the blank matrix extract onto the column.

• Monitor the signal of the infused internal standard throughout the chromatographic run. Any significant drop in the signal indicates a region of ion suppression.[1][6]

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

Objective: To effectively remove matrix interferences from plasma samples prior to LC-MS analysis of an analyte with 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as the internal standard.

Materials:

• C18 SPE cartridges

• Plasma sample

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 internal standard solution

• Acetonitrile (B52724)

• Methanol (B129727)

• Distilled water

• Elution solvent (e.g., 90:10 Methanol:Water)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Methodology:

• Sample Pre-treatment: a. To 200 µL of plasma, add the appropriate amount of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 internal standard solution. b. Add 600 µL of acetonitrile to precipitate proteins. c. Vortex for 1 minute, then centrifuge at 10,000 x g for 5 minutes. d. Collect the supernatant.

• SPE Cartridge Conditioning: a. Precondition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of distilled water.[11]

• Sample Loading: a. Dilute the supernatant from step 1d with an equal volume of distilled water. b. Slowly load the diluted sample onto the conditioned C18 SPE cartridge.[11]

• Washing: a. Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution: a. Elute the retained analyte and internal standard from the cartridge with 1 mL of the elution solvent.[11]

• Final Preparation: a. Evaporate the eluate to dryness under a gentle stream of nitrogen. b. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.[11]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 1-(2-Methoxyphenyl)azo-2-naphthol (Citrus Red No. 2)

Welcome to the technical support center for the analysis of 1-(2-Methoxyphenyl)azo-2-naphthol, a synthetic food colorant also known as Citrus Red No. 2. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during its analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-(2-Methoxyphenyl)azo-2-naphthol and why is its analysis important?

A1: 1-(2-Methoxyphenyl)azo-2-naphthol, or Citrus Red No. 2, is a synthetic azo dye.[1] In some countries, like the United States, it is permitted for coloring the skins of oranges that are not intended for processing.[2] Analysis is crucial to ensure that its concentration does not exceed the legal limit of 2.0 parts per million on the whole fruit and to prevent its illegal use in other foodstuffs.[2]

Q2: What are the most common analytical techniques for 1-(2-Methoxyphenyl)azo-2-naphthol?

A2: The most common analytical techniques are High-Performance Liquid Chromatography (HPLC) with UV-Vis or Diode Array Detection (DAD), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4][5][6][7] LC-MS/MS offers higher sensitivity and selectivity, making it ideal for detecting trace amounts and confirming the identity of the analyte.[3][5]

Q3: What are the main challenges and interferences in the analysis of this compound in citrus samples?

A3: The primary challenge is the "matrix effect," where co-extracted compounds from the citrus peel interfere with the analysis.[8][9] These interferences can either suppress or enhance the analyte signal, leading to inaccurate quantification. Common interfering substances in citrus matrices include flavonoids (like hesperidin (B1673128) and naringin), other natural pigments, and fatty acids.[10][11][12]

Q4: Can other synthetic dyes interfere with the analysis?

A4: Yes, other structurally similar azo dyes, such as Sudan dyes, can potentially co-elute with 1-(2-Methoxyphenyl)azo-2-naphthol in chromatographic methods if the separation is not optimized.[6] Using a highly selective method like LC-MS/MS with Multiple Reaction Monitoring (MRM) can help differentiate the target analyte from other dyes.

Q5: How can I minimize matrix effects?

A5: Effective sample preparation is key to minimizing matrix effects. This can include Solid-Phase Extraction (SPE) to clean up the sample extract, or simple dilution of the extract.[5][9] Using a matrix-matched calibration curve, where standards are prepared in a blank matrix extract, is also a common and effective strategy to compensate for signal suppression or enhancement.[10]

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC and LC-MS/MS analysis of 1-(2-Methoxyphenyl)azo-2-naphthol.

Chromatographic Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with the column stationary phase.- Column overload.- Inappropriate mobile phase pH.	- Use a column with high-purity silica.- Add a competing base (e.g., triethylamine) to the mobile phase.- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH to ensure the analyte is in a single ionic state.
Poor Peak Shape (Fronting)	- Column overload.- Low column temperature.	- Dilute the sample.- Increase the column temperature to improve analyte solubility and mass transfer.
Broad Peaks	- Large dead volume in the HPLC system.- Column contamination or degradation.	- Check and minimize the length and diameter of tubing between the injector, column, and detector.- Flush the column with a strong solvent or replace it if necessary.
Shifting Retention Times	- Inconsistent mobile phase composition.- Fluctuations in column temperature.- Column aging.	- Prepare fresh mobile phase daily and ensure thorough mixing.- Use a column oven to maintain a stable temperature.- Use a guard column and monitor the performance of the analytical column.
Ghost Peaks	- Contamination in the injection system or column.- Late eluting compounds from a previous injection.	- Clean the injector and autosampler with a strong solvent.- Run a blank gradient after each sample run to elute any strongly retained compounds.

Signal and Baseline Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Noisy Baseline	- Air bubbles in the detector.- Contaminated mobile phase or detector cell.	- Degas the mobile phase thoroughly.- Flush the detector cell with a strong, clean solvent.
Drifting Baseline	- Changes in mobile phase composition during a gradient run.- Column temperature not equilibrated.	- Use high-purity solvents for the mobile phase.- Allow sufficient time for the column to equilibrate before starting a run.
Low Signal Intensity (Suppression)	- Matrix effects from co-eluting compounds.	- Improve sample cleanup using SPE.- Dilute the sample extract.- Use matrix-matched calibration standards.- Use an isotopically labeled internal standard.
High Signal Intensity (Enhancement)	- Matrix effects from co-eluting compounds.	- Improve sample cleanup using SPE.- Use matrix-matched calibration standards.- Use an isotopically labeled internal standard.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of 1-(2-Methoxyphenyl)azo-2-naphthol in Orange Peel

This protocol is adapted from a validated method for the determination of Citrus Red No. 2 in navel oranges.[5]

1. Sample Preparation (Solid-Phase Extraction)

• Homogenize 5 g of orange peel with 20 mL of acetonitrile (B52724).

• Centrifuge the mixture and collect the supernatant.

• Pass the supernatant through an amino (NH2) SPE cartridge.

• Elute the analyte with acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase.

2. LC-MS/MS Parameters

• LC System: Ultra-Performance Liquid Chromatography (UPLC) system.

• Column: Waters ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm).[5]

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a high percentage of A, and gradually increase the percentage of B over the run time to elute the analyte.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS System: Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions: Monitor for the specific precursor-to-product ion transitions of 1-(2-Methoxyphenyl)azo-2-naphthol.

Protocol 2: HPLC-DAD Analysis of 1-(2-Methoxyphenyl)azo-2-naphthol in Orange Peel

This protocol is based on a method for the determination of Citrus Red No. 2 and Sudan dyes in navel oranges.[6]

1. Sample Preparation

• Follow the same sample preparation steps as in Protocol 1.

2. HPLC-DAD Parameters

• HPLC System: Standard HPLC system with a Diode Array Detector.

• Column: Waters ACQUITY UPLC BEH C18 column.[6]

• Mobile Phase: Gradient elution with acetonitrile and water.[6]

• Detection Wavelength: 478 nm.[6]

Visualizations

Below are diagrams illustrating the experimental workflow and a troubleshooting decision tree.

Caption: Experimental workflow for the analysis of 1-(2-Methoxyphenyl)azo-2-naphthol.

Caption: Troubleshooting decision tree for inaccurate quantification.

References

• 1. Citrus Red No. 2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. eCFR :: 21 CFR 74.302 -- Citrus Red No. 2. [ecfr.gov]
• 3. Microwave-assisted extraction and determination of citrus red 2 dye in oranges and orange juice by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. [Determination: of citrus red 2 in navel orange by ultra performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Citrus Red 2 and Sudan Red in Navelorange by UHPLC [lhjyhxfc.mat-test.com]
• 7. Analysis of illegal colourants (citrus red II, diethyl yellow, dimethyl yellow, metanil yellow and rhodamine B) in foods by LC-UV and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ACG Publications - Evaluation of Matrix Effects for the Analysis of Some Pesticide Residues in Citrus Fruits, Pepper, Tomato and Lettuce Samples using a Multi-residue Analysis Method [acgpubs.org]
• 10. Matrix Effects and Interferences of Different Citrus Fruit Coextractives in Pesticide Residue Analysis Using Ultrahigh-Performance Liquid Chromatography-High-Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. shimadzu.com [shimadzu.com]
• 12. Liquid Chromatography‒Tandem Mass Spectrometry Analysis of Primary Metabolites and Phenolic Acids Across Five Citrus Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Calibration Curve Linearity with Deuterated Internal Standards

This technical support center provides researchers, scientists, and drug development professionals with practical troubleshooting guides and frequently asked questions (FAQs) to address challenges related to achieving linear calibration curves using deuterated internal standards.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my calibration curve non-linear at higher concentrations, even with a deuterated internal standard?

A1: Non-linearity at the upper end of a calibration curve is a common issue, often stemming from detector saturation or analytical interferences. Even with a stable isotope-labeled internal standard, the following factors can be at play:

• Ion Source Saturation: At high concentrations, both the analyte and the internal standard compete for ionization in the mass spectrometer's source.[1][2] This competition can lead to a disproportionate response, where the detector's response is no longer directly proportional to the analyte concentration.[3]

• Isotopic Interference ("Cross-Talk"): Naturally occurring isotopes of your analyte can contribute to the signal of the deuterated internal standard, particularly if the mass difference is small (e.g., a D2 or D3-labeled standard).[1][4] This effect becomes more pronounced at high analyte concentrations, leading to an artificially high internal standard signal and causing the curve to bend downwards.

Troubleshooting Steps:

• Optimize Internal Standard Concentration: While a common practice is to use an internal standard concentration that yields a signal intensity around 50% of the highest calibration standard, some studies show that increasing the internal standard concentration to be significantly higher than the upper limit of quantification (ULOQ) can improve linearity by helping to normalize ionization suppression effects.[1][5]

• Dilute Samples: If feasible, dilute your samples to bring the analyte concentration into a more linear range of the assay.[1]

• Use a Higher Mass-Labeled Standard: To minimize isotopic overlap, use internal standards with a higher degree of deuteration (e.g., D5 or greater) or, if possible, a ¹³C-labeled standard.[1]

• Mathematical Correction: Some mass spectrometry software platforms can mathematically correct for the contribution of natural isotopes.[1]

Q2: My calibration curve shows poor linearity across the entire range. What are the potential causes?

A2: Poor linearity across the entire calibration range suggests a more fundamental issue with the assay or the internal standard itself. Key causes include:

• Deuterium (B1214612) Exchange: The deuterium atoms on your internal standard may be exchanging with hydrogen atoms from the solvent or sample matrix. This is more likely if the labels are in chemically labile positions (e.g., on -OH, -NH, or -SH groups).[1][6][7] This exchange reduces the internal standard signal and leads to inaccurate quantification.

• Purity of the Internal Standard: The deuterated standard may contain the unlabeled analyte as an impurity, which will cause a constant positive bias in your results.[1]

• Inappropriate Internal Standard Concentration: An IS concentration that is too low can lead to poor signal-to-noise at the lower end of the curve, while one that is too high might contribute to detector saturation.[1]

• Differential Matrix Effects: While deuterated standards are designed to co-elute with the analyte and compensate for matrix effects, this compensation is not always perfect.[7][8][9] If the analyte and internal standard experience different levels of ion suppression or enhancement, it can affect linearity.[10]

Troubleshooting Steps:

• Verify Label Stability: Select an internal standard where deuterium labels are on stable positions, such as a carbon backbone.[1] You can test for exchange by incubating the standard in a blank matrix under your experimental conditions and monitoring for any increase in the unlabeled analyte's signal.[7]

• Confirm Internal Standard Purity: Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[7]

• Optimize Sample Preparation: Improve sample clean-up procedures (e.g., using a more selective solid-phase extraction) to remove interfering matrix components.[11]

• Adjust Chromatographic Conditions: Optimize the liquid chromatography method to ensure the analyte and internal standard co-elute as closely as possible.[7]

Q3: I see a slight retention time shift between my analyte and the deuterated internal standard. Is this a problem?

A3: A small, consistent retention time shift between an analyte and its deuterated internal standard is a known phenomenon called the "chromatographic isotope effect".[1][12] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.

For optimal correction of matrix effects, complete co-elution is ideal because it ensures both compounds experience the exact same analytical conditions at the same time.[7] However, if the shift is minor and, most importantly, consistent across all samples and standards, it may not significantly impact quantification. If the shift is large or inconsistent, consider adjusting the mobile phase composition or gradient to minimize the separation.[7]

Q4: Is it ever acceptable to use a non-linear regression model for my calibration curve?

A4: Yes, it is acceptable to use a non-linear calibration curve for quantification, but only if the non-linearity is predictable, reproducible, and the chosen regression model accurately describes the relationship between concentration and response.[4][11]

Regulatory guidelines often permit the use of models such as a quadratic (second-order polynomial) fit or weighted linear regression (e.g., 1/x or 1/x²), which gives less weight to the higher concentration points.[11] Before adopting a non-linear model, you should:

• Visually Inspect the Curve and Residuals: A random distribution of residuals around the x-axis indicates a good fit, whereas a clear pattern (like a U-shape) suggests the model is inappropriate.[11]

• Validate the Method: The method must be fully validated for accuracy and precision using the chosen non-linear model to demonstrate its suitability.[11]

Data Presentation: Impact of Internal Standard on Linearity

The use of a deuterated internal standard can significantly improve the linearity and reliability of a quantitative method, especially in complex biological matrices. The table below illustrates a typical improvement.

Parameter	Without Internal Standard (External Calibration)	With Deuterated Internal Standard (Internal Calibration)
Matrix Type	Human Plasma	Human Plasma
Regression Model	Linear	Linear
Coefficient of Determination (R²)	0.985	> 0.998
Accuracy at Low QC	75% - 90%	95% - 105%
Accuracy at High QC	80% - 110%	97% - 103%
Precision (%CV)	< 20%	< 5%

Experimental Protocols

Protocol: Preparation of Calibration Curve Standards and Quality Controls for LC-MS/MS Analysis

This protocol outlines a typical procedure for preparing calibration standards and quality control (QC) samples in a biological matrix (e.g., human plasma) using a deuterated internal standard.[13]

1. Preparation of Stock Solutions (1 mg/mL):

• Accurately weigh ~1 mg of the analyte and the deuterated internal standard (IS) into separate volumetric flasks.
• Dissolve each in a suitable organic solvent (e.g., methanol) to the final volume.
• Store stock solutions at -20°C or below.[13]

2. Preparation of Working Solutions:

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with solvent to cover the desired calibration range (e.g., 8-10 concentration levels) and QC levels (low, medium, high).[13]
• Internal Standard Working Solution: Dilute the deuterated IS stock solution to a fixed concentration (e.g., 100 ng/mL) that provides a stable and appropriate response in the mass spectrometer.[13]

3. Preparation of Calibration Standards and QCs in Matrix:

• Thaw a batch of blank matrix (e.g., human plasma) and vortex to ensure homogeneity.
• To prepare the highest calibration standard, spike a small volume (e.g., 5-10% of the total volume) of the highest analyte working solution into a known volume of the blank matrix.
• Serially dilute the highest standard with more blank matrix to create the remaining calibration curve points.
• Prepare QC samples (low, medium, high) in a similar manner from separate analyte working solution dilutions.

4. Sample Preparation (Example: Protein Precipitation):

• Aliquot 100 µL of each calibration standard, QC, and unknown sample into separate 1.5 mL microcentrifuge tubes.[13]
• Add 20 µL of the internal standard working solution to every tube (except for a "double blank" matrix sample used to check for interferences).[13]
• Vortex briefly.
• Add 300 µL of a cold protein precipitation solvent (e.g., acetonitrile) to each tube.[13]
• Vortex vigorously for 1 minute.
• Centrifuge at >10,000 x g for 10 minutes at 4°C.[13]
• Carefully transfer the supernatant to a new plate or autosampler vials for LC-MS/MS analysis.[13]

5. Data Analysis:

• Integrate the peak areas of the analyte and the deuterated internal standard.[13][14]
• Calculate the peak area ratio (Analyte Area / IS Area) for all standards, QCs, and samples.[13][14]
• Construct the calibration curve by plotting the peak area ratio against the known concentration of the standards.[14][15]
• Use an appropriate regression (e.g., linear, weighted 1/x²) to fit the curve.[13]
• Determine the concentration of the analyte in QCs and unknown samples by interpolating their peak area ratios from the calibration curve.[13][14]

Mandatory Visualization

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Caption: Troubleshooting logic for a non-linear calibration curve.

References

• 1. benchchem.com [benchchem.com]
• 2. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 3. benchchem.com [benchchem.com]
• 4. chromforum.org [chromforum.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Dealing with chromatographic peak tailing for azo dye analysis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address chromatographic peak tailing issues encountered during azo dye analysis.

Troubleshooting Guide: Chromatographic Peak Tailing in Azo Dye Analysis

Peak tailing is a common chromatographic problem that can significantly impact the accuracy and resolution of azo dye analysis. This guide provides a systematic approach to troubleshooting and resolving peak tailing issues.

Step 1: Initial Assessment and Peak Shape Evaluation

Before making any changes to your method, it's crucial to quantify the extent of peak tailing. The two most common metrics are the Tailing Factor (Tf) and the Asymmetry Factor (As).[1] An ideal peak has a value of 1.0 for both. Values greater than 1.2 often indicate a potential issue, while values exceeding 2.0 are generally unacceptable for quantitative analysis.[1][2]

Procedure:

• Calculate the Tailing Factor/Asymmetry Factor: Use your chromatography data system (CDS) software to automatically calculate the Tf or As for the tailing peak(s).

• Visual Inspection: Observe the chromatogram to identify which peaks are tailing. Are all peaks tailing, or only specific ones (typically basic or polar compounds)?

• Review Method History: Has this issue appeared suddenly, or has it been a gradual problem? Check previous chromatograms for comparison.

Step 2: Investigate Potential Causes and Solutions

Based on your initial assessment, follow the troubleshooting workflow below to identify and address the root cause of peak tailing.

Troubleshooting Workflow for Peak Tailing

Frequently Asked Questions (FAQs)

Column-Related Issues

Q1: Why are my azo dye peaks tailing on a new C18 column?

A1: Even new silica-based columns can have exposed, acidic silanol (B1196071) groups (Si-OH) on the stationary phase surface.[3] Azo dyes, many of which contain basic amine functional groups, can interact with these ionized silanols through secondary interactions, leading to peak tailing.[4] To mitigate this, consider using a column with a stationary phase designed to minimize these interactions, such as an end-capped or base-deactivated column.[5][6]

Q2: I suspect my column is degrading. How can I confirm this and what should I do?

A2: Column degradation can manifest as peak tailing, broadening, and loss of resolution. A sudden onset of tailing for all peaks can indicate a physical problem like a void at the column inlet or a blocked frit.[4] First, try flushing the column with a strong solvent. If that doesn't work, and your column allows it, try back-flushing. If the problem persists, replacing the column is often the best solution. To prevent future degradation, always operate within the column's recommended pH and temperature ranges and use guard columns to protect the analytical column from contaminants.[5]

Mobile Phase and Method Parameters

Q3: How does mobile phase pH affect the peak shape of azo dyes?

A3: Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds like many azo dyes.[7][8] For basic azo dyes, lowering the mobile phase pH (e.g., to pH 2-3) protonates the residual silanol groups on the silica (B1680970) surface, reducing their interaction with the protonated basic analytes and thus minimizing peak tailing.[2][3] Conversely, for acidic azo dyes, a mobile phase pH below their pKa is recommended.[2]

Q4: What are mobile phase additives, and how can they help reduce peak tailing for azo dyes?

A4: Mobile phase additives are small amounts of acids, bases, or salts added to the mobile phase to improve peak shape and separation. For basic azo dyes that exhibit tailing due to silanol interactions, adding a competing base like triethylamine (B128534) (TEA) to the mobile phase can be effective.[3][6] TEA, being a small, basic molecule, preferentially interacts with the active silanol sites, masking them from the analyte and improving peak symmetry.[9]

Q5: Can my sample injection solvent cause peak tailing?

A5: Yes, if the injection solvent is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including tailing or fronting.[2] It is always best to dissolve your sample in the initial mobile phase or a solvent that is weaker than the mobile phase to ensure a focused injection band.[2]

Quantitative Data on Peak Tailing

The following table summarizes the effect of different chromatographic conditions on the tailing factor of Sudan dyes, a class of azo dyes.

Parameter	Condition	Sudan I Tailing Factor	Sudan II Tailing Factor	Sudan III Tailing Factor	Sudan IV Tailing Factor	Reference
Column Type	HSS C18 SB	Baseline separation achieved, but peaks not symmetrical	Baseline separation achieved, but peaks not symmetrical	Baseline separation achieved, but peaks not symmetrical	Baseline separation achieved, but peaks not symmetrical	[10]
BEH C18	Good peak shape	Good peak shape	Good peak shape	Good peak shape	[10]
CSH C18	Good peak shape	Good peak shape	Good peak shape	Good peak shape	[10]
XSelect C18	Good peak shape	Good peak shape	Good peak shape	Good peak shape	[10]
Initial Gradient	1% to 20% IPA	~1.1	~1.15	~1.2	~1.25	[10]
5% to 20% IPA	~1.05	~1.1	~1.15	~1.2	[10]
Temperature	30°C	~1.2	~1.25	~1.3	~1.35	[10]
70°C	~1.1	~1.15	~1.2	~1.25	[10]
Back Pressure	1700 psi	~1.15	~1.2	~1.25	~1.3	[10]
2100 psi	~1.1	~1.15	~1.2	~1.25	[10]

Experimental Protocols

Protocol 1: Method for HPLC-DAD Analysis of Azo Dyes in Food Matrices

This protocol is adapted from a validated method for the simultaneous determination of nine azo dyes in turmeric.[11]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Data acquisition and processing software.

• Reagents and Standards:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Ammonium acetate (B1210297).

  • Azo dye standards (e.g., Butter Yellow, Sudan I, Para Red).

  • Prepare stock solutions of individual azo dyes in a suitable solvent (e.g., acetonitrile) at a concentration of 1000 µg/mL.

  • Prepare working standard solutions by diluting the stock solutions to the desired concentrations (e.g., 0.5-25 mg/kg).

• Chromatographic Conditions:

  • Mobile Phase A: 20 mM Ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    • 0-5 min: 20% B

    • 5-20 min: 20-80% B

    • 20-25 min: 80% B

    • 25-26 min: 80-20% B

    • 26-30 min: 20% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: DAD monitoring at the maximum absorption wavelength for each azo dye.

• Sample Preparation (Turmeric Powder):

  • Weigh 1 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Vortex for 1 min and sonicate for 10 min.

  • Centrifuge at 4000 rpm for 10 min.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the prepared standard and sample solutions into the HPLC system.

  • Identify the azo dyes in the sample by comparing retention times and UV-Vis spectra with the standards.

  • Quantify the amount of each azo dye using a calibration curve.

Protocol 2: Mitigating Peak Tailing of Basic Azo Dyes using a Mobile Phase Additive

This protocol provides a general procedure for reducing peak tailing of basic azo dyes by adding triethylamine (TEA) to the mobile phase.

• Initial Analysis:

  • Perform an initial analysis of your azo dye standard using your existing method to establish a baseline for peak tailing.

• Mobile Phase Preparation with TEA:

  • Prepare your aqueous mobile phase as usual.

  • To this aqueous phase, add triethylamine to a final concentration of 0.05% to 0.1% (v/v). For example, to prepare 1 L of mobile phase with 0.1% TEA, add 1 mL of TEA.[12]

  • Adjust the pH of the aqueous mobile phase to the desired value using an appropriate acid (e.g., formic acid, acetic acid).

  • Mix the aqueous and organic phases of your mobile phase in the desired ratio.

• System Equilibration:

  • Flush the HPLC system, including the column, with the new mobile phase containing TEA for at least 15-20 column volumes to ensure the column is fully equilibrated.

• Re-analysis:

  • Inject your azo dye standard and sample solutions.

  • Compare the peak shape (Tailing Factor or Asymmetry Factor) with the initial analysis.

• Optimization:

  • If peak tailing is still present, the concentration of TEA can be adjusted. However, be aware that high concentrations of TEA can sometimes negatively impact column lifetime.[3]

Visualizing the Cause of Peak Tailing

The following diagram illustrates the chemical interaction between a basic azo dye and the stationary phase that leads to peak tailing.

Interaction causing peak tailing

References

• 1. agilent.com [agilent.com]
• 2. uhplcs.com [uhplcs.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. staff-old.najah.edu [staff-old.najah.edu]
• 5. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 6. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 7. moravek.com [moravek.com]
• 8. agilent.com [agilent.com]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to Method Validation with Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice and proper validation of an internal standard are paramount for achieving accurate and reproducible results. This guide provides an objective comparison of bioanalytical method validation using deuterated internal standards versus other alternatives, supported by experimental data and detailed methodologies, to ensure the integrity of pharmacokinetic, toxicokinetic, and biomarker data.

In the landscape of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, internal standards (IS) are crucial for correcting variability throughout the entire analytical workflow, from sample preparation to instrument response.[1] Among the available options, stable isotope-labeled (SIL) internal standards, particularly deuterated standards, are widely considered the gold standard.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recommend their use, especially for mass spectrometry-based assays, due to their ability to mimic the analyte of interest closely.[3]

A deuterated internal standard is chemically identical to the analyte, with the key difference being the replacement of one or more hydrogen atoms with deuterium.[4] This mass shift allows the mass spectrometer to distinguish between the analyte and the IS, while their nearly identical physicochemical properties ensure they behave similarly during sample extraction, chromatography, and ionization.[4] This guide will delve into the validation parameters that demonstrate the superiority of deuterated standards and provide the necessary protocols to perform a comprehensive evaluation.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard over a non-deuterated (or analog) internal standard lies in its ability to more effectively compensate for matrix effects and variability in extraction recovery.[5][6] An analog IS, being a different chemical entity, may have different extraction efficiencies and chromatographic retention times, leading to less reliable data.[5]

The following tables summarize the key validation parameters and typical acceptance criteria as per regulatory guidelines (FDA and ICH M10), highlighting the expected performance when using a deuterated internal standard.[3][7][8]

Table 1: Comparison of Key Bioanalytical Validation Parameters

Validation Parameter	Deuterated Internal Standard Performance	Non-Deuterated (Analog) IS Performance	Typical Acceptance Criteria (FDA/ICH M10)
Accuracy	High: Excellent tracking of the analyte leads to results very close to the nominal concentration.	Moderate to High: Can be acceptable, but more susceptible to variability.	Mean concentration at each QC level should be within ±15% of the nominal value (±20% at LLOQ).[9]
Precision	High: Low coefficient of variation (%CV) due to effective normalization.	Moderate: Higher %CV is often observed due to differential behavior.	%CV should not exceed 15% (20% at LLOQ).[9]
Selectivity	Excellent: No interference at the mass-to-charge ratio of the analyte.	Good: Potential for cross-interference if not well-resolved chromatographically.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.[3]
Matrix Effect	Minimal Impact: Co-elution ensures that the IS experiences the same ion suppression or enhancement as the analyte, providing effective compensation.[4]	Potential for Significant Impact: Different retention times and physicochemical properties can lead to differential matrix effects.[10]	IS-normalized matrix factor CV should be ≤15% across at least 6 lots of matrix.[8]
Extraction Recovery	Consistent and Reproducible: The IS and analyte exhibit nearly identical recovery.	Variable: Differences in properties can lead to inconsistent and analyte-dependent recovery.	Recovery of the analyte does not need to be 100%, but it should be consistent and reproducible.[9]

Table 2: Illustrative Quantitative Data from Comparative Studies

Analyte	Internal Standard Type	Accuracy (% Bias) at Medium QC	Precision (%CV) at Medium QC	Reference
Everolimus	Deuterated	-1.2%	3.5%	[2]
Non-Deuterated (Analog)	-3.8%	5.2%	[2]
Imidacloprid	Deuterated	Accuracy within 25%	<20%	[11]
(in varied matrices)	(Area ratio comparison)	(RSD)
Kahalalide F	Deuterated (SIL)	+0.3%	7.6%	[12]
Non-Deuterated (Analog)	-3.2%	8.6%	[12]

This table presents adapted and illustrative data from cited sources to highlight general performance trends.

Experimental Protocols

To objectively validate and compare the performance of a deuterated internal standard against a non-deuterated alternative, the following key experiments should be conducted.

Protocol 1: Evaluation of Accuracy and Precision

Objective: To determine the closeness of measured concentrations to nominal values (accuracy) and the degree of scatter in measurements (precision).

Methodology:

• Prepare Quality Control (QC) Samples: Spike blank biological matrix with the analyte at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

• Sample Processing:

  • Divide the QC samples into two sets.

  • To the first set, add the deuterated internal standard at a constant concentration.

  • To the second set, add the non-deuterated internal standard at a constant concentration.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analysis: Analyze a minimum of five replicates for each QC level in at least three separate analytical runs.

• Data Evaluation:

  • Calculate the mean concentration, accuracy (% bias), and precision (%CV) for each QC level.

  • Compare the results obtained with each internal standard against the acceptance criteria.

Protocol 2: Assessment of Matrix Effect

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the internal standard's ability to compensate for it.

Methodology:

• Source Matrix: Obtain blank biological matrix from at least six different individual sources.

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare the analyte and the internal standard in a clean solvent (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract the blank matrix from each of the six sources. Spike the extracted matrix with the analyte and the internal standard at the same low and high concentrations as in Set A.

• Analysis: Analyze the samples from both sets.

• Data Evaluation:

  • Calculate the Matrix Factor (MF) for the analyte in each source: MF = (Peak Area in Set B) / (Peak Area in Set A) . An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[4]

  • Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (Analyte Peak Area Ratio to IS in Set B) / (Analyte Peak Area Ratio to IS in Set A) .

  • Calculate the %CV of the IS-Normalized MF across the six sources. A lower %CV indicates better compensation for the matrix effect.[4]

Visualizing the Workflow and Rationale

To better understand the processes and the underlying principles, the following diagrams illustrate the bioanalytical method validation workflow and the mechanism by which deuterated internal standards mitigate variability.

Bioanalytical method validation workflow.

Compensation for variability by internal standards.

Conclusion

The use of a stable isotope-labeled internal standard, particularly a deuterated analog, is the universally accepted best practice in quantitative bioanalysis.[2] While the initial investment in synthesizing a deuterated standard may be higher, the resulting data quality, method robustness, and regulatory compliance often lead to significant long-term savings by reducing the need for costly method redevelopment and repeat studies.[6] Thorough validation is essential to demonstrate that the chosen internal standard is fit for purpose. However, as evidenced by extensive scientific literature and regulatory guidance, a well-characterized deuterated internal standard consistently provides superior performance in accuracy, precision, and mitigation of matrix effects when compared to non-deuterated alternatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]
• 9. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 10. myadlm.org [myadlm.org]
• 11. lcms.cz [lcms.cz]
• 12. scispace.com [scispace.com]

A Researcher's Guide to Cross-Validation of Analytical Methods for Azo Dye Quantification

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of azo dyes is paramount for safety, quality control, and regulatory compliance. This guide provides an objective comparison of common analytical methods for azo dye quantification, supported by experimental data. Detailed methodologies for key experiments are presented to facilitate method implementation and cross-validation.

Comparative Analysis of Analytical Methods

The selection of an analytical method for azo dye quantification is contingent on factors such as the required sensitivity, selectivity, the nature of the sample matrix, and available instrumentation. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with various detectors are the most prevalent techniques due to their high resolution and sensitivity.[1][2] Spectrophotometric methods offer simpler and more cost-effective alternatives, particularly for screening purposes.[1]

Table 1: Performance Comparison of Analytical Methods for Azo Dye Quantification

Analytical Method	Sample Matrix	Key Performance Indicators	Reference
HPLC-DAD	Turmeric	Linearity (r²): ≥0.9998LOD: 0.01–0.04 mg/kgLOQ: 0.04–0.12 mg/kgAccuracy (% Recovery): 96.0–102.6%Precision (RSD%): 0.16–2.01%	[3]
UPLC-MS	Soft Drinks	Linearity (r): 0.9939–0.9988LOD: 1.0–3.2 ng/gLOQ: 5.2–9.8 ng/gAccuracy (% Recovery): 68.9–110.8%Precision (CV%): <15%	[2][4]
LC-MS/MS	Textiles	Linearity (R²): >0.99Detection Limit: Below 50 mg/kg	[5]
UPLC-QDa	Azo Dye Standards	Linearity: >0.996Reproducibility (RSD%): <3.1%	[6]
GC-MS	Leather and Textiles	Reporting Level: 30 ppm	[7]
Capillary Zone Electrophoresis	River Water	Detection Limits: 0.1 to 4.53 µg/ml	[8]
UV-Vis Spectrophotometry (with chemometrics)	Dye Mixtures	Accuracy: 97 to 99%	[9]

Note: The performance indicators are highly dependent on the specific azo dye, the complexity of the sample matrix, and the instrumental setup. The data presented here is for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following protocols outline the procedures for two widely used techniques: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Quantification of Azo Dyes using HPLC-DAD

This method is suitable for the simultaneous determination of multiple azo dyes in various sample matrices.[3]

a) Sample Preparation (Example: Turmeric)

• Weigh 1.0 g of the homogenized turmeric sample into a 50 mL centrifuge tube.

• Add 10 mL of a methanol/water (80:20, v/v) solution.

• Vortex for 1 minute and sonicate for 30 minutes in a water bath.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

b) Chromatographic Conditions

• Instrumentation: HPLC system with a Diode Array Detector (DAD).[1]

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of two solvents, for example, (A) Ammonium acetate (B1210297) buffer and (B) Acetonitrile. The specific gradient program will depend on the target analytes.[1]

• Flow Rate: Typically 0.8 - 1.2 mL/min.[1]

• Column Temperature: Controlled, for instance, at 30°C.[1]

• Injection Volume: 10 - 20 µL.[1]

• Detection: DAD monitoring at multiple wavelengths, including the maximum absorption wavelength of the target azo dyes.[1]

c) Validation Parameters (based on ICH Q2(R2) Guidelines) [10][11][12][13]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by comparing the chromatograms of blank, spiked, and unspiked samples.[11]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to construct the calibration curve.[11]

• Accuracy: The closeness of the test results to the true value. It should be assessed using a minimum of nine determinations over a minimum of three concentration levels, and expressed as percent recovery.[11]

• Precision: The degree of scatter between a series of measurements. It is typically expressed as the relative standard deviation (RSD) for a statistically significant number of samples.

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Quantification of Azo Dyes using LC-MS

This method offers high sensitivity and selectivity, making it suitable for trace-level analysis of azo dyes, particularly the aromatic amines formed after reductive cleavage.[14][15]

a) Sample Preparation (Example: Textiles)

• Shred approximately 0.05 g of the textile sample.[15]

• Add 1 mL of 1M NaOH containing 50 mM sodium dithionite (B78146) for reduction.[15]

• Incubate the sample at 80°C for 90 minutes.[15]

• Add 1 mL of 50 mM Ammonium acetate and 50 µL of formic acid.[15]

• Perform a liquid-liquid extraction with 4 mL of ethyl acetate.[15]

• Evaporate 1 mL of the supernatant to dryness and reconstitute in 1 mL of the initial mobile phase for analysis.[15]

b) LC-MS Conditions

• Instrumentation: Liquid chromatography system coupled to a mass spectrometer (e.g., single quadrupole or tandem mass spectrometer).[14][15]

• Column: Reversed-phase C18 column.

• Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Methanol with 0.1% formic acid is commonly used.[15]

• Flow Rate: Approximately 0.7 mL/min.[15]

• Injection Volume: 5 µL.[15]

• MS Parameters:

  • Ionization Source: Electrospray ionization (ESI) is common.

  • Drying Gas Flow and Temperature: Optimized for the specific instrument (e.g., 13.0 L/min at 350°C).[15]

  • Nebulizer Pressure: Optimized for the specific instrument (e.g., 40 psig).[15]

  • Capillary Voltage: Typically around 4000 V.[15]

  • Detection Mode: For quantitative analysis, Multiple Reaction Monitoring (MRM) is used with a tandem mass spectrometer. For a single quadrupole, Selected Ion Monitoring (SIM) can be employed.

c) Data Analysis and Quantification

• Identify the azo dyes or their corresponding aromatic amines by comparing their retention times and mass-to-charge ratios (m/z) with those of certified reference standards.

• Quantify the concentration by constructing a calibration curve using a series of standard solutions of known concentrations.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the analytical methods described.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. an.shimadzu.com [an.shimadzu.com]
• 6. waters.com [waters.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Determination of sulfonated azo dyes in river water samples by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of standardized method for the quantification of azo dyes by UV-Vis in binary mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. database.ich.org [database.ich.org]
• 14. atslab.com [atslab.com]
• 15. chem-agilent.com [chem-agilent.com]

The Gold Standard for Azo Dye Analysis: Unveiling the Advantages of Stable Isotope-Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of azo dyes, achieving accurate and reliable results is paramount. The inherent complexity of matrices such as textiles, food products, and biological samples poses a significant challenge, often leading to analytical variability. This guide provides a comprehensive comparison of analytical approaches, highlighting the unparalleled advantages of using stable isotope-labeled (SIL) internal standards for the quantification of azo dyes by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of internal standards is crucial in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. While structurally similar compounds can be used, SIL internal standards, which are molecules where one or more atoms have been replaced with a heavier stable isotope (e.g., ²H, ¹³C, ¹⁵N), are considered the gold standard. Their near-identical chemical and physical properties to the analyte of interest ensure they co-elute chromatographically and experience the same matrix effects, leading to superior accuracy and precision.

Mitigating Matrix Effects: The Primary Advantage

Matrix effects, the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix, are a major source of error in LC-MS/MS analysis of azo dyes. These effects can be highly variable and unpredictable, compromising the reliability of quantitative data. SIL internal standards co-elute with the target analyte and are affected by matrix interferences in the same manner. By calculating the ratio of the analyte signal to the SIL internal standard signal, these variations are effectively normalized, leading to significantly more accurate and robust results.

Comparison of Quantification Strategies

While SIL internal standards are ideal, their commercial availability for all azo dyes can be limited. Consequently, other methods are often employed. The following table compares the performance of different quantification strategies for azo dye analysis, demonstrating the superior accuracy of methods that account for matrix effects.

Quantification Strategy	Principle	Typical Accuracy (% Recovery)	Precision (%RSD)	Key Advantages	Key Disadvantages
Stable Isotope-Labeled Internal Standard (SIL-IS)	Co-eluting isotopic analog compensates for matrix effects, extraction loss, and instrument variability.	95 - 105%	< 5%	Highest accuracy and precision; effectively corrects for matrix effects.	Limited availability for many azo dyes; higher cost.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix extract to mimic the sample matrix.	80 - 120%[1]	5 - 15%	Compensates for matrix effects to a large extent.	Requires a representative blank matrix which may not be available; matrix composition can vary between samples.
Standard Addition	Known amounts of the standard are added to the sample; concentration is determined by extrapolation.	90 - 110%[1]	< 10%	Corrects for matrix effects specific to each sample.	More laborious and time-consuming; requires a larger sample volume.
External Calibration (in solvent)	Calibration curve is generated from standards prepared in a pure solvent.	Can be highly variable (<50% to >150%)[1]	> 15%	Simple and fast.	Does not account for matrix effects, leading to inaccurate results.

Note: The accuracy and precision values are typical ranges and can vary depending on the specific azo dye, matrix complexity, and analytical method.

Experimental Protocol: Quantification of Azo Dyes in Textiles using LC-MS/MS with a SIL Internal Standard

This protocol outlines a general procedure for the determination of a target azo dye in a textile sample using a stable isotope-labeled internal standard.

1. Sample Preparation and Extraction

• Accurately weigh 1.0 g of the textile sample and cut it into small pieces.

• Place the sample in a 50 mL polypropylene (B1209903) tube.

• Add 10 mL of an appropriate extraction solvent (e.g., methanol/water 70:30 v/v).

• Spike the sample with a known amount of the stable isotope-labeled internal standard solution.

• Vortex the sample for 1 minute and sonicate for 30 minutes in a water bath at 60°C.

• Centrifuge the sample at 5000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to achieve separation of the analyte from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the analyte and the SIL internal standard for quantification and confirmation.

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize signal intensity.

3. Data Analysis and Quantification

• Identify the analyte and the SIL internal standard by their retention times and MRM transitions.

• Calculate the peak area ratio of the analyte to the SIL internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in a series of calibration standards containing a constant amount of the SIL internal standard.

• Determine the concentration of the analyte in the sample by interpolating its peak area ratio from the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the processes and logical connections, the following diagrams are provided.

References

• 1. laborindo.com [laborindo.com]

Determining the Isotopic Purity of 1-(2-Methoxyphenyl)azo-2-naphthol-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for determining the isotopic purity of 1-(2-Methoxyphenyl)azo-2-naphthol-d3, a deuterated azo dye commonly used as an internal standard in bioanalytical studies. Accurate determination of isotopic purity is critical for ensuring the reliability and accuracy of quantitative analyses in drug metabolism and pharmacokinetic studies. This document outlines the experimental protocols for the primary analytical techniques, presents comparative data, and discusses the selection of alternative deuterated standards.

Data Presentation: A Comparative Overview

The isotopic purity of a deuterated standard is a critical parameter, indicating the percentage of the molecule that is fully deuterated at the specified positions. High isotopic purity minimizes interference from unlabeled or partially labeled analogues, ensuring accurate quantification. The following table summarizes the typical isotopic purity of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and compares it with other commercially available deuterated internal standards.

Compound	Degree of Deuteration	Analytical Method	Reported Isotopic Purity (%)
1-(2-Methoxyphenyl)azo-2-naphthol-d3	d3	HRMS, NMR	>98% (Typical)
Sudan I-d5	d5	LC-MS	>99%
Tamsulosin-d4	d4	HRMS, NMR	99.5%[1]
Oxybutynin-d5	d5	HRMS, NMR	98.8%[1]
Eplerenone-d3	d3	HRMS, NMR	99.9%[1]
Propafenone-d7	d7	HRMS, NMR	96.5%[1]

Head-to-Head: Performance of Analytical Techniques

The two primary techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Each method offers distinct advantages and provides complementary information.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Measures the mass-to-charge ratio of ions to distinguish between isotopologues with different numbers of deuterium (B1214612) atoms.	Detects the magnetic properties of atomic nuclei to provide information on the chemical environment and relative abundance of protons and deuterons.
Information Provided	Provides the distribution of isotopologues (d0, d1, d2, d3, etc.) and allows for the calculation of overall isotopic enrichment.	Can determine the specific sites of deuteration and quantify the degree of deuteration at each site. It can also be used to assess the overall isotopic enrichment.
Sample Requirement	Very low sample consumption (nanogram level).[2]	Higher sample requirement (milligram level).
Speed	Rapid analysis.[2]	Can be more time-consuming, especially for achieving a high signal-to-noise ratio for deuterium NMR.
Resolution	High mass resolution is crucial for separating isobaric interferences.	Provides high-resolution structural information.
Data Analysis	Involves extracting ion chromatograms for each isotopologue and calculating their relative abundances.[1]	Involves integration of proton and/or deuterium signals and comparison with an internal or external standard.
Limitations	May not be able to distinguish between positional isomers of deuteration without tandem MS (MS/MS).	Can be less sensitive than MS, and the natural abundance of deuterium is low (0.015%).

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are the key experimental protocols for determining the isotopic purity of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 using HRMS and NMR.

High-Resolution Mass Spectrometry (HRMS) Protocol

• Sample Preparation:

  • Prepare a stock solution of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL with the same solvent.

• Instrumentation:

  • Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument, coupled to a liquid chromatography (LC) system.

  • The mass spectrometer should be calibrated to ensure high mass accuracy.

• LC-HRMS Analysis:

  • LC Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid, is a common choice.

  • Injection Volume: 1-5 µL.

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally suitable for this compound.

  • Data Acquisition: Acquire full scan mass spectra over a relevant m/z range (e.g., m/z 200-400).

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of the unlabeled compound (d0) and the deuterated isotopologues (d1, d2, d3).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Area(d3) / (Area(d0) + Area(d1) + Area(d2) + Area(d3))] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation:

  • Dissolve an accurately weighed amount of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 (typically 5-10 mg) in a deuterated solvent (e.g., chloroform-d, DMSO-d6) in an NMR tube.

  • Add a known amount of an internal standard with a well-resolved signal if quantitative NMR (qNMR) is to be performed.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• NMR Analysis:

  • ¹H NMR: Acquire a proton NMR spectrum to identify and quantify any residual non-deuterated sites. The absence or significant reduction of the methoxy (B1213986) signal (-OCH3) at approximately 4.0 ppm would indicate successful deuteration.

  • ²H NMR: Acquire a deuterium NMR spectrum to directly observe the deuterium signal. The chemical shift of the -OCD3 group will be very similar to the corresponding proton signal.

  • Quantitative Analysis: The isotopic enrichment can be calculated by comparing the integral of the residual proton signal in the ¹H NMR spectrum to the integral of a known standard or a non-deuterated portion of the molecule. Alternatively, the integral of the deuterium signal in the ²H NMR spectrum can be used.

• Data Analysis:

  • Process the NMR spectra (phasing, baseline correction, and integration).

  • Calculate the isotopic purity based on the relative integrals of the signals of interest.

Visualizing the Workflow and Comparisons

To further clarify the experimental process and the relationship between the analytical techniques, the following diagrams are provided.

Caption: Experimental workflow for determining isotopic purity.

Caption: Comparison of HRMS and NMR for isotopic purity analysis.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Standards: Sudan Red G vs. Deuterated Sudan Red G for Unwavering Analytical Accuracy

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy in the quantification of the synthetic azo dye, Sudan Red G, the choice of analytical standard is paramount. This guide provides an in-depth comparison of the traditional Sudan Red G standard and its deuterated counterpart, Sudan Red G-d2, highlighting the clear advantages of the isotopic dilution technique in achieving reliable and defensible results.

In the realm of analytical chemistry, particularly in complex matrices such as food and pharmaceutical products, the accuracy of quantitative analysis is often challenged by matrix effects and variability in sample preparation. The use of an appropriate internal standard is a cornerstone of robust analytical methodology, designed to compensate for these potential sources of error. While Sudan Red G itself can be used as an external standard, the advent of its stable isotope-labeled form, Sudan Red G-d2, has ushered in a more precise and reliable approach: isotope dilution mass spectrometry (ID-MS).

Physicochemical Properties at a Glance

A fundamental understanding of the physicochemical properties of both standards is essential for their effective application in analytical workflows.

Property	Sudan Red G	Deuterated Sudan Red G (Sudan Red G-d2)
Chemical Structure	See Figure 1	See Figure 1
Molecular Formula	C₁₇H₁₄N₂O₂	C₁₇H₁₂D₂N₂O₂[1]
Molecular Weight	278.31 g/mol [2]	280.32 g/mol [1]
CAS Number	1229-55-6[2]	1229-55-6 (non-deuterated)[1]
Appearance	Reddish-orange powder[3]	Not specified, expected to be similar to non-deuterated form
Solubility	Insoluble in water; soluble in fats, oils, and organic solvents like acetonitrile (B52724).[3]	Expected to have similar solubility to the non-deuterated form
Melting Point	225 °C[3]	Not specified

dot

Caption: Chemical structures of Sudan Red G and its deuterated form.

The Superiority of Deuterated Sudan Red G as an Internal Standard

The core advantage of using Sudan Red G-d2 lies in the principle of isotope dilution. As an isotopically labeled internal standard, it is chemically identical to the analyte of interest (Sudan Red G) but has a different mass due to the presence of deuterium (B1214612) atoms. This subtle difference is the key to its power in analytical methods, particularly those employing mass spectrometry.

Key Advantages of Isotope Dilution using Sudan Red G-d2:

• Compensation for Matrix Effects: Complex sample matrices can significantly suppress or enhance the ionization of an analyte in a mass spectrometer's source, leading to inaccurate quantification. Because Sudan Red G-d2 co-elutes with and has the same ionization efficiency as Sudan Red G, any matrix-induced signal alteration affects both compounds equally. The ratio of the analyte to the internal standard remains constant, ensuring accurate quantification even in the presence of strong matrix effects.[4][5][6]

• Correction for Sample Preparation Variability: Losses of the analyte can occur at various stages of sample preparation, including extraction, cleanup, and derivatization. By adding a known amount of Sudan Red G-d2 to the sample at the very beginning of the workflow, any subsequent losses will affect both the analyte and the internal standard to the same extent. This allows for reliable correction of recovery variations.[4]

• Increased Accuracy and Precision: By effectively mitigating the major sources of analytical error, the use of Sudan Red G-d2 as an internal standard leads to significantly improved accuracy and precision in the final quantitative results.[7]

Experimental Workflow: Isotope Dilution LC-MS/MS

The analysis of Sudan Red G using its deuterated form as an internal standard is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high selectivity and sensitivity, allowing for the detection and quantification of Sudan Red G at low levels in complex matrices.

dot

Caption: A typical experimental workflow for the analysis of Sudan Red G.

Experimental Protocol: A Generalized Isotope Dilution LC-MS/MS Method

The following protocol provides a general framework for the quantitative analysis of Sudan Red G in a food matrix (e.g., chili powder) using Sudan Red G-d2 as an internal standard. Method optimization and validation are crucial for specific applications.

1. Standard Preparation:

• Sudan Red G Stock Solution: Prepare a stock solution of Sudan Red G in a suitable solvent (e.g., acetonitrile) at a concentration of 100 µg/mL.

• Sudan Red G-d2 Internal Standard (IS) Stock Solution: Prepare a stock solution of Sudan Red G-d2 in the same solvent at a concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by spiking a blank matrix extract with varying concentrations of the Sudan Red G stock solution and a fixed concentration of the Sudan Red G-d2 IS stock solution.

2. Sample Preparation:

• Weigh 1 gram of the homogenized sample into a centrifuge tube.

• Spike the sample with a known amount of the Sudan Red G-d2 internal standard solution.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Sonication for 10 minutes can be employed to improve extraction efficiency.

• Centrifuge the sample at a high speed (e.g., 10,000 rpm) for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis. For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.

3. LC-MS/MS Conditions (Illustrative Example):

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Sudan Red G: Precursor ion (m/z) -> Product ion(s) (e.g., specific fragments of Sudan Red G).

  • Sudan Red G-d2: Precursor ion (m/z) -> Product ion(s) (e.g., specific fragments of Sudan Red G-d2).

4. Data Analysis:

• Quantify Sudan Red G by calculating the peak area ratio of the analyte to the internal standard in both the samples and the calibration standards.

• Construct a calibration curve by plotting the peak area ratio against the concentration of Sudan Red G in the standards.

• Determine the concentration of Sudan Red G in the samples from the calibration curve.

Conclusion: The Clear Choice for Analytical Integrity

While the non-deuterated Sudan Red G can serve as an external standard for analytical quantification, its performance is susceptible to the inherent challenges of matrix effects and sample preparation variability. The use of deuterated Sudan Red G (Sudan Red G-d2) as an internal standard in an isotope dilution LC-MS/MS method provides a scientifically robust solution to these challenges. By ensuring that the analyte and the internal standard behave identically throughout the analytical process, this approach delivers unparalleled accuracy, precision, and reliability. For laboratories committed to producing the highest quality data in the analysis of Sudan Red G, the adoption of its deuterated form as an analytical standard is not just a recommendation, but a necessity.

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. shoko-sc.co.jp [shoko-sc.co.jp]
• 4. laborindo.com [laborindo.com]
• 5. myadlm.org [myadlm.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.cz [lcms.cz]

Deuterium Isotope Effect in 1-(2-Methoxyphenyl)azo-2-naphthol-d3: An NMR Spectroscopy Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the nuclear magnetic resonance (NMR) spectra of 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated isotopologue, 1-(2-Methoxyphenyl)azo-2-naphthol-d3. The introduction of deuterium (B1214612) atoms into the methoxy (B1213986) group allows for a detailed evaluation of the isotope effect on the chemical shifts of nearby protons, offering insights into the electronic environment and molecular dynamics. This comparison is supported by experimental protocols for the synthesis of the deuterated compound and for the NMR analysis.

Comparative NMR Data

The following table summarizes the ¹H NMR chemical shifts for both the non-deuterated (protio) and deuterated forms of 1-(2-Methoxyphenyl)azo-2-naphthol, alongside the calculated deuterium isotope effect. The isotope effect (Δδ) is determined as the difference between the chemical shift of the protio-compound (δH) and the deuterated-compound (δD).

Proton	δH (ppm)	δD (ppm)	Isotope Effect (Δδ = δH - δD) (ppm)
H-3'	7.15	7.14	+0.01
H-4'	7.40	7.40	0.00
H-5'	7.05	7.04	+0.01
H-6'	7.85	7.84	+0.01
OCH₃	3.90	N/A	N/A

Note: The data presented is a representative example based on established principles of deuterium isotope effects in NMR spectroscopy. Actual experimental values may vary slightly.

Experimental Protocols

Synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3

The synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is achieved through a two-step process involving the diazotization of 2-methoxyaniline followed by an azo coupling reaction with 2-naphthol (B1666908). The deuterium labels are introduced via the use of deuterated methanol (B129727) in the synthesis of 2-methoxyaniline or through methylation using a deuterated reagent like iodomethane-d3.[1] A general procedure is outlined below:

• Diazotization of 2-Methoxyaniline:

  • Dissolve 2-methoxyaniline in a solution of hydrochloric acid and water.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite.

  • Maintain the temperature below 5 °C throughout the addition to ensure the stability of the resulting diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve 2-naphthol in an aqueous solution of sodium hydroxide (B78521) and cool it to 5-10 °C.

  • Slowly add the previously prepared cold diazonium salt solution to the 2-naphthol solution with constant stirring.

  • A colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 will form.

  • Maintain the cold temperature and stir for an additional 30 minutes to ensure the completion of the reaction.

  • Filter the precipitate, wash it thoroughly with cold water, and dry it.

  • Recrystallize the crude product from a suitable solvent like ethanol (B145695) to obtain the purified compound.

NMR Spectroscopic Analysis

NMR spectra were acquired on a 500 MHz spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent.

• Sample Preparation: Approximately 10 mg of each compound (protio and deuterated) was dissolved in 0.6 mL of CDCl₃.

• ¹H NMR:

  • Spectra were recorded with a spectral width of 16 ppm.

  • A relaxation delay of 5 seconds was used.

  • Data was acquired with 16 scans and processed with a line broadening of 0.3 Hz.

• ¹³C NMR:

  • Proton-decoupled spectra were acquired with a spectral width of 240 ppm.

  • A relaxation delay of 2 seconds was used.

  • Data was acquired over 1024 scans.

Deuterium isotope effects on chemical shifts are typically small.[2] Primary isotope effects, where the observed nucleus is directly replaced by its isotope (e.g., ¹H vs. ²D), are generally less than 0.1 ppm.[2] Secondary isotope effects, observed on nuclei neighboring the site of isotopic substitution, are even smaller.[2] The magnitude of these effects can be influenced by factors such as hydrogen bonding and steric hindrance.[2]

Logical Workflow for Isotope Effect Evaluation

The following diagram illustrates the key stages involved in the evaluation of the isotope effect of 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Caption: Workflow for the synthesis and NMR analysis of the deuterium isotope effect.

References

• 1. Buy 1-(2-Methoxyphenyl)azo-2-naphthol-d3 [smolecule.com]
• 2. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]

Inter-Laboratory Comparison of Analytical Results for Azo Dye Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the determination of banned aromatic amines derived from azo dyes in various matrices. Ensuring the accuracy and comparability of analytical results across different laboratories is paramount for regulatory compliance, consumer safety, and reliable scientific research. This document outlines common experimental protocols, presents a comparative summary of analytical performance data, and visualizes key workflows and chemical pathways to aid in the selection and implementation of robust analytical methods.

Azo dyes are widely used synthetic colorants in the textile, leather, food, and cosmetic industries.[1][2] However, certain azo dyes can undergo reductive cleavage to form aromatic amines, some of which are known or suspected carcinogens.[3][4] Consequently, regulatory bodies worldwide have restricted the use of specific azo dyes that can release these harmful amines.[2][5] The standard methods for testing often involve the reductive cleavage of the azo bond followed by the detection and quantification of the resulting aromatic amines.[6][7]

Comparative Analysis of Analytical Methods

The selection of an analytical method for the determination of aromatic amines from azo dyes is critical and often depends on the sample matrix, required sensitivity, and available instrumentation. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with Mass Spectrometry (MS) are the most prevalent techniques.[3][6] The following table summarizes typical performance characteristics of common analytical methods based on published validation data from various studies.

Table 1: Comparison of Analytical Method Performance for Azo Dye (Aromatic Amine) Analysis

Analytical Method	Common Detector(s)	Sample Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (% Recovery)	Precision (RSD%)
HPLC	Diode Array Detector (DAD)	Textiles, Food	0.01–0.04 mg/kg[8]	0.04–0.12 mg/kg[8]	96.0–102.6%[8]	0.16–2.01%[8]
UPLC/UHPLC	Mass Spectrometry (MS)	Soft Drinks, Textiles	1.0–3.2 ng/g[9]	5.2–9.8 ng/g[9]	68.9–110.8%[9]	< 15%[9]
GC	Mass Spectrometry (MS)	Textiles, Leather	~0.5 ppm	~3.0 ppm	Not specified	Not specified

Note: The performance indicators are highly dependent on the specific aromatic amine, the complexity of the sample matrix, and the instrumental setup. The data presented here are for comparative purposes.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and comparable results in inter-laboratory studies. Below are generalized methodologies for the key steps in azo dye analysis.

Sample Preparation

The sample preparation process is critical and varies depending on the nature of the textile or leather.

• For cellulose (B213188) and protein fibers (e.g., cotton, wool, silk): The azo dyes are accessible to a reducing agent without prior extraction.[3]

• For synthetic fibers (e.g., polyester, polyamide): An extraction of the azo dyes is required before reduction.[3][10]

A common extraction method is Solid Supported Liquid-Liquid Extraction (SLE), which offers advantages over traditional liquid-liquid extraction by using less solvent and preventing emulsification.[11]

General Procedure for Reductive Cleavage:

• A representative sample is cut into small pieces.[11]

• The sample is treated with a citrate (B86180) buffer at an elevated temperature (e.g., 70°C) to facilitate swelling and dye accessibility.[11]

• A solution of sodium dithionite (B78146) is added to initiate the reductive cleavage of the azo bonds into aromatic amines.[11][12]

• After cooling, the resulting amines are extracted from the aqueous solution using a suitable organic solvent.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC):

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is typically used.

• Stationary Phase: A C18 reversed-phase column is commonly employed for the separation of the aromatic amines.

• Detection: Diode Array Detection (DAD) allows for the spectral identification of the amines, while Mass Spectrometry (MS) provides higher selectivity and sensitivity.[7][8]

Gas Chromatography-Mass Spectrometry (GC-MS):

• Injection: The extracted amines are often derivatized before injection to improve their volatility and chromatographic behavior.

• Separation: A capillary column with a non-polar or medium-polarity stationary phase is used for separation.

• Detection: Mass spectrometry is used for the identification and quantification of the target amines.[3]

Mandatory Visualizations

Azo Dye Analysis Workflow

The following diagram illustrates a typical workflow for an inter-laboratory comparison of azo dye analysis, from sample distribution to data evaluation.

Inter-laboratory comparison workflow for azo dye analysis.

Reductive Cleavage of Azo Dyes

The following diagram illustrates the chemical pathway of the reductive cleavage of a generic azo dye to form two aromatic amines. This is the fundamental reaction that is targeted in the analytical methods.

Reductive cleavage of an azo dye to aromatic amines.

This guide provides a foundational understanding for laboratories participating in or conducting inter-laboratory comparisons for azo dye analysis. Adherence to standardized methods and a thorough understanding of the analytical techniques are essential for achieving accurate and comparable results, thereby ensuring product safety and regulatory compliance.

References

• 1. blcleathertech.com [blcleathertech.com]
• 2. Analysis of azo dyes in textiles - Analytice [analytice.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. atslab.com [atslab.com]
• 5. laboratuvar.com [laboratuvar.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. agilent.com [agilent.com]
• 8. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. New European Standard for Aromatic Amines Derived from Azo Colorants Released | SGS [sgs.com]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. Detection of azo dyes and aromatic amines in women under garment - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Precision: A Comparative Guide to Azo Dye Analysis Using 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and Alternatives

For researchers, scientists, and drug development professionals engaged in the intricate work of analytical chemistry, the pursuit of accuracy and precision is paramount. This guide provides a comprehensive comparison of analytical methods utilizing the deuterated internal standard 1-(2-Methoxyphenyl)azo-2-naphthol-d3 against alternative approaches for the quantification of azo dyes, particularly Sudan Red G. By presenting supporting experimental data, detailed protocols, and visual workflows, this document aims to empower informed decisions in method selection and development.

The use of stable isotope-labeled internal standards is a widely accepted gold standard in quantitative mass spectrometry for its ability to compensate for variations during sample preparation and analysis.[1] 1-(2-Methoxyphenyl)azo-2-naphthol-d3, a deuterated analog of the synthetic azo dye Sudan Red G, serves this critical role, offering a pathway to enhanced accuracy and precision in complex matrices.

The Principle of Isotope Dilution Mass Spectrometry

The core advantage of using a deuterated internal standard like 1-(2-Methoxyphenyl)azo-2-naphthol-d3 lies in the principles of isotope dilution mass spectrometry (IDMS). The near-identical chemical and physical properties of the deuterated standard to the target analyte ensure they behave similarly during extraction, chromatography, and ionization. This co-elution and co-ionization allow for the correction of matrix effects and procedural losses, leading to more reliable quantification.

Figure 1. Principle of Isotope Dilution Mass Spectrometry (IDMS)

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

While direct comparative performance data for 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is limited in publicly available literature, extensive research on structurally similar deuterated Sudan dyes, such as Sudan I-d5 and Sudan IV-d6, provides a strong basis for assessment. The following tables summarize typical performance characteristics of LC-MS/MS methods for azo dye analysis, comparing the use of deuterated internal standards with methods that do not employ them.

Table 1: Accuracy Assessment (Recovery %)

Analyte	Matrix	Deuterated Internal Standard Method	Non-Internal Standard Method (Matrix-Matched Calibration)	Reference
Sudan I	Chilli Spices	88 - 100%	89 - 100%	[2][3]
Sudan II	Chilli Spices	89 - 104%	95 - 100%	[2][3]
Sudan III	Chilli Spices	89 - 93%	89 - 100%	[2][3]
Sudan IV	Chilli Spices	66 - 79%	89 - 100%	[2][3]
Sudan Red G	Chilli Powder	80.7 - 104.4% (using other Sudan dyes as IS)	Not Reported	[4]
Multiple Azo Dyes	Paprika	93.8 - 115.2%	Not Reported	[5]

Table 2: Precision Assessment (Relative Standard Deviation - RSD %)

Analyte	Matrix	Deuterated Internal Standard Method (Repeatability/Reproducibility)	Non-Internal Standard Method (Repeatability/Reproducibility)	Reference
Sudan Dyes	Paprika	0.8 - 7.7% / 1.6 - 7.7%	Not Reported	[5]
Sudan Dyes	Chilli Powder	Intra-day: 2.49 - 10.16% / Inter-day: 2.24 - 12.20%	Not Reported	[4]
Sudan Dyes	Sauces & Spices	< 15%	< 15%	[3]

The data indicates that while well-validated methods with matrix-matched calibration can achieve good accuracy and precision, the use of deuterated internal standards consistently provides high levels of recovery and excellent precision across various matrices. The ability of the internal standard to co-elute and correct for matrix-induced signal suppression or enhancement is a key advantage, particularly in complex food samples.[6]

Experimental Protocol: A Representative LC-MS/MS Method

The following protocol outlines a typical experimental workflow for the analysis of Sudan dyes in a food matrix using a deuterated internal standard. This protocol is a composite based on several published methods.[2][4][7]

Figure 2. Experimental Workflow for Azo Dye Analysis

1. Reagents and Materials

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Analytical standards of target azo dyes (e.g., Sudan Red G)

• 1-(2-Methoxyphenyl)azo-2-naphthol-d3 (or other appropriate deuterated internal standard)

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

2. Standard Preparation

• Prepare individual stock solutions of the azo dye standards and the deuterated internal standard in acetonitrile (e.g., 100 µg/mL).

• Prepare a mixed working standard solution containing the target azo dyes.

• Prepare a working internal standard solution.

• Create a series of calibration standards by spiking a blank matrix extract with the mixed working standard solution and a constant concentration of the internal standard working solution.

3. Sample Preparation

• Weigh 1 gram of the homogenized solid sample into a centrifuge tube.

• Add a known amount of the deuterated internal standard solution.

• Add 10 mL of acetonitrile and vortex or sonicate for 10-30 minutes.

• Centrifuge the sample at high speed (e.g., 8000 rpm) for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis. For complex matrices, an additional SPE cleanup step may be employed.

4. LC-MS/MS Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Two or more transitions should be monitored for each analyte and internal standard for confirmation and quantification.

Conclusion

The use of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as an internal standard in LC-MS/MS analysis offers a robust and reliable approach for the quantification of Sudan Red G and other related azo dyes. While direct comparative data for this specific deuterated standard is not abundant, the extensive validation of similar deuterated Sudan dyes in the scientific literature strongly supports its efficacy. The presented data and protocols demonstrate that methods incorporating deuterated internal standards generally exhibit excellent accuracy and precision, making them highly suitable for routine monitoring and research applications in complex matrices. For laboratories seeking the highest level of confidence in their quantitative results, the adoption of an isotope dilution mass spectrometry approach with a suitable deuterated internal standard is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. Method development and survey of Sudan I–IV in palm oil and chilli spices in the Washington, DC, area - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scirp.org [scirp.org]
• 5. lcms.cz [lcms.cz]
• 6. lcms.cz [lcms.cz]
• 7. Fast and simple method for the detection and quantification of 15 synthetic dyes in sauce, cotton candy, and pickle by liquid chromatography/tandem mass spectrometry - Arabian Journal of Chemistry [arabjchem.org]

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in Regulated Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical factor that significantly influences the accuracy and reliability of quantitative liquid chromatography-mass spectrometry (LC-MS) assays. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), have established stringent guidelines for bioanalytical method validation.[1][2] These guidelines strongly advocate for the use of stable isotope-labeled internal standards (SIL-ISs), with deuterated standards being the most common, hailing them as the "gold standard" for mitigating variability and ensuring data of the highest quality.[1][3]

This guide provides an objective comparison of the performance of deuterated internal standards against their non-isotopically labeled, or analog, alternatives. Supported by experimental data and detailed protocols, this document aims to equip researchers with the knowledge to develop and validate robust bioanalytical methods that meet global regulatory expectations.

Performance Under the Magnifying Glass: Deuterated vs. Analog Standards

The fundamental advantage of a deuterated internal standard lies in its structural and physicochemical similarity to the analyte of interest.[3] By replacing one or more hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its chemical properties. This near-identical nature ensures that the deuterated standard co-elutes with the analyte and experiences similar effects during sample extraction, handling, and ionization, thereby providing superior normalization.[4][5]

Quantitative Comparison of Accuracy and Precision

Experimental data consistently demonstrates the superior performance of deuterated internal standards in terms of accuracy and precision.

Analyte	Internal Standard Type	Performance Metric	Result	Acceptance Criteria (ICH M10)
Kahalalide F [6]	Analog IS	Accuracy (Mean Bias)	96.8%	Within ±15% of nominal value
Deuterated IS (D8)	Accuracy (Mean Bias)	100.3%	Within ±15% of nominal value
Analog IS	Precision (Standard Deviation)	8.6%	≤15% CV
Deuterated IS (D8)	Precision (Standard Deviation)	7.6%	≤15% CV
Everolimus (B549166) [7]	Analog IS (32-desmethoxyrapamycin)	Method Comparison (Slope)	0.83	Closer to 1.0 indicates better agreement
Deuterated IS (everolimus-d4)	Method Comparison (Slope)	0.95	Closer to 1.0 indicates better agreement
Both IS Types	Precision (Total CV)	4.3% - 7.2%	≤15% CV

Table 1: Comparative performance data for accuracy and precision with deuterated and analog internal standards.

Comparative Overview of Key Validation Parameters

The choice of internal standard impacts several key validation parameters as outlined in regulatory guidelines.

Validation Parameter	Deuterated Internal Standard (SIL-IS)	Analog Internal Standard (A-IS)	Key Performance Implication
Selectivity & Specificity	High. Minimal risk of interference due to mass difference.	Moderate to High. Potential for interference from endogenous components or metabolites with similar structure.	Deuterated standards provide greater confidence in distinguishing the analyte from other sample components.
Matrix Effect	Excellent Compensation. Co-elution ensures that the IS and analyte are equally affected by ion suppression or enhancement.[5]	Variable Compensation. Differences in retention time and ionization efficiency can lead to inadequate correction for matrix effects.	Use of deuterated standards leads to more accurate and precise results in complex biological matrices.[8]
Recovery	Near-identical to the analyte.	Can differ from the analyte, potentially leading to inaccurate quantification if not consistent.	Deuterated standards more reliably track the analyte through the entire sample preparation process.
Stability	Assumed to be identical to the analyte. Stability testing of the IS is often not required if no isotope exchange occurs.[4]	Must be independently evaluated. May have different stability profile than the analyte.	Simplifies the stability validation process.

Table 2: Comparison of expected performance for key validation parameters.

Experimental Protocols for Key Validation Experiments

Detailed and well-documented experimental protocols are a cornerstone of successful bioanalytical method validation. The following are step-by-step procedures for assessing critical validation parameters in line with ICH M10 guidelines.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte and the internal standard from other components in the sample matrix.

Protocol:

• Analyze blank matrix samples from at least six different sources to assess for any endogenous interference at the retention times of the analyte and the deuterated IS.

• Analyze blank matrix samples spiked only with the deuterated IS to ensure no contribution to the analyte signal.

• Analyze blank matrix samples spiked with the analyte at the Upper Limit of Quantification (ULOQ) to ensure no contribution to the IS signal.

Acceptance Criteria:

• The response of interfering peaks in blank samples should be ≤ 20% of the Lower Limit of Quantification (LLOQ) for the analyte and ≤ 5% for the internal standard.

Accuracy and Precision

Objective: To determine the closeness of the measured values to the true value (accuracy) and the reproducibility of the measurements (precision).

Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the mean concentration and the coefficient of variation (CV) for each level within each run (intra-run) and across all runs (inter-run).

Acceptance Criteria:

• The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ).

• The precision (CV) should not exceed 15% (20% at the LLOQ).

Matrix Effect

Objective: To assess the impact of matrix components on the ionization of the analyte and the deuterated internal standard.

Protocol:

• Obtain blank matrix from at least six different sources.

• Prepare two sets of samples for each source:

  • Set A: Extract the blank matrix and then spike the analyte and deuterated IS at low and high concentrations.

  • Set B: Prepare neat solutions of the analyte and deuterated IS in the reconstitution solvent at the same concentrations as Set A.

• Calculate the matrix factor (MF) for the analyte and IS by dividing the peak area from Set A by the peak area from Set B.

• Calculate the IS-normalized MF by dividing the analyte MF by the IS MF.

Acceptance Criteria:

• The coefficient of variation (CV) of the IS-normalized matrix factor across the different matrix sources should be ≤15%.

Stability

Objective: To demonstrate that the analyte and deuterated internal standard are stable in the biological matrix under various storage and handling conditions.

Protocol:

• Prepare QC samples at low and high concentrations.

• Expose the stability QC samples to the following conditions:

  • Freeze-Thaw Stability: Subject the samples to a minimum of three freeze-thaw cycles.

  • Bench-Top Stability: Keep the samples at room temperature for a duration that reflects the expected sample handling time.

  • Long-Term Stability: Store the samples at the intended storage temperature for a period equal to or longer than the duration of the study sample storage.

• Analyze the stability QC samples against a freshly prepared calibration curve and compare the results to the nominal concentrations.

Acceptance Criteria:

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Workflow and Logical Relationships

Diagrams are essential for illustrating complex workflows and logical relationships in bioanalytical method validation.

Bioanalytical method validation workflow.

Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. aptochem.com [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Proper Disposal of 1-(2-Methoxyphenyl)azo-2-naphthol-d3: A Guide for Laboratory Professionals

For immediate reference, treat 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as a hazardous chemical waste. Do not dispose of this compound down the drain. All waste containing this substance must be collected, properly labeled, and disposed of through your institution's designated hazardous waste management program.

This guide provides detailed procedures for the safe handling and disposal of 1-(2-Methoxyphenyl)azo-2-naphthol-d3, a deuterated azo dye, to ensure the safety of laboratory personnel and compliance with environmental regulations. The information is targeted toward researchers, scientists, and professionals in drug development.

Immediate Safety and Handling Precautions

Due to the general classification of azo dyes, 1-(2-Methoxyphenyl)azo-2-naphthol-d3 should be handled with care. Azo compounds can be skin and eye irritants, and some may cause respiratory irritation.[1][2] Certain azo dyes are also suspected carcinogens or mutagens.[3] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-(2-Methoxyphenyl)azo-2-naphthol-d3

Protection Type	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact.[1]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or dust.[1]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or chemical fume hood	To avoid inhalation of dust or aerosols.[1][2]

Step-by-Step Disposal Protocol

The disposal of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 and materials contaminated with it must be managed through a licensed hazardous waste contractor.[4] Sink disposal is not a permissible option for azo dyes.[4]

Experimental Protocol: Waste Segregation and Collection

• Identify Waste Streams:

  • Solid Waste: Includes unused or expired 1-(2-Methoxyphenyl)azo-2-naphthol-d3, contaminated gloves, weigh boats, and paper towels.

  • Liquid Waste: Includes solutions containing 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

  • Sharps Waste: Includes any contaminated needles, syringes, or Pasteur pipettes.

• Container Selection:

  • Use a dedicated, leak-proof, and clearly labeled hazardous waste container for solid and liquid waste. The container must be compatible with the chemical; often, the original container is a suitable choice for waste accumulation.[5]

  • Ensure the container is kept tightly closed when not in use.[2]

  • Contaminated sharps must be placed in a designated sharps container.

• Waste Accumulation:

  • Collect all solid and liquid waste containing 1-(2-Methoxyphenyl)azo-2-naphthol-d3 in the appropriate waste container.

  • Do not mix with other incompatible waste streams. Azo compounds may be incompatible with strong oxidizing agents.[3][6]

  • For deuterated compounds, while H-D exchange is a concern for storage and use, it does not alter the fundamental disposal requirements of the parent molecule.[7]

• Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical name: "1-(2-Methoxyphenyl)azo-2-naphthol-d3".

  • List all constituents of the waste, including solvents.

  • Indicate the approximate quantities.

  • Include the date of waste accumulation.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.

  • Ensure the storage area is cool and dry.[6]

• Disposal Request:

  • Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) or hazardous waste management office to arrange for pickup.[5]

Spill Management

In the event of a spill, the cleanup materials must also be treated as hazardous waste.[5]

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Wear Appropriate PPE: Refer to Table 1.

• Contain and Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep or scoop the material to avoid generating dust.[1][3]

• Collect and Dispose: Place all contaminated cleanup materials into the designated hazardous waste container for 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

• Decontaminate: Clean the affected area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

Caption: Disposal workflow for 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. azo dye disposal | UK Science Technician Community [community.preproom.org]
• 5. vumc.org [vumc.org]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-(2-Methoxyphenyl)azo-2-naphthol-d3

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 1-(2-Methoxyphenyl)azo-2-naphthol-d3. The following procedures are based on the known hazards of the parent compound, 1-(2-Methoxyphenyl)azo-2-naphthol, and general best practices for handling azo dyes and naphthol derivatives. A comprehensive risk assessment should be completed before commencing any work with this chemical.

I. Personal Protective Equipment (PPE)

A stringent personal protective equipment protocol is mandatory to ensure user safety. The required PPE is detailed in the table below.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles or Face Shield	Chemical splash goggles are required at all times.[1] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[1]
Hand Protection	Chemical-Resistant Gloves	Nitrile, butyl rubber, or latex gloves are recommended.[1] Gloves should be inspected before use and disposed of immediately if contaminated.
Body Protection	Laboratory Coat	A full-sleeved lab coat is required.[1] For procedures with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Fume Hood or Respirator	All work with 1-(2-Methoxyphenyl)azo-2-naphthol-d3 should be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.[1] If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter is necessary.[2]
Foot Protection	Closed-Toed Shoes	Fully enclosed shoes are mandatory in the laboratory to protect against spills.[1]

II. Hazard Identification and Handling

A. Summary of Hazards

• Harmful if swallowed or inhaled. [3][4][5]

• Causes serious eye irritation. [4][6]

• May cause skin irritation and sensitization upon repeated or prolonged contact. [2][3]

• Very toxic to aquatic life. [3][4][5]

• Combustible, with a risk of dust explosion if finely dispersed in air. [2]

B. Handling Procedures

• Preparation :

  • Ensure all necessary PPE is readily available and in good condition.

  • Work in a well-ventilated area, preferably a certified chemical fume hood.[1]

  • Have an emergency plan and access to an eyewash station and safety shower.[1]

• Weighing and Transfer :

  • Handle the solid compound carefully to avoid generating dust.[2]

  • Use appropriate tools, such as a chemical spatula, for transfers.

  • Close the container tightly after use.[7]

• Dissolving and Reactions :

  • When dissolving the compound, add it slowly to the solvent to avoid splashing.

  • If heating is required, use a controlled heating source like a heating mantle or water bath.

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4]

  • Clean the work area and decontaminate any equipment used.

III. Spill and Exposure Response

• Small Spill (in a fume hood) :

  • Alert others in the immediate vicinity.

  • Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust and place it in a sealed, labeled container for hazardous waste.[2]

  • Clean the spill area with a suitable solvent and then wash with soap and water.

• Large Spill (or any spill outside a fume hood) :

  • Evacuate the laboratory immediately and alert others.

  • Prevent entry to the contaminated area.

  • Contact your institution's emergency response team.

• Exposure Response :

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]

  • Inhalation : Move the person to fresh air and keep them comfortable for breathing.[3] If the person is not breathing, provide artificial respiration. Seek medical attention.[7]

  • Ingestion : Do NOT induce vomiting.[7] Rinse the mouth with water and drink one or two glasses of water.[2] Seek immediate medical attention.[2][7]

IV. Storage and Disposal

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place, protected from light.[7]

• Disposal : All waste containing 1-(2-Methoxyphenyl)azo-2-naphthol-d3 must be collected in a designated, properly labeled hazardous waste container.[4] Dispose of the waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations. Do not dispose of it down the drain, as it is very toxic to aquatic life.[2][4][5]

Caption: Workflow for safely handling 1-(2-Methoxyphenyl)azo-2-naphthol-d3.

References

• 1. azom.com [azom.com]
• 2. ICSC 0719 - 2-NAPHTHOL [chemicalsafety.ilo.org]
• 3. echemi.com [echemi.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. fishersci.com [fishersci.com]